Leupeptin

• CAS: 103476-89-7; 24365-47-7; 55123-66-5

Core Science & Biosynthesis

The Core Mechanism of Leupeptin: A Technical Guide for Researchers

Leupeptin, a naturally occurring tripeptide aldehyde (N-acetyl-L-leucyl-L-leucyl-L-argininal), is a potent, reversible inhibitor of a broad spectrum of proteases.[1] Produced by various species of actinomycetes, it is widely utilized in biochemical and cell biology research to prevent proteolytic degradation and to study the roles of specific proteases in cellular processes.[1] This technical guide provides an in-depth exploration of the mechanism of action of Leupeptin, supported by quantitative data, detailed experimental protocols, and visual diagrams to facilitate a comprehensive understanding for researchers, scientists, and drug development professionals.

The Molecular Mechanism of Inhibition

Leupeptin primarily functions as a competitive transition-state inhibitor.[2] Its mechanism of action is centered around the C-terminal argininal (B8454810) residue, which contains a reactive aldehyde group. This aldehyde group is crucial for its inhibitory activity.[3]

When Leupeptin enters the active site of a target protease, the aldehyde group forms a covalent hemiacetal adduct with the hydroxyl group of the active site serine residue (in serine proteases) or the sulfhydryl group of the active site cysteine residue (in cysteine proteases).[3] This stable, yet reversible, covalent bond mimics the tetrahedral transition state of the peptide bond hydrolysis reaction, effectively blocking the enzyme's catalytic activity. The Leu-Leu-Arg sequence of Leupeptin contributes to its specificity for proteases that cleave after basic residues.

Below is a diagram illustrating the formation of the covalent hemiacetal between Leupeptin and the active site of a serine protease.

Figure 1: Mechanism of Leupeptin Inhibition.

Quantitative Inhibition Data

Leupeptin exhibits varying inhibitory potency against a range of proteases. The inhibitory constant (Ki) and the half-maximal inhibitory concentration (IC50) are key quantitative measures of its efficacy. The following table summarizes the reported inhibition data for Leupeptin against several common proteases.

Protease	Organism/Source	Ki	IC50	Reference(s)
Trypsin	Bovine	3.5 nM, 35 nM	-
Cathepsin B	Bovine Spleen, Human	4.1 nM, 6 nM	-
Plasmin	Human	3.4 µM, 3.4 nM	-
Calpain	Recombinant Human	72 nM, 10 nM	-
Kallikrein	Porcine	19 µM	-
SARS-CoV-2 Mpro	-	-	127.2 µM
Human Coronavirus 229E	-	-	~0.8 µM

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the inhibitory action of Leupeptin.

Determination of IC50 for Cathepsin B (Fluorometric Assay)

This protocol is adapted from commercially available inhibitor screening kits and provides a general workflow for determining the IC50 value of an inhibitor for Cathepsin B.

Materials:

• Purified Cathepsin B enzyme

• Cathepsin B substrate (e.g., Z-Arg-Arg-AMC)

• Assay Buffer (e.g., 100 mM sodium phosphate, pH 6.8, 1 mM EDTA, 2 mM DTT)

• Leupeptin (or other test inhibitor)

• 96-well black microplate

• Fluorescence microplate reader (Excitation/Emission = 400/505 nm)

Procedure:

• Enzyme Preparation: Dilute the purified Cathepsin B enzyme to the desired concentration in cold Assay Buffer.

• Inhibitor Preparation: Prepare a serial dilution of Leupeptin in Assay Buffer. Also, prepare a vehicle control (Assay Buffer without inhibitor).

• Reaction Setup:

  • Add 50 µL of the diluted Cathepsin B enzyme solution to each well of the 96-well plate.

  • Add 10 µL of the serially diluted Leupeptin or vehicle control to the respective wells.

  • Incubate the plate at room temperature for 10-15 minutes to allow the inhibitor to bind to the enzyme.

• Substrate Addition: Prepare the Cathepsin B substrate solution in Assay Buffer. Add 40 µL of the substrate solution to each well to initiate the reaction.

• Measurement: Immediately place the plate in a fluorescence microplate reader and measure the fluorescence intensity kinetically for 30-60 minutes at 37°C.

• Data Analysis:

  • Determine the rate of reaction (fluorescence increase per minute) for each Leupeptin concentration.

  • Plot the percentage of inhibition against the logarithm of the Leupeptin concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Trypsin Inhibition Assay (Chromogenic Assay)

This protocol describes a method to determine the inhibitory activity of Leupeptin against trypsin using a chromogenic substrate.

Materials:

• Trypsin from bovine pancreas

• Chromogenic substrate (e.g., Nα-Benzoyl-L-arginine 4-nitroanilide hydrochloride, L-BAPNA)

• Assay Buffer (e.g., 100 mM Tris-HCl, pH 8.2, containing 20 mM CaCl2)

• Leupeptin

• Spectrophotometer or microplate reader capable of measuring absorbance at 405 nm

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of Trypsin in 1 mM HCl.

  • Prepare a stock solution of L-BAPNA in DMSO.

  • Prepare a working solution of L-BAPNA by diluting the stock solution in Assay Buffer.

  • Prepare a serial dilution of Leupeptin in Assay Buffer.

• Reaction Setup:

  • In a microcuvette or 96-well plate, add the Assay Buffer.

  • Add the Leupeptin solution at various concentrations.

  • Add the Trypsin solution and incubate for a pre-determined time (e.g., 5-10 minutes) at a constant temperature (e.g., 25°C or 37°C).

• Reaction Initiation and Measurement:

  • Add the L-BAPNA working solution to initiate the reaction.

  • Immediately measure the change in absorbance at 405 nm over time. The release of p-nitroaniline from the substrate results in an increase in absorbance.

• Data Analysis:

  • Calculate the initial velocity (rate of change in absorbance per minute) for each Leupeptin concentration.

  • Determine the percentage of inhibition for each concentration relative to the uninhibited control.

  • Plot the percentage of inhibition versus the Leupeptin concentration to determine the IC50, or use Michaelis-Menten and Lineweaver-Burk plots to determine the Ki.

Signaling Pathways and Experimental Workflows

Leupeptin is a valuable tool for studying cellular pathways involving proteases, particularly in the context of protein degradation and autophagy.

Investigating Autophagy

Autophagy is a cellular process for the degradation of cellular components via lysosomes. Leupeptin, by inhibiting lysosomal proteases like cathepsins, blocks the final degradation step of autophagosomes. This leads to the accumulation of autophagosomes and the autophagosome marker protein, LC3-II. This effect can be exploited to measure autophagic flux.

The following diagram illustrates the point of intervention of Leupeptin in the autophagy pathway.

Figure 2: Leupeptin's Intervention in the Autophagy Pathway.

Experimental Workflow: Assessing Protein Degradation via Western Blot

A common application of Leupeptin is to prevent the degradation of a protein of interest during cell lysis and subsequent analysis. The following workflow outlines a typical experiment to assess the effect of Leupeptin on the stability of a target protein.

Figure 3: Workflow for Analyzing Protein Degradation.

References

• 1. Leupeptin - Wikipedia [en.wikipedia.org]
• 2. bpsbioscience.com [bpsbioscience.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]

What proteases does Leupeptin inhibit?

An In-depth Technical Guide to the Protease Inhibitory Profile of Leupeptin (B1674832)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Leupeptin, a tripeptide with the sequence N-acetyl-L-leucyl-L-leucyl-L-argininal, is a naturally occurring protease inhibitor produced by various species of actinomycetes.[1][2][3] Its potent and broad-spectrum inhibitory activity against several classes of proteases has made it an indispensable tool in biochemical research, particularly in preventing the degradation of proteins during isolation and analysis.[2][4] Leupeptin is a reversible, competitive transition-state inhibitor. The mechanism of inhibition involves the formation of a covalent hemiacetal adduct between the C-terminal aldehyde group of leupeptin and the hydroxyl group of the active site serine in serine proteases or the thiol group of the active site cysteine in cysteine proteases. This guide provides a comprehensive overview of the proteases inhibited by leupeptin, quantitative inhibition data, detailed experimental protocols for assessing its activity, and visualizations of its role in cellular pathways and experimental workflows.

Proteases Inhibited by Leupeptin

Leupeptin exhibits inhibitory activity against a broad range of serine and cysteine proteases, and some sources also report its effect on threonine proteases. However, it is important to note that leupeptin is not a universal protease inhibitor and does not affect certain proteases, such as α-chymotrypsin, thrombin, pepsin, and cathepsins A and D.

Data Presentation: Quantitative Inhibition Data

The inhibitory potency of leupeptin is typically quantified by the inhibition constant (Ki) or the half-maximal inhibitory concentration (IC50). The following tables summarize the available quantitative data for the inhibition of various proteases by leupeptin.

Table 1: Inhibition of Serine Proteases by Leupeptin

Protease	Source Organism/Tissue	Substrate	Ki	IC50	References
Trypsin	Bovine	Casein, Hemoglobin	3.5 nM, 35 nM, 0.13 nM	2 µg/ml, 5 µg/ml
Plasmin	Human	Fibrin, Casein	3.4 nM, 3.4 µM	8 µg/ml, 36 µg/ml
Kallikrein	Porcine	BAEE	19 µM	70 µg/ml
Matriptase	Human recombinant (HEK293)	-	1.9 µM	-
Matriptase 2	Human recombinant (HEK293)	-	2.4 µM, 4.1 µM	-
Proteinase K	-	-	-	-
Acrosin	Mammalian Spermatozoa	-	5.9 x 10⁻⁸ M	-

Table 2: Inhibition of Cysteine Proteases by Leupeptin

Protease	Source Organism/Tissue	Substrate	Ki	IC50	References
Cathepsin B	Bovine Spleen, Human, Rabbit Liver	BAA	4.1 nM, 6 nM, 7 nM	0.44 µg/ml
Cathepsin H	-	-	-	-
Cathepsin L	-	-	-	-
Papain	-	Casein, Hemoglobin	-	0.51 µg/ml, 0.15 µg/ml
Calpain	Recombinant Human	-	10 nM, 72 nM	-
Mpro (SARS-CoV-2)	-	-	-	127.2 µM

Table 3: Inhibition of Other Proteases and Enzymes

Protease/Enzyme	Source Organism/Tissue	Substrate	Ki	IC50	References
Cathepsin A	-	Cb-Glut-Tyr	-	1.7 µg/ml, 1680 µg/ml
Human Coronavirus 229E	-	-	-	~0.8 µM, 0.4 µg/ml
SARS-CoV-2 (in Vero cells)	-	-	-	42.34 µM

Experimental Protocols

The following are detailed methodologies for key experiments to determine the inhibitory effect of leupeptin on two of its primary targets: trypsin (a serine protease) and cathepsin B (a cysteine protease).

Protocol 1: Determination of Trypsin Inhibition by Leupeptin

This protocol is adapted from a general procedure for assessing trypsin inhibitory activity using Nα-Benzoyl-L-arginine ethyl ester (BAEE) as a substrate.

Materials:

• Bovine Trypsin

• Leupeptin

• Nα-Benzoyl-L-arginine ethyl ester (BAEE)

• 67 mM Sodium Phosphate (B84403) Buffer, pH 7.6

• Spectrophotometer capable of measuring absorbance at 253 nm

Procedure:

• Reagent Preparation:

  • Prepare a 67 mM sodium phosphate buffer and adjust the pH to 7.6 at 25°C.

  • Prepare a stock solution of BAEE in the phosphate buffer.

  • Prepare a stock solution of bovine trypsin in cold 1 mM HCl.

  • Prepare a stock solution of leupeptin in the phosphate buffer. Perform serial dilutions to obtain a range of inhibitor concentrations.

• Assay Setup:

  • Set up a series of test tubes or a 96-well UV-transparent plate.

  • For each reaction, prepare a blank, a control (uninhibited), and several test samples with varying concentrations of leupeptin.

  • To the control and test wells, add the trypsin solution and the appropriate volume of leupeptin solution or buffer.

  • Incubate the enzyme and inhibitor (or buffer) for a pre-determined time (e.g., 5-10 minutes) at 25°C to allow for binding.

• Enzymatic Reaction and Measurement:

  • Initiate the reaction by adding the BAEE substrate to all wells.

  • Immediately mix and start monitoring the change in absorbance at 253 nm over time using a spectrophotometer.

  • Record the rate of reaction (ΔA253/min) for each sample.

• Data Analysis:

  • Calculate the percentage of inhibition for each leupeptin concentration relative to the uninhibited control.

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the leupeptin concentration and fitting the data to a dose-response curve.

  • To determine the Ki value, perform the assay at different substrate concentrations and analyze the data using a Dixon plot or by fitting to the Morrison equation.

Protocol 2: Fluorometric Assay for Cathepsin B Inhibition by Leupeptin

This protocol is based on a commercially available cathepsin B activity assay kit using a fluorogenic substrate.

Materials:

• Recombinant Human Cathepsin B

• Leupeptin

• Cathepsin B Substrate (e.g., Z-Arg-Arg-AMC or Ac-RR-AFC)

• Assay Buffer (e.g., 50 mM sodium acetate, 1 mM EDTA, pH 5.5)

• Activation Buffer (Assay Buffer containing 2 mM DTT, freshly prepared)

• 96-well black, flat-bottom microplate

• Fluorescence microplate reader (Ex/Em = 380/460 nm for AMC or 400/505 nm for AFC)

Procedure:

• Reagent Preparation:

  • Prepare the Assay Buffer and Activation Buffer.

  • Dilute the recombinant Cathepsin B in the Activation Buffer to the desired concentration.

  • Prepare a stock solution of the fluorogenic substrate in a suitable solvent (e.g., DMSO) and then dilute to the final desired concentration in Assay Buffer.

  • Prepare a stock solution of leupeptin in Assay Buffer and create a series of dilutions.

• Enzyme Activation:

  • Incubate the diluted Cathepsin B in Activation Buffer at room temperature for 15 minutes.

• Assay Setup:

  • In a 96-well black microplate, add the activated Cathepsin B solution to the appropriate wells.

  • Add the different concentrations of leupeptin to the test wells and an equal volume of Assay Buffer to the control wells.

  • Include a substrate blank containing Assay Buffer and the substrate.

  • Incubate the plate at 37°C for a predetermined time (e.g., 10-15 minutes).

• Kinetic Measurement:

  • Initiate the reaction by adding the fluorogenic substrate solution to all wells.

  • Immediately place the plate in a fluorescence microplate reader pre-heated to 37°C.

  • Measure the fluorescence in kinetic mode for a set period (e.g., 5-10 minutes).

• Data Analysis:

  • Determine the initial reaction velocity (rate of fluorescence increase) for each well.

  • Calculate the percentage of inhibition for each leupeptin concentration.

  • Determine the IC50 and Ki values as described in Protocol 1.

Mandatory Visualizations

Signaling Pathway: Leupeptin's Role in Autophagy

Leupeptin is a widely used tool to study the cellular process of autophagy. By inhibiting lysosomal proteases like cathepsins, leupeptin blocks the degradation of autophagosomes, leading to their accumulation. This allows for the study of autophagic flux. The following diagram illustrates the key steps in autophagy and the point of inhibition by leupeptin.

Caption: Inhibition of the autophagic pathway by leupeptin.

Experimental Workflow: Protease Inhibition Assay

The following diagram outlines a general experimental workflow for determining the inhibitory activity of a compound, such as leupeptin, against a specific protease.

Caption: General workflow for a protease inhibition assay.

References

• 1. Effect of leupeptin on the autophagic vacuolar system of rat hepatocytes. Correlation between ultrastructure and degradation of membrane and cytosolic proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Leupeptin - Wikipedia [en.wikipedia.org]
• 3. Making and Breaking Leupeptin Protease Inhibitors in Pathogenic Gammaproteobacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. atlasgeneticsoncology.org [atlasgeneticsoncology.org]

Leupeptin: A Technical Guide to its Role as a Reversible Cysteine Protease Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the multifaceted role of leupeptin (B1674832) as a potent, reversible inhibitor of cysteine proteases, with a particular focus on its mechanism of action, experimental applications, and its utility in dissecting complex cellular signaling pathways. Leupeptin, a naturally occurring peptide aldehyde of microbial origin (N-acetyl-L-leucyl-L-leucyl-L-argininal), has become an indispensable tool in cellular biology and drug discovery.[1]

Mechanism of Action: A Transition-State Analog

Leupeptin functions as a competitive, reversible inhibitor of a broad range of serine and cysteine proteases.[1][2][3] Its inhibitory activity stems from the C-terminal aldehyde group, which mimics the tetrahedral transition state of the peptide bond cleavage during proteolysis.[4] Upon entering the active site of a target protease, the aldehyde group of leupeptin forms a covalent hemiacetal adduct with the catalytic cysteine residue. This interaction is reversible, allowing for the dissociation of the inhibitor and the restoration of enzyme activity, a key characteristic that distinguishes it from irreversible inhibitors.

The binding of leupeptin to some proteases, such as cathepsin B, is characterized by a slow, tight-binding inhibition mechanism. This phenomenon is attributed to the existence of multiple forms of leupeptin in aqueous solution, including a hydrated form and a cyclic carbinolamine, with the free aldehyde form being the active inhibitor. The slow approach to steady-state inhibition is a result of the low equilibrium concentration of this active form.

Quantitative Inhibition Data

Leupeptin exhibits varying inhibitory potencies against a range of cysteine and serine proteases. The inhibition constant (Ki) is a measure of the inhibitor's affinity for the enzyme, with lower values indicating tighter binding. The following tables summarize the reported Ki values for leupeptin against key cysteine proteases and other relevant enzymes.

Table 1: Leupeptin Inhibition Constants (Ki) for Cysteine Proteases

Protease	Organism/Source	Ki Value
Calpain	-	10 nM
Recombinant Human Calpain	-	72 nM
Cathepsin B	Bovine Spleen	6 nM
Cathepsin B	-	4.1 nM
Cathepsin B	-	7 nM

Table 2: Leupeptin Inhibition Constants (Ki) for Other Proteases

Protease	Organism/Source	Ki Value
Trypsin	Bovine	35 nM
Trypsin	-	3.5 nM
Trypsin	-	0.13 nM
Plasmin	Human	3.4 µM
Kallikrein	-	19 µM
Matriptase (recombinant human)	HEK293 cells	1.9 µM
Matriptase 2 (recombinant human)	HEK293 cells	2.4 µM
Matriptase 2 (purified human)	HEK293 cells	4.1 µM

Experimental Protocols

The following are detailed methodologies for key experiments involving the use of leupeptin to study cysteine protease inhibition.

In Vitro Calpain Inhibition Assay

This protocol describes a generalized method for measuring the inhibition of calpain activity using a fluorogenic substrate.

Materials:

• Purified calpain enzyme

• Assay Buffer (e.g., 20 mM HEPES, 10 mM DTT, pH 7.5)

• Fluorogenic calpain substrate (e.g., Suc-Leu-Leu-Val-Tyr-AMC)

• Leupeptin stock solution (in water or DMSO)

• 96-well black microplate

• Fluorometric microplate reader

Procedure:

• Prepare a serial dilution of leupeptin in Assay Buffer.

• In the wells of the 96-well plate, add the diluted leupeptin solutions. Include a control well with Assay Buffer only (no inhibitor).

• Add the purified calpain enzyme to each well and incubate for 10-15 minutes at 37°C to allow for inhibitor binding.

• Initiate the reaction by adding the fluorogenic calpain substrate to all wells.

• Immediately place the plate in the fluorometric microplate reader and measure the increase in fluorescence intensity over time (kinetic mode) at the appropriate excitation and emission wavelengths for the specific substrate used.

• The rate of reaction is determined from the linear portion of the fluorescence versus time plot.

• Calculate the percentage of inhibition for each leupeptin concentration relative to the uninhibited control.

In Vitro Cathepsin B Inhibition Assay

This protocol outlines a method for assessing the inhibition of cathepsin B activity.

Materials:

• Purified cathepsin B enzyme

• Activation Buffer (e.g., 25 mM MES, 5 mM DTT, pH 5.0)

• Assay Buffer (e.g., 25 mM MES, pH 5.0)

• Fluorogenic cathepsin B substrate (e.g., Z-Arg-Arg-AMC)

• Leupeptin stock solution

• 96-well black microplate

• Fluorometric microplate reader

Procedure:

• Activate the cathepsin B by diluting it in Activation Buffer and incubating at room temperature for 15 minutes.

• Prepare a serial dilution of leupeptin in Assay Buffer.

• In the microplate, add the diluted leupeptin solutions.

• Add the activated cathepsin B to each well and incubate for 10-15 minutes at 37°C.

• Start the reaction by adding the fluorogenic cathepsin B substrate.

• Measure the fluorescence kinetically as described for the calpain assay.

• Determine the reaction rates and calculate the percentage of inhibition.

Determination of Ki using the Morrison Equation for Tight-Binding Inhibitors

For tight-binding inhibitors like leupeptin, the IC50 value is dependent on the enzyme concentration. The Morrison equation provides a more accurate determination of the Ki value.

The data from the inhibition assays (reaction velocity at different inhibitor concentrations) can be fitted to the following Morrison equation using non-linear regression analysis software:

Where:

• v is the inhibited reaction velocity.

• v0 is the uninhibited reaction velocity.

• [E]t is the total enzyme concentration.

• [I]t is the total inhibitor concentration.

• Kiapp is the apparent inhibition constant.

The true Ki can then be calculated from Kiapp using the following relationship for competitive inhibition:

Where:

• [S] is the substrate concentration.

• Km is the Michaelis-Menten constant for the substrate.

Measuring Autophagic Flux using Leupeptin

Leupeptin is a valuable tool for studying autophagy, the cellular process of degradation and recycling of cellular components. By inhibiting lysosomal proteases, leupeptin allows for the accumulation of autophagosomes, which can be quantified to measure autophagic flux. A common method involves monitoring the levels of LC3-II, a protein associated with the autophagosome membrane.

Materials:

• Cell culture or animal model system

• Leupeptin

• Cell lysis buffer

• Protein quantification assay (e.g., BCA)

• SDS-PAGE and Western blotting reagents

• Primary antibody against LC3

• Secondary antibody (HRP-conjugated)

• Chemiluminescence detection system

Procedure:

• Treat cells or animals with leupeptin (e.g., 20-40 mg/kg for in vivo studies) or a vehicle control for a defined period (e.g., 2-4 hours).

• Harvest cells or tissues and prepare protein lysates.

• Determine the protein concentration of each lysate.

• Separate equal amounts of protein from each sample by SDS-PAGE.

• Transfer the proteins to a PVDF or nitrocellulose membrane.

• Probe the membrane with a primary antibody specific for LC3. This will detect both the cytosolic form (LC3-I) and the lipidated, autophagosome-associated form (LC3-II).

• Incubate with an appropriate HRP-conjugated secondary antibody.

• Detect the protein bands using a chemiluminescence substrate and imaging system.

• Quantify the band intensity of LC3-II. An increase in the LC3-II level in leupeptin-treated samples compared to controls indicates an accumulation of autophagosomes and thus provides a measure of autophagic flux.

Visualizing Leupeptin's Impact on Signaling Pathways

Leupeptin's ability to inhibit key cysteine proteases like calpains and cathepsins makes it a powerful tool for elucidating their roles in various signaling pathways, particularly in apoptosis.

Leupeptin's Inhibition of the Calpain-Mediated Apoptotic Pathway

Calpains are implicated in neuronal apoptosis and other forms of programmed cell death. Their activation by elevated intracellular calcium leads to the cleavage of various substrates, contributing to the apoptotic cascade. Leupeptin can be used to block these processes and study the downstream consequences.

Caption: Leupeptin inhibits calpain-mediated apoptosis.

Leupeptin's Role in Studying Cathepsin-Mediated Apoptosis

Lysosomal cathepsins, when released into the cytosol, can initiate a caspase-dependent apoptotic pathway. Leupeptin's inhibition of cathepsins like cathepsin B helps to delineate their specific contributions to this process.

References

• 1. Leupeptin Hemisulfate | Cell Signaling Technology [cellsignal.com]
• 2. selleckchem.com [selleckchem.com]
• 3. apexbt.com [apexbt.com]
• 4. Leupeptin | TargetMol [targetmol.com]

Understanding Leupeptin's Effect on Serine Proteases: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Leupeptin (B1674832), a tripeptide with the structure N-acetyl-L-leucyl-L-leucyl-L-argininal, is a naturally occurring protease inhibitor produced by various species of actinomycetes. It is a potent, reversible, and competitive inhibitor of a broad spectrum of serine and cysteine proteases. This technical guide provides an in-depth overview of leupeptin's mechanism of action, its inhibitory profile against various serine proteases, and experimental protocols for its application in research settings.

Mechanism of Action

Leupeptin functions as a competitive transition state inhibitor.[1] Its inhibitory activity is primarily attributed to the C-terminal aldehyde group, which is crucial for its function.[2] In the active site of a serine protease, the aldehyde group of leupeptin interacts with the hydroxyl group of the catalytic serine residue. This interaction forms a covalent hemiacetal adduct, which mimics the tetrahedral intermediate of peptide bond hydrolysis.[3] This stable complex effectively blocks the active site and prevents the enzyme from binding and cleaving its natural substrates. The inhibition by leupeptin is reversible and can be overcome by an excess of substrate.[1]

Caption: Leupeptin forms a covalent hemiacetal adduct with the active site serine of a protease.

Quantitative Data: Inhibitory Potency of Leupeptin

The inhibitory potency of leupeptin against various serine proteases has been quantified using inhibition constants (Ki) and half-maximal inhibitory concentrations (IC50). The following tables summarize these values from multiple sources.

Table 1: Inhibition Constants (Ki) of Leupeptin for Various Proteases

Protease	Organism/Source	Ki Value	Reference(s)
Trypsin	Bovine	35 nM	[4],[5]
Trypsin	-	3.5 nM	[1]
Plasmin	Human	3.4 µM	[4],[5]
Plasmin	-	3.4 nM	[1]
Kallikrein	Porcine	19 µM	[4]
Matriptase (catalytic domain)	Human recombinant (HEK293)	1.9 µM	[4]
Matriptase 2	Human recombinant (HEK293)	2.4 µM	[4]
Matriptase 2 (catalytic domain)	Human purified (HEK293)	4.1 µM	[4]
Cathepsin B	Bovine Spleen	6 nM	[4],[5]
Cathepsin B	-	4.1 nM	[1]
Calpain	Recombinant Human	72 nM	[5]
Calpain	-	10 nM	[4]

Table 2: Half-Maximal Inhibitory Concentration (IC50) of Leupeptin

Protease/Virus	System	IC50 Value	Reference(s)
SARS-CoV-2 Mpro	In vitro	127.2 µM	[6],[7]
Human Coronavirus 229E	MRC-C cells	0.4 µg/mL (~1 µM)	[6],[5]
Trypsin	-	2-5 µg/mL
Plasmin	-	8-36 µg/mL
Kallikrein	-	70 µg/mL
Cathepsin B	-	0.44 µg/mL

Note: Leupeptin does not inhibit chymotrypsin, elastase, renin, pepsin, thrombin, or cathepsins A and D.[4],[1],[8],[9]

Experimental Protocols

A generalized protocol for a serine protease inhibition assay using leupeptin is provided below. This should be adapted based on the specific protease, substrate, and available laboratory equipment.

Objective: To determine the inhibitory effect of leupeptin on a specific serine protease.

Materials:

• Purified serine protease

• Leupeptin (hemisulfate salt is common)

• Chromogenic or fluorogenic substrate specific to the protease (e.g., Nα-Benzoyl-L-arginine 4-nitroanilide hydrochloride for trypsin)

• Assay buffer (e.g., Tris-HCl or PBS at optimal pH for the enzyme)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of leupeptin (e.g., 10 mM in sterile water or DMSO).[10] Store at -20°C.

  • Prepare a series of dilutions of leupeptin in assay buffer to achieve a range of final concentrations (e.g., 0.1 µM to 100 µM).

  • Prepare the serine protease solution in assay buffer at a concentration that yields a linear rate of substrate hydrolysis over the desired time course.

  • Prepare the substrate solution in assay buffer according to the manufacturer's instructions.

• Assay Setup:

  • In a 96-well microplate, add the following to each well:

    • Assay buffer

    • Leupeptin dilution (or vehicle control)

    • Serine protease solution

  • Mix gently and pre-incubate for a specified time (e.g., 15-30 minutes) at the optimal temperature for the enzyme to allow for inhibitor binding.

• Initiation and Measurement:

  • Initiate the enzymatic reaction by adding the substrate solution to each well.

  • Immediately place the microplate in a microplate reader.

  • Measure the change in absorbance or fluorescence over time at the appropriate wavelength for the substrate.

• Data Analysis:

  • Calculate the initial reaction velocity (rate) for each leupeptin concentration.

  • Plot the percentage of inhibition versus the logarithm of the leupeptin concentration.

  • Determine the IC50 value by fitting the data to a suitable dose-response curve.

Leupeptin's Role in Cellular Pathways

Leupeptin's ability to inhibit cellular proteases, particularly those within the lysosome, makes it a valuable tool for studying various cellular processes. One such process is autophagy, a catabolic pathway involving the degradation of cellular components via lysosomes.

Caption: Leupeptin inhibits lysosomal proteases, blocking the degradation step of autophagy.

By inhibiting lysosomal proteases like cathepsins, leupeptin blocks the degradation of autolysosomal contents.[10] This leads to the accumulation of autophagosomes and can be used to study autophagic flux. For instance, in animal models, leupeptin treatment has been shown to cause a dose-dependent increase in the autophagic marker LC3-II.[5]

Experimental Workflow: Studying Protease Inhibition in a Cellular Context

Caption: A general workflow for investigating the effects of leupeptin on cultured cells.

Conclusion

Leupeptin is a well-characterized and widely used inhibitor of serine and cysteine proteases. Its broad specificity and reversible, competitive mechanism of action make it an invaluable tool in protease research, studies of cellular protein degradation, and as a component of protease inhibitor cocktails for protein purification. This guide provides the foundational technical information required for the effective application of leupeptin in a research and development setting.

References

• 1. Leupeptin - Wikipedia [en.wikipedia.org]
• 2. Inhibition properties of free and conjugated leupeptin analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Leupeptin › Cell Culture›Life Sciences › SERVA Electrophoresis GmbH [serva.de]
• 4. selleckchem.com [selleckchem.com]
• 5. apexbt.com [apexbt.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Mechanism of Microbial Metabolite Leupeptin in the Treatment of COVID-19 by Traditional Chinese Medicine Herbs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cephamls.com [cephamls.com]
• 9. biofargo.com [biofargo.com]
• 10. Leupeptin Hemisulfate | Cell Signaling Technology [cellsignal.com]

The Origin and Discovery of Leupeptin: A Protease Inhibitor from Actinomycetes

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Leupeptin (B1674832), a potent reversible inhibitor of serine and cysteine proteases, stands as a significant discovery in the realm of natural products. Produced by various species of soil-dwelling bacteria known as actinomycetes, this tripeptide aldehyde has become an invaluable tool in biochemical research and a subject of interest in drug development. This technical guide provides an in-depth exploration of the origin, discovery, and key experimental methodologies associated with Leupeptin derived from actinomycetes. It aims to equip researchers, scientists, and drug development professionals with a comprehensive understanding of this important microbial metabolite.

Introduction

Leupeptin, chemically identified as N-acetyl-L-leucyl-L-leucyl-L-argininal, is a naturally occurring protease inhibitor. Its discovery emerged from systematic screening of microbial metabolites for enzyme inhibitory activity. Actinomycetes, particularly those belonging to the genus Streptomyces, are renowned for their prolific production of a wide array of secondary metabolites with diverse biological activities, including antibiotics and enzyme inhibitors. Leupeptin is a prime example of such a metabolite, exhibiting potent inhibitory action against a range of proteases, including trypsin, plasmin, papain, and cathepsins. This property has rendered it an essential reagent in protein research to prevent proteolytic degradation and as a lead compound for the development of therapeutic agents.

Origin and Discovery

The discovery of Leupeptin can be traced back to the pioneering work of Japanese scientists in the late 1960s who were actively screening actinomycete culture broths for novel enzyme inhibitors. Leupeptins were first isolated from the culture filtrates of various Streptomyces species.[1] Subsequent research has identified several Leupeptin-producing species, including:

• Streptomyces roseus

• Streptomyces exfoliatus[2]

• Streptomyces griseus[2]

• Streptomyces lavendulae[3][4]

These actinomycetes, typically found in soil, synthesize and secrete Leupeptin as a secondary metabolite. The production of Leupeptin can be influenced by culture conditions, with studies showing that supplementation of the growth medium with amino acids like lysine (B10760008) can significantly enhance its yield.

Quantitative Data

The production and inhibitory activity of Leupeptin have been quantified in various studies. The following tables summarize key quantitative data.

Table 1: Production of Leupeptin by Streptomyces lavendulae

Culture Condition	Leupeptin Yield (µg/mL)	Reference
Standard Growth Medium	200
Medium Supplemented with Lysine	1400

Table 2: Inhibitory Activity (Ki) of Leupeptin against Various Proteases

Protease	Ki Value	Reference
Cathepsin B	6 nM
Calpain	10 nM
Trypsin	3.5 nM
Trypsin	35 nM
Plasmin	3.4 µM
Kallikrein	19 µM
Human Recombinant Matriptase	1.9 µM
Human Recombinant Matriptase 2	2.4 µM
Human Purified Matriptase 2	4.1 µM

Experimental Protocols

This section details the methodologies for the fermentation, isolation, purification, and characterization of Leupeptin from actinomycete cultures.

Fermentation of Leupeptin-Producing Actinomycetes

Objective: To cultivate a Leupeptin-producing Streptomyces strain for the production of the inhibitor.

Materials:

• Leupeptin-producing Streptomyces strain (e.g., Streptomyces lavendulae)

• Growth medium (e.g., Yeast extract-malt extract agar (B569324) for sporulation, and a suitable liquid production medium)

• Shake flasks or fermenter

• Incubator shaker

Protocol:

• Prepare a seed culture by inoculating a loopful of spores or mycelia from a slant culture into a suitable liquid medium.

• Incubate the seed culture at 28-30°C with shaking (e.g., 200 rpm) for 2-3 days until good growth is observed.

• Inoculate the production medium with the seed culture (typically 5-10% v/v). For enhanced production by S. lavendulae, the medium can be supplemented with lysine.

• Incubate the production culture under optimized conditions of temperature, pH, and agitation for several days. Monitor the production of Leupeptin periodically using a suitable bioassay or analytical method like HPLC.

Isolation and Purification of Leupeptin

Objective: To isolate and purify Leupeptin from the fermentation broth.

Materials:

• Fermentation broth containing Leupeptin

• Centrifuge

• Filtration apparatus

• Chromatography system (e.g., column chromatography)

• Resins for chromatography (e.g., ion-exchange, gel filtration)

• Solvents for extraction and chromatography

Protocol:

• Harvesting: Separate the mycelia from the culture broth by centrifugation or filtration. The supernatant contains the extracellularly produced Leupeptin.

• Extraction: Depending on the specific properties of the Leupeptin variant, it can be extracted from the culture filtrate using techniques like solvent extraction or adsorption chromatography.

• Chromatographic Purification: A multi-step chromatography process is typically employed for purification. An improved purification scheme for Leupeptin from S. lavendulae has been reported, which generates high purity Leupeptin with good recoveries. A general workflow may include:

  • Ion-Exchange Chromatography: To separate molecules based on their net charge.

  • Gel Filtration Chromatography: To separate molecules based on their size.

  • Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): For final polishing and to obtain highly pure Leupeptin.

Characterization of Leupeptin

Objective: To confirm the identity and purity of the isolated Leupeptin.

Materials:

• Purified Leupeptin

• Mass spectrometer

• NMR spectrometer

• HPLC system

Protocol:

• Mass Spectrometry (MS): Determine the molecular weight of the purified compound to confirm it corresponds to Leupeptin (C₂₀H₃₈N₆O₄, Molar Mass: 426.56 g/mol ).

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Elucidate the chemical structure of the molecule, including the sequence of amino acids and the presence of the characteristic argininal (B8454810) residue.

• High-Performance Liquid Chromatography (HPLC): Assess the purity of the isolated Leupeptin.

Leupeptin Activity Assay (Protease Inhibition Assay)

Objective: To determine the inhibitory activity of Leupeptin against a target protease.

Materials:

• Purified Leupeptin

• Target protease (e.g., trypsin)

• Substrate for the protease (e.g., a chromogenic or fluorogenic substrate)

• Assay buffer

• Microplate reader or spectrophotometer

Protocol:

• Prepare a series of dilutions of Leupeptin in the assay buffer.

• In a microplate, add the target protease to each well.

• Add the different concentrations of Leupeptin to the wells and pre-incubate for a specific period to allow for inhibitor binding.

• Initiate the enzymatic reaction by adding the substrate to each well.

• Monitor the rate of substrate hydrolysis by measuring the change in absorbance or fluorescence over time using a microplate reader.

• Calculate the percentage of inhibition for each Leupeptin concentration and determine the IC₅₀ value (the concentration of inhibitor required to inhibit 50% of the enzyme activity). The inhibition constant (Ki) can be determined through further kinetic studies.

Visualizations

Experimental Workflow for Leupeptin Production and Isolation

Caption: Workflow for Leupeptin production and analysis.

Proposed Biosynthetic Pathway of Leupeptin

The biosynthesis of Leupeptin involves a non-ribosomal peptide synthetase (NRPS) system. The genes responsible for Leupeptin biosynthesis have been identified in a gene cluster. The proposed pathway involves the sequential addition of acetyl-CoA, L-leucine, another L-leucine, and L-arginine, followed by the reduction of the C-terminal carboxyl group of arginine to an aldehyde.

Caption: Proposed Leupeptin biosynthetic pathway.

Conclusion

Leupeptin, a product of actinomycete metabolism, continues to be a vital tool in the life sciences. Its discovery highlights the importance of microbial screening for novel bioactive compounds. The detailed methodologies and quantitative data presented in this guide offer a valuable resource for researchers working on the production, characterization, and application of this potent protease inhibitor. Further research into the biosynthesis of Leupeptin and the engineering of its producing strains holds the potential for improved yields and the generation of novel analogs with enhanced therapeutic properties.

References

• 1. WO2016193954A2 - Genetic system for the production of leupeptin and its use for heterologous protein production - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. Making and Breaking Leupeptin Protease Inhibitors in Pathogenic Gammaproteobacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]

Leupeptin: A Technical Guide to Preventing Protein Degradation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Leupeptin (B1674832), a natural peptide aldehyde (N-acetyl-L-leucyl-L-leucyl-L-argininal) produced by various species of actinomycetes, is a potent, reversible, and competitive inhibitor of a broad spectrum of proteases.[1][2][3] Its ability to effectively block the activity of serine, cysteine, and threonine proteases makes it an indispensable tool in research and drug development for preventing the degradation of target proteins.[3][4] When cells are lysed for experimental studies, endogenous proteases are released, which can rapidly degrade the proteins of interest, leading to inaccurate results.[3] Leupeptin is widely used in lysis buffers and extraction protocols to preserve protein integrity for downstream applications such as Western blotting, immunoprecipitation, and enzyme activity assays. This guide provides an in-depth overview of leupeptin's mechanism of action, quantitative inhibitory data, detailed experimental protocols, and its role in key cellular signaling pathways.

Mechanism of Action

Leupeptin functions as a transition-state analog inhibitor.[3] The C-terminal aldehyde group of leupeptin is crucial for its inhibitory activity.[1][5] It forms a covalent hemiacetal adduct with the hydroxyl group of the active site serine in serine proteases or the thiol group of the active site cysteine in cysteine proteases.[6] This interaction mimics the tetrahedral intermediate formed during peptide bond hydrolysis, thus blocking the catalytic activity of the enzyme.[3] The inhibition by leupeptin is reversible and can be overcome by an excess of the substrate.[3][5] The specificity of leupeptin is largely attributed to its Leu-Leu-Arg sequence.[1]

Quantitative Inhibitory Data

The efficacy of leupeptin as a protease inhibitor is demonstrated by its low inhibition constants (Ki) and half-maximal inhibitory concentrations (IC50) against a variety of proteases. The following tables summarize key quantitative data for leupeptin's inhibitory activity.

Enzyme	Organism/Source	Ki Value
Cathepsin B	Bovine Spleen	6 nM[1][4]
Cathepsin B	4.1 nM[3]
Calpain	10 nM[1]
Trypsin	Bovine	35 nM[1][4]
Trypsin	3.5 nM[3]
Plasmin	Human	3.4 µM[1][3][4]
Kallikrein	19 µM[1]
Matriptase (recombinant)	Human (HEK293)	1.9 µM[1]
Matriptase 2 (recombinant)	Human (HEK293)	2.4 µM[1]
Matriptase 2 (purified)	Human (HEK293)	4.1 µM[1]

Assay	Target	IC50 Value
Plaque Assay	Human Coronavirus 229E	0.4 µg/mL (~1 µM)[2][4]
Antiviral Assay	SARS-CoV-2 Mpro	127.2 µM[2]
Antiviral Assay	SARS-CoV-2 RNA levels in Vero cells	42.34 µM (EC50)[2]

Experimental Protocols

Preparation of Leupeptin Stock Solution

Leupeptin is typically supplied as a hemisulfate salt and is soluble in water, ethanol, acetic acid, and DMF.[3][5]

• Reconstitution: For a 10 mM stock solution, reconstitute 5 mg of leupeptin hemisulfate powder in 1.05 mL of sterile, deionized water or DMSO.[7]

• Storage: The stock solution is stable for one week at 4°C and for up to three months when stored at -20°C.[7][8] It is recommended to aliquot the stock solution to avoid repeated freeze-thaw cycles.[7] For working solutions at typical concentrations (1-10 µM), stability is reduced to a few hours, and they should be kept on ice.[3][8]

Protocol for Cell Lysis to Prevent Protein Degradation

This protocol is suitable for preparing cell lysates for applications such as Western blotting.

• Materials:

  • Cultured cells

  • Ice-cold Phosphate-Buffered Saline (PBS)

  • Ice-cold Lysis Buffer (e.g., RIPA buffer: 20mM Tris-HCl pH 7.4, 150mM NaCl, 1mM EDTA, 1% Triton X-100, 1% sodium deoxycholate, 0.1% SDS)[9]

  • Leupeptin stock solution (10 mM)

  • Other protease inhibitors (e.g., aprotinin, PMSF)

  • Cell scraper

  • Microcentrifuge tubes, pre-chilled

  • Microcentrifuge

• Procedure:

  • Place the cell culture dish on ice and wash the cells twice with ice-cold PBS.[9]

  • Aspirate the PBS and add ice-cold lysis buffer supplemented with freshly added protease inhibitors. A typical working concentration for leupeptin is 1-10 µM (approximately 0.5-5 µg/mL).[3][9] For a final concentration of 5 µg/mL, add 1 µL of a 5 mg/mL leupeptin stock to 1 mL of lysis buffer.

  • For adherent cells, use a cold plastic cell scraper to gently detach the cells from the dish.[9]

  • Transfer the cell suspension to a pre-chilled microcentrifuge tube.

  • Incubate the lysate on ice for 20-30 minutes with constant agitation.[9]

  • Centrifuge the lysate at 12,000-14,000 rpm for 20 minutes at 4°C to pellet the cell debris.[9]

  • Carefully transfer the supernatant (protein lysate) to a fresh, pre-chilled tube.

  • Determine the protein concentration using a suitable assay (e.g., BCA assay). Note that leupeptin's aldehyde group may interfere with the Lowry and, to a lesser extent, the Bradford assay.[8]

  • The lysate can be used immediately or aliquoted and stored at -80°C for future use.

Protocol for Tissue Homogenization

This protocol describes the preparation of protein extracts from tissue samples.

• Materials:

  • Tissue sample

  • Liquid nitrogen

  • Ice-cold Homogenization Buffer (e.g., 50 mM Tris-HCl with 2 mM EDTA, pH 7.4)[10]

  • Leupeptin stock solution (10 mM)

  • Other protease inhibitors (e.g., aprotinin, pepstatin A, PMSF)[10]

  • Tissue homogenizer (e.g., Potter-Elvehjem, Polytron)

  • Microcentrifuge tubes, pre-chilled

  • Microcentrifuge

• Procedure:

  • Excise the tissue and immediately rinse with ice-cold PBS to remove any blood.[9]

  • To prevent degradation, snap-freeze the tissue in liquid nitrogen.[9]

  • Weigh the frozen tissue and add it to a pre-chilled tube containing ice-cold homogenization buffer (e.g., 900 µL of buffer per 100 mg of tissue).[10]

  • Add leupeptin to the homogenization buffer to a final concentration of 1-10 µg/mL, along with other desired protease inhibitors.[10]

  • Homogenize the tissue on ice using a suitable homogenizer until no visible tissue clumps remain.[10]

  • Centrifuge the homogenate at approximately 13,000 x g for 2 minutes at 4°C.[10]

  • Carefully collect the supernatant, avoiding the pelleted debris.

  • Determine the protein concentration of the supernatant.

  • Use the tissue lysate immediately or store it in aliquots at -80°C.

Signaling Pathways and Logical Relationships

Leupeptin's inhibitory action on specific proteases has significant implications for various cellular signaling pathways, most notably the lysosomal protein degradation and autophagy pathways.

Lysosomal Protein Degradation Pathway

Leupeptin is a potent inhibitor of lysosomal cysteine proteases, such as cathepsins B, H, and L.[5][11] This inhibition directly blocks the degradation of proteins within the lysosome. Studies have shown that leupeptin can inhibit lysosomal protein degradation by 80-85%.[3][12]

Caption: Leupeptin inhibits lysosomal protein degradation.

Autophagy Pathway

Autophagy is a cellular process for the degradation of long-lived proteins and organelles, which culminates in the fusion of autophagosomes with lysosomes to form autolysosomes.[13] Leupeptin, by inhibiting lysosomal proteases, blocks the final degradation step of the autophagic process. This leads to the accumulation of autophagic vacuoles and the autophagosome marker protein, LC3b-II.[13][14] This property of leupeptin is often utilized experimentally to measure autophagic flux.

Caption: Leupeptin blocks the final step of autophagy.

Calpain-Mediated Proteolysis

Calpains are a family of calcium-dependent, non-lysosomal cysteine proteases. Over-activation of calpains is implicated in various pathological conditions, including neurodegenerative diseases.[15] Leupeptin is a known inhibitor of calpain.[1][16] By inhibiting calpain, leupeptin can protect against the degradation of key cytoskeletal proteins like spectrin (B1175318) and has been shown to improve motoneuron survival in experimental models.[15][17]

Caption: Leupeptin inhibits calpain-mediated proteolysis.

Conclusion

Leupeptin is a versatile and powerful tool for researchers and scientists working with proteins. Its broad-spectrum inhibitory activity against serine and cysteine proteases makes it an essential component of protocols aimed at preventing protein degradation. Understanding its mechanism of action, effective concentrations, and impact on cellular pathways allows for its judicious application in experimental design, ultimately leading to more reliable and reproducible results in the study of proteins and the development of novel therapeutics.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Differential effects of proteinase inhibitors and amines on the lysosomal and non-lysosomal pathways of protein degradation in isolated rat hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. apexbt.com [apexbt.com]
• 5. Effect of leupeptin on the autophagic vacuolar system of rat hepatocytes. Correlation between ultrastructure and degradation of membrane and cytosolic proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Characterization of macroautophagic flux in vivo using a leupeptin-based assay | Scilit [scilit.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. nsjbio.com [nsjbio.com]
• 10. rbm.iqvia.com [rbm.iqvia.com]
• 11. Leupeptin, a protease inhibitor, decreases protein degradation in normal and diseased muscles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. medchemexpress.com [medchemexpress.com]
• 13. Lysosomal Proteolysis Inhibition Selectively Disrupts Axonal Transport of Degradative Organelles and Causes an Alzheimer's-Like Axonal Dystrophy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Characterization of macroautophagic flux in vivo using a leupeptin-based assay - PMC [pmc.ncbi.nlm.nih.gov]
• 15. The pathogenic activation of calpain: a marker and mediator of cellular toxicity and disease states - PMC [pmc.ncbi.nlm.nih.gov]
• 16. scbt.com [scbt.com]
• 17. Inhibition of calpains, by treatment with leupeptin, improves motoneuron survival and muscle function in models of motoneuron degeneration - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Chemical Properties of Leupeptin Hemisulfate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Leupeptin, a modified tripeptide of microbial origin, is a potent, reversible, and competitive inhibitor of a broad spectrum of serine and cysteine proteases. Its hemisulfate salt form is widely utilized in biochemical and cellular research to prevent proteolytic degradation of proteins of interest during extraction and analysis. This technical guide provides a comprehensive overview of the chemical properties of Leupeptin hemisulfate, detailed experimental protocols for its use, and a summary of its effects on key signaling pathways.

Chemical and Physical Properties

Leupeptin hemisulfate is the sulfate (B86663) salt of N-acetyl-L-leucyl-L-leucyl-L-argininal. The presence of the C-terminal argininal (B8454810) residue, an aldehyde, is crucial for its inhibitory activity. It forms a covalent hemiacetal adduct with the active site serine or cysteine residue of target proteases, leading to reversible inhibition.

Table 1: General Chemical Properties of Leupeptin Hemisulfate

Property	Value	References
Chemical Name	N-acetyl-L-leucyl-N-[(1S)-4-[(aminoiminomethyl)amino]-1-formylbutyl]-L-leucinamide, hemisulfate
Synonyms	Acetyl-L-leucyl-L-leucyl-L-argininal hemisulfate, Ac-Leu-Leu-Arg-CHO
Molecular Formula	C₂₀H₃₈N₆O₄ · ½H₂SO₄
Molecular Weight	475.6 g/mol
CAS Number	103476-89-7
Appearance	White to off-white solid/powder
Purity	≥90% to >98% (depending on the supplier)

Table 2: Solubility of Leupeptin Hemisulfate

Solvent	Solubility	References
Water	10 mg/mL to 50 mg/mL
DMSO	15 mg/mL to 95 mg/mL
Ethanol	~33 mg/mL to 95 mg/mL
Methanol	50 mg/mL
Dimethylformamide (DMF)	~25 mg/mL
PBS (pH 7.2)	~10 mg/mL

Table 3: Stability of Leupeptin Hemisulfate

Condition	Stability	References
Solid (lyophilized powder)	≥ 2-4 years at -20°C
Aqueous Stock Solution (10 mM)	1 week at 4°C; 1 month at -20°C
Working Solution (10-100 µM)	A few hours
In DMSO/Ethanol/Methanol (stock)	Up to 3 months at -20°C

Mechanism of Action and Inhibitory Spectrum

Leupeptin is a competitive transition-state inhibitor. Its aldehyde group forms a covalent hemiacetal linkage with the hydroxyl group of serine or the sulfhydryl group of cysteine in the active site of the target protease. This binding is reversible, and inhibition can be overcome by an excess of substrate.

Leupeptin exhibits broad specificity, inhibiting a variety of serine and cysteine proteases. However, it does not inhibit aspartic proteases like pepsin or metalloproteases.

Table 4: Inhibitory Activity of Leupeptin Against Various Proteases

Protease Target	Protease Class	Ki Value	IC₅₀ Value	References
Trypsin	Serine Protease	3.5 nM - 35 nM	-
Plasmin	Serine Protease	3.4 µM	-
Kallikrein	Serine Protease	19 µM	-
Cathepsin B	Cysteine Protease	4.1 nM - 7 nM	-
Calpain	Cysteine Protease	10 nM	-
Matriptase	Serine Protease	1.9 µM	-
Matriptase 2	Serine Protease	2.4 µM	-
SARS-CoV-2 Mpro	Cysteine Protease	-	127.2 µM
Human Coronavirus 229E	-	-	~0.8 µM (0.4 µg/mL)

Experimental Protocols

Preparation of Stock and Working Solutions

1. 10 mM Leupeptin Hemisulfate Stock Solution in Water:

• Weigh 5 mg of Leupeptin hemisulfate powder.

• Dissolve the powder in 1.05 mL of sterile, purified water.

• Mix thoroughly until fully dissolved.

• Aliquot into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C for up to one month.

2. 10 mM Leupeptin Hemisulfate Stock Solution in DMSO:

• Weigh 10 mg of Leupeptin hemisulfate powder.

• Dissolve the powder in 2.1 mL of fresh, anhydrous DMSO.

• Mix thoroughly until fully dissolved.

• Aliquot and store at -20°C for up to 3 months.

3. Preparation of Working Solutions:

• Dilute the 10 mM stock solution to the desired final concentration (typically 10-100 µM) in the appropriate assay buffer or cell culture medium immediately before use. For example, to make a 100 µM working solution, dilute the 10 mM stock 1:100.

In Vitro Trypsin Inhibition Assay

This protocol is a general guideline for determining the inhibitory effect of Leupeptin on trypsin activity using a chromogenic substrate.

Materials:

• Trypsin from bovine pancreas

• Leupeptin hemisulfate

• Nα-Benzoyl-L-arginine 4-nitroanilide hydrochloride (L-BAPA) as substrate

• Tris-HCl buffer (e.g., 50 mM, pH 8.0)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare Reagents:

  • Dissolve trypsin in cold, dilute HCl (e.g., 1 mM) to the desired concentration.

  • Prepare a stock solution of L-BAPA in a suitable solvent (e.g., DMSO) and then dilute to the working concentration in Tris-HCl buffer.

  • Prepare a series of dilutions of Leupeptin hemisulfate in Tris-HCl buffer.

• Assay Setup:

  • In a 96-well plate, add the desired volume of Tris-HCl buffer.

  • Add varying concentrations of Leupeptin solution to the wells.

  • Add the trypsin solution to all wells except the blank.

  • Incubate the plate at a controlled temperature (e.g., 25°C or 37°C) for a pre-determined time (e.g., 15 minutes) to allow the inhibitor to bind to the enzyme.

• Initiate Reaction and Measurement:

  • Add the L-BAPA solution to all wells to start the reaction.

  • Immediately measure the absorbance at 405 nm at regular intervals using a microplate reader to monitor the formation of p-nitroaniline.

• Data Analysis:

  • Calculate the initial reaction velocity (rate of change in absorbance) for each Leupeptin concentration.

  • Plot the enzyme activity (or percent inhibition) against the logarithm of the Leupeptin concentration to determine the IC₅₀ value.

Autophagy Flux Assay in Cell Culture

This protocol describes the use of Leupeptin to measure autophagic flux by inhibiting the degradation of autolysosomal content, leading to the accumulation of LC3-II.

Materials:

• Cultured cells of interest

• Complete cell culture medium

• Leupeptin hemisulfate

• Lysis buffer (e.g., RIPA buffer) containing a protease inhibitor cocktail (without Leupeptin initially)

• Antibodies for Western blotting: anti-LC3 and anti-β-actin (as a loading control)

• SDS-PAGE and Western blotting reagents and equipment

Procedure:

• Cell Treatment:

  • Plate cells and grow to the desired confluency.

  • Treat one set of cells with complete medium (control) and another set with complete medium containing Leupeptin (e.g., 20 µM) for a specified time (e.g., 2-4 hours).

• Cell Lysis:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells in lysis buffer.

  • Determine the protein concentration of the lysates.

• Western Blotting:

  • Separate equal amounts of protein from each sample by SDS-PAGE.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane and probe with primary antibodies against LC3 and β-actin.

  • Incubate with the appropriate secondary antibodies.

  • Detect the protein bands using a suitable detection method (e.g., chemiluminescence).

• Data Analysis:

  • Quantify the band intensities for LC3-I and LC3-II.

  • An accumulation of LC3-II in the Leupeptin-treated samples compared to the control indicates active autophagic flux.

Signaling Pathways and Experimental Workflows

Calpain-Caspase Crosstalk in Apoptosis

Leupeptin, as a calpain inhibitor, can be used to investigate the interplay between calpains and caspases in the apoptotic cascade. Calpains can cleave and activate certain pro-caspases, and caspases can cleave calpastatin, the endogenous inhibitor of calpain, creating a complex feedback loop.

Caption: Calpain-Caspase Crosstalk in Apoptosis.

Autophagy Flux Measurement Workflow

The following diagram illustrates the experimental workflow for assessing autophagy flux using Leupeptin.

Caption: Workflow for Autophagy Flux Assay.

Leupeptin in Neuroprotection and Synaptic Plasticity

Leupeptin has been shown to be neuroprotective in various models. Its inhibition of calpain can prevent the breakdown of key neuronal proteins. Additionally, it has been implicated in the regulation of AMPA receptor trafficking, a crucial process in synaptic plasticity.

Caption: Leupeptin's role in neuroprotection.

Conclusion

Leupeptin hemisulfate is an invaluable tool for researchers in the fields of biochemistry, cell biology, and drug development. Its well-characterized chemical properties, broad inhibitory spectrum against serine and cysteine proteases, and established experimental applications make it an essential component of the modern molecular biology toolkit. This guide provides a solid foundation for the effective use of Leupeptin hemisulfate in a variety of research contexts, from basic enzymatic assays to the complex analysis of cellular signaling pathways. As with any chemical reagent, it is imperative to consult the specific safety data sheet provided by the supplier before use.

Leupeptin's Specificity for Cathepsins: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the specificity of leupeptin (B1674832), a naturally occurring protease inhibitor, for various human cathepsins. This document details quantitative inhibition data, experimental methodologies for assessing inhibition, and the role of these cathepsins in key signaling pathways.

Introduction to Leupeptin and Cathepsins

Leupeptin, an acetylated tripeptide aldehyde (N-acetyl-L-leucyl-L-leucyl-L-argininal), is produced by various species of actinomycetes. It is a well-established reversible, competitive inhibitor of a broad range of serine and cysteine proteases. Its mechanism of action involves the formation of a transition-state analog at the active site of the target protease.

Cathepsins are a diverse group of proteases, primarily found in lysosomes, that play crucial roles in protein turnover, antigen presentation, hormone processing, and apoptosis. Based on their catalytic mechanism, they are classified into cysteine, aspartic, and serine proteases. Leupeptin primarily targets the cysteine cathepsins, which include Cathepsins B, C, F, H, K, L, O, S, V, W, and X. Understanding the specificity of leupeptin for different cathepsins is critical for its application as a research tool and for the development of more selective therapeutic agents.

Quantitative Analysis of Leupeptin's Inhibitory Activity

The inhibitory potency of leupeptin against various human cathepsins is typically quantified by the inhibition constant (Ki) or the half-maximal inhibitory concentration (IC50). The following table summarizes the available quantitative data for leupeptin's inhibition of key human cathepsins.

Cathepsin	Protease Class	Ki (nM)	IC50 (nM)	Notes
Cathepsin B	Cysteine Protease	4.1 - 7[1]	9.4 - 117	Leupeptin is a potent, slow, tight-binding inhibitor of Cathepsin B.[2]
Cathepsin L	Cysteine Protease	-	70.3[3]	Leupeptin demonstrates significant inhibition of Cathepsin L.
Cathepsin H	Cysteine Protease	Inhibited	-	Leupeptin is known to inhibit Cathepsin H, but specific Ki values are not consistently reported in the literature.
Cathepsin S	Cysteine Protease	Not Reported	Not Reported	While leupeptin is a broad-spectrum cysteine protease inhibitor, specific Ki or IC50 values for its inhibition of human Cathepsin S are not readily available in the reviewed literature.
Cathepsin K	Cysteine Protease	Not Reported	Not Reported	Leupeptin can inhibit bone resorption, a process heavily reliant on Cathepsin K, but direct Ki or IC50 values for human Cathepsin K are not well-documented.[4]
Cathepsin A	Serine Protease	Not Inhibited	>1,000,000	Leupeptin does not inhibit aspartic or the S10 family of serine proteases.
Cathepsin D	Aspartic Protease	Not Inhibited	>1,000,000	Leupeptin does not inhibit aspartic proteases.

Experimental Protocols for Determining Cathepsin Inhibition

The following sections detail standardized in vitro fluorometric assays used to determine the inhibitory activity of compounds like leupeptin against various cathepsins.

General Principle of Fluorometric Inhibition Assays

These assays utilize a synthetic peptide substrate that is conjugated to a fluorescent reporter molecule (e.g., 7-amino-4-methylcoumarin, AMC, or 7-amino-4-trifluoromethylcoumarin, AFC). In its intact form, the fluorescence of the reporter is quenched. Upon cleavage of the peptide by the active cathepsin, the fluorophore is released, resulting in a measurable increase in fluorescence intensity. The rate of this increase is proportional to the enzyme's activity. In the presence of an inhibitor, the rate of fluorescence increase is reduced, allowing for the calculation of inhibitory potency (IC50 or Ki).

Experimental Workflow for Cathepsin Inhibition Assay

General workflow for a cathepsin inhibition assay.

Detailed Protocol for Cathepsin B Inhibition Assay

• Materials:

  • Recombinant human Cathepsin B

  • Cathepsin B Reaction Buffer (e.g., 50 mM MES, 5 mM DTT, 1 mM EDTA, pH 6.0)

  • Cathepsin B Substrate (e.g., Z-Arg-Arg-AMC)

  • Leupeptin (or other test inhibitor)

  • 96-well black microplate

  • Fluorometric microplate reader (Ex/Em = 380/460 nm for AMC)

• Procedure:

  • Reagent Preparation:

    • Prepare a stock solution of leupeptin in a suitable solvent (e.g., DMSO or water).

    • Create a series of dilutions of leupeptin in the reaction buffer.

    • Prepare the Cathepsin B enzyme solution to the desired concentration in the reaction buffer.

    • Prepare the substrate solution in the reaction buffer.

  • Assay:

    • To each well of the 96-well plate, add the Cathepsin B enzyme solution.

    • Add the leupeptin dilutions to the respective wells. Include a control well with buffer only (no inhibitor).

    • Pre-incubate the enzyme and inhibitor at 37°C for 10-15 minutes.

    • Initiate the reaction by adding the substrate solution to all wells.

  • Measurement:

    • Immediately begin kinetic measurement of fluorescence intensity at 37°C, with readings taken every 1-2 minutes for 30-60 minutes.

  • Data Analysis:

    • Determine the reaction rate (slope of the linear portion of the fluorescence versus time curve) for each inhibitor concentration.

    • Calculate the percentage of inhibition relative to the control (no inhibitor).

    • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a suitable dose-response curve to determine the IC50 value.

Protocols for Other Cathepsins (L, S, and K)

The protocols for Cathepsins L, S, and K are similar to that of Cathepsin B, with variations in the specific substrates and buffer conditions:

• Cathepsin L:

  • Substrate: Z-Phe-Arg-AMC

  • Buffer: Typically an acetate (B1210297) buffer at pH 5.5.

• Cathepsin S:

  • Substrate: Z-Val-Val-Arg-AMC

  • Buffer: Often a phosphate (B84403) or acetate buffer with a broader pH range (pH 6.0-7.5).

• Cathepsin K:

  • Substrate: Z-Gly-Pro-Arg-AMC

  • Buffer: Typically an acetate buffer at pH 5.5.

Role of Leupeptin-Inhibited Cathepsins in Signaling Pathways

Leupeptin's inhibition of specific cathepsins can be used to probe their functions in various cellular processes. Below are diagrams illustrating the roles of Cathepsin B and Cathepsin L in key signaling pathways.

Cathepsin B in the Apoptotic Pathway

Cathepsin B, when released from the lysosome into the cytosol, can initiate a cascade of events leading to apoptosis. It can directly cleave and activate the pro-apoptotic protein Bid to truncated Bid (tBid). tBid then translocates to the mitochondria, promoting the release of cytochrome c and initiating the intrinsic apoptotic pathway. Furthermore, Cathepsin B can degrade the anti-apoptotic protein Bcl-xL, further shifting the cellular balance towards apoptosis.

Cathepsin B's role in initiating apoptosis.

Cathepsin L in MHC Class II Antigen Presentation

Cathepsin L is a key enzyme in the processing of antigens for presentation on Major Histocompatibility Complex (MHC) class II molecules, a critical step in initiating an adaptive immune response. Inside the endosomes of antigen-presenting cells (APCs), Cathepsin L proteolytically cleaves the invariant chain (Ii) that is associated with the MHC class II molecule. This degradation of the invariant chain is essential for the subsequent loading of antigenic peptides onto the MHC class II molecule, which is then transported to the cell surface for presentation to T-helper cells.

Role of Cathepsin L in antigen presentation.

Conclusion

Leupeptin is a valuable tool for studying the roles of cysteine cathepsins in various physiological and pathological processes. Its potent inhibition of Cathepsins B and L is well-characterized, making it a useful reagent for investigating their functions in apoptosis and immune responses, respectively. While its broad-spectrum nature limits its therapeutic potential due to off-target effects, it remains an essential compound in the researcher's toolkit. Further studies are required to elucidate the precise inhibitory constants of leupeptin for other cathepsins, such as S and K, to provide a more complete picture of its specificity profile. The detailed experimental protocols provided herein offer a standardized approach for the in vitro characterization of cathepsin inhibitors, facilitating the discovery and development of more selective and potent therapeutic agents targeting this important class of enzymes.

References

• 1. Leupeptin - Wikipedia [en.wikipedia.org]
• 2. The slow, tight-binding inhibition of cathepsin B by leupeptin. A hysteretic effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Kinetic Characterization of Inhibition of Cathepsins L and S by Peptides With Anticancer Potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cathepsin K inhibitors for osteoporosis and potential off-target effects - PMC [pmc.ncbi.nlm.nih.gov]

The Intricate Dance: A Technical Guide to the Interaction of Leupeptin and Calpain

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the molecular interactions between leupeptin (B1674832), a naturally occurring protease inhibitor, and calpain, a family of calcium-dependent cysteine proteases. Understanding this interaction is pivotal for research into cellular signaling, apoptosis, and the development of therapeutic agents targeting calpain-mediated pathologies.

The Mechanism of Inhibition: A Reversible Covalent Interaction

Leupeptin, a tripeptide with the structure N-acetyl-L-leucyl-L-leucyl-L-argininal, acts as a potent but reversible inhibitor of calpain.[1][2] Its mechanism of action is a classic example of competitive, transition-state inhibition.[3] The key to this interaction lies in the C-terminal argininal (B8454810) residue of leupeptin. The aldehyde group of this residue is electrophilic and readily attacked by the nucleophilic thiol group of the cysteine residue (Cys115 in human calpain-1) residing in the enzyme's active site.[4][5]

This interaction results in the formation of a covalent, yet reversible, hemiacetal adduct. This adduct mimics the tetrahedral transition state of the peptide bond cleavage reaction, thus effectively blocking the enzyme's catalytic activity. The reversibility of this bond distinguishes leupeptin from irreversible inhibitors like E-64, which forms a stable thioether bond.

Access to the active site of calpain is regulated by flexible loops, which can influence inhibitor and substrate selectivity among different calpain isoforms. The binding of leupeptin occurs within this active site cleft, preventing the substrate from binding and being processed.

Mechanism of Leupeptin Inhibition of Calpain.

Quantitative Analysis of Leupeptin-Calpain Interaction

The potency of leupeptin as a calpain inhibitor has been quantified through various studies, primarily determining the inhibition constant (Ki) and the half-maximal inhibitory concentration (IC50). These values provide a comparative measure of the inhibitor's efficacy.

Parameter	Value	Enzyme Source/Assay Condition	Reference
Ki	10 nM	Calpain
IC50	0.14 µM	Calpain activity measured with azocasein (B1165720) as a substrate

Note: Ki and IC50 values can vary depending on the specific calpain isoform, substrate used, and the conditions of the assay.

Experimental Protocol: Fluorometric Assay of Calpain Inhibition

This protocol outlines a common method for determining the inhibitory effect of leupeptin on calpain activity using a fluorogenic substrate.

3.1. Materials

• Purified calpain enzyme

• Leupeptin solution of known concentrations

• Fluorogenic calpain substrate (e.g., Suc-LLVY-AMC or Ac-LLY-AFC)

• Assay buffer (e.g., 10mM HEPES, pH 7.2, 10mM DTT, 1mM EDTA)

• Calcium Chloride (CaCl2) solution

• 96-well black microplate

• Fluorescence microplate reader

3.2. Procedure

• Preparation of Reagents:

  • Prepare a stock solution of leupeptin and create a serial dilution to test a range of concentrations.

  • Reconstitute the fluorogenic substrate according to the manufacturer's instructions.

  • Prepare the assay buffer.

• Enzyme and Inhibitor Incubation:

  • In the wells of the 96-well plate, add a fixed amount of purified calpain enzyme to each well (except for the no-enzyme control).

  • Add varying concentrations of leupeptin to the respective wells. Include a control with no inhibitor (DMSO or buffer only).

  • Incubate the enzyme and inhibitor mixture at room temperature for a specified period (e.g., 15-30 minutes) to allow for binding.

• Initiation of Reaction:

  • Activate the calpain by adding a solution of CaCl2 to the wells.

  • Initiate the proteolytic reaction by adding the fluorogenic calpain substrate to all wells.

• Measurement of Fluorescence:

  • Immediately place the microplate in a fluorescence plate reader.

  • Measure the fluorescence intensity at regular intervals over a set period (e.g., 30-60 minutes). The excitation and emission wavelengths will depend on the specific fluorogenic substrate used (e.g., Ex/Em = 400/505 nm for Ac-LLY-AFC).

• Data Analysis:

  • Calculate the initial reaction velocity for each leupeptin concentration by determining the rate of fluorescence increase over time.

  • Plot the reaction velocity as a function of the leupeptin concentration.

  • Determine the IC50 value, which is the concentration of leupeptin that inhibits 50% of the calpain activity.

References

• 1. scbt.com [scbt.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Leupeptin - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Leupeptin | 103476-89-7 [chemicalbook.com]

Protocols & Analytical Methods

Leupeptin in Immunoprecipitation: A Detailed Protocol for Robust Protein Analysis

Application Notes for Researchers, Scientists, and Drug Development Professionals

Leupeptin (B1674832), a reversible inhibitor of serine and cysteine proteases, is an essential component in immunoprecipitation (IP) protocols.[1][2] Its primary function is to safeguard target proteins from degradation by proteases released during cell lysis, ensuring the integrity and accurate quantification of the immunoprecipitated protein.[3][4] This protocol provides a detailed methodology for the effective use of leupeptin in IP experiments, ensuring reliable and reproducible results for downstream applications such as Western blotting and mass spectrometry.

Mechanism of Action and Importance in Immunoprecipitation

Leupeptin, with the chemical structure N-acetyl-L-leucyl-L-leucyl-L-argininal, is a naturally occurring tripeptide aldehyde that forms a covalent hemiacetal adduct with the active site of serine and cysteine proteases.[2][5] This reversible binding effectively blocks the catalytic activity of these enzymes, which would otherwise cleave target proteins and compromise the experimental outcome. The inclusion of leupeptin in the lysis buffer is critical from the very first step of protein extraction to maintain the native state of the protein of interest and any interacting partners.[3]

Quantitative Data Summary

For optimal protease inhibition during immunoprecipitation, the following concentrations and storage conditions for leupeptin are recommended.

Parameter	Recommended Value	Notes
Working Concentration	0.5 - 10 µg/mL (1-10 µM)	The optimal concentration may need to be determined empirically for specific cell types and target proteins.[5][6][7]
Stock Solution Concentration	1 mg/mL in sterile water or DMSO	Aliquot and store at -20°C to avoid repeated freeze-thaw cycles.[6][8]
Stock Solution Stability	Up to 3 months at -20°C in water, ethanol, or methanol.[6] An aqueous solution is stable for 1 week at 4°C.[2][5]	For working solutions at 10-100 µM, stability is reduced to a few hours on ice.[7]
Storage of Lyophilized Powder	+2 to +8°C or -20°C	Refer to the manufacturer's instructions for long-term storage.[2][7][9]

Experimental Protocol: Immunoprecipitation using Leupeptin

This protocol outlines the key steps for performing immunoprecipitation with the inclusion of leupeptin for optimal protein protection.

Materials:

• Cells or tissue expressing the target protein

• Ice-cold Phosphate-Buffered Saline (PBS)

• Lysis Buffer (e.g., RIPA buffer or a non-denaturing lysis buffer) supplemented with a protease inhibitor cocktail. A common recipe is: 50 mM Tris-HCl pH 8.0, 150 mM NaCl, 1% NP-40, 0.5% sodium deoxycholate, 0.1% SDS.[10]

• Leupeptin stock solution (1 mg/mL)

• Other protease inhibitors (e.g., PMSF, aprotinin (B3435010), pepstatin)[8][11][12]

• Phosphatase inhibitors (optional, for phosphorylation studies)

• Primary antibody specific to the target protein

• Protein A/G-coupled agarose (B213101) or magnetic beads

• Wash Buffer (e.g., lysis buffer without protease inhibitors or PBS with 0.1% Tween-20)

• Elution Buffer (e.g., 2x SDS-PAGE sample buffer)[12]

• Microcentrifuge

• Rotator or rocking platform

Procedure:

• Preparation of Lysis Buffer:

  • Immediately before use, supplement the chosen lysis buffer with a protease inhibitor cocktail.

  • Add leupeptin to the lysis buffer to a final concentration of 1 µg/mL.[8][11][12]

  • If not using a pre-made cocktail, add a combination of inhibitors such as PMSF (to 1 mM), aprotinin (to 1 µg/mL), and pepstatin (to 1 µg/mL).[10][11]

  • For studies involving protein phosphorylation, add phosphatase inhibitors at this stage.

  • Keep the lysis buffer on ice at all times.

• Cell Lysis:

  • For adherent cells, wash the culture dish with ice-cold PBS. For suspension cells, wash by pelleting and resuspending in ice-cold PBS.[13]

  • Add the complete, ice-cold lysis buffer to the cells (e.g., 1 mL per 10^7 cells).[13]

  • For adherent cells, scrape the cells off the dish. For suspension cells, resuspend the pellet.[11]

  • Incubate the cell lysate on ice for 30 minutes with occasional vortexing to ensure complete lysis.[11]

  • Centrifuge the lysate at approximately 14,000 x g for 15-30 minutes at 4°C to pellet cellular debris.[11]

  • Carefully transfer the supernatant (protein lysate) to a pre-chilled tube.

• Pre-clearing the Lysate (Optional but Recommended):

  • Add 20-30 µL of Protein A/G beads to the protein lysate.

  • Incubate on a rotator for 30-60 minutes at 4°C to reduce non-specific binding.[10]

  • Centrifuge at a low speed (e.g., 1,000 x g) for 1-2 minutes at 4°C and carefully transfer the supernatant to a new tube.

• Immunoprecipitation:

  • Determine the protein concentration of the lysate using a suitable protein assay.

  • To approximately 500 µg to 1 mg of total protein, add the recommended amount of primary antibody (typically 1-5 µg).

  • Incubate the lysate-antibody mixture on a rotator for 2-4 hours or overnight at 4°C. The optimal time may vary depending on the antibody's affinity.

• Immune Complex Capture:

  • Add 30-50 µL of pre-washed Protein A/G beads to the lysate-antibody mixture.

  • Incubate on a rotator for 1-2 hours at 4°C.

• Washing:

  • Pellet the beads by centrifugation at a low speed (e.g., 1,000 x g) for 1 minute at 4°C.

  • Carefully aspirate and discard the supernatant.

  • Wash the beads 3-5 times with 500 µL of ice-cold Wash Buffer. With each wash, resuspend the beads and then pellet them by centrifugation. This step is crucial for removing non-specifically bound proteins.[10]

• Elution:

  • After the final wash, carefully remove all of the supernatant.

  • Resuspend the beads in 30-50 µL of 2x SDS-PAGE sample buffer.[12]

  • Boil the samples at 95-100°C for 5-10 minutes to dissociate the immune complexes from the beads.[11]

  • Centrifuge the samples at high speed to pellet the beads.

  • The supernatant, containing the immunoprecipitated protein, is now ready for analysis by SDS-PAGE and Western blotting.

Visualizing the Workflow

To better illustrate the experimental process and the critical role of leupeptin, the following diagrams have been generated.

Caption: Immunoprecipitation Experimental Workflow.

Caption: Leupeptin's Protective Role.

References

• 1. selleckchem.com [selleckchem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Protease inhibitor cocktails | Abcam [abcam.com]
• 4. biocompare.com [biocompare.com]
• 5. Leupeptin - Wikipedia [en.wikipedia.org]
• 6. tribioscience.com [tribioscience.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. fgsc.net [fgsc.net]
• 9. astorscientific.us [astorscientific.us]
• 10. usbio.net [usbio.net]
• 11. Immunoprecipitation Protocol - Leinco Technologies [leinco.com]
• 12. bioclone.co.kr [bioclone.co.kr]
• 13. docs.abcam.com [docs.abcam.com]

Application Notes and Protocols: Preparation of Stable Leupeptin Stock Solutions

Introduction

Leupeptin is a naturally occurring protease inhibitor derived from actinomycetes.[1] It is a modified tripeptide, N-acetyl-L-leucyl-L-leucyl-L-argininal, that effectively inhibits a broad spectrum of serine and cysteine proteases.[1][2] Its targets include trypsin, plasmin, calpain, and cathepsins B, H, and L.[3][4] Due to its ability to prevent proteolytic degradation, Leupeptin is an essential reagent in protein extraction and purification, in vitro enzymatic assays, and various other molecular biology applications. The preparation of a stable, reliable stock solution is critical for obtaining consistent and reproducible experimental results.

These application notes provide detailed protocols for the preparation, storage, and handling of Leupeptin stock solutions to ensure optimal stability and performance.

Quantitative Data Summary

For ease of reference, the following tables summarize the key quantitative data for Leupeptin hemisulfate, the commonly used salt form.

Table 1: Physical and Chemical Properties

Property	Value	References
Synonym	Acetyl-L-leucyl-L-leucyl-L-argininal
Molecular Formula	C₂₀H₃₈N₆O₄ • ½H₂SO₄
Molecular Weight	475.6 g/mol
Form	Crystalline solid / White to off-white powder
Purity	≥90%

Table 2: Solubility Data

Solvent	Solubility	References
Water	50 mg/mL
PBS (pH 7.2)	10 mg/mL
DMSO	15-16 mg/mL
Ethanol	33 mg/mL
Methanol	50 mg/mL
Dimethylformamide (DMF)	25 mg/mL

Table 3: Stock Solution Stability

Solvent	Concentration	Storage Temp.	Stability	References
Water	10 mM	4°C	1 week
Water	10 mM	-20°C	1 month
DMSO	10 mM	-20°C	3 months
Proprietary (non-freezing)	10 mM	-20°C	2 years

Note: For long-term storage, it is always recommended to aliquot stock solutions to avoid repeated freeze-thaw cycles. Working solutions at concentrations of 10-100 µM are typically stable for only a few hours and should be kept on ice.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Leupeptin Stock Solution in Water

This protocol is suitable for most aqueous applications where an organic solvent is not desirable.

Materials:

• Leupeptin hemisulfate (MW: 475.6 g/mol )

• Sterile, purified water (e.g., Milli-Q or equivalent)

• Microcentrifuge tubes or other appropriate sterile containers

• Calibrated pipette

Procedure:

• Weighing: Accurately weigh 5 mg of Leupeptin hemisulfate powder and place it into a 1.5 mL microcentrifuge tube.

• Solvent Addition: Add 1.05 mL of sterile, purified water to the tube. This will yield a final concentration of 10 mM.

  • Calculation: (5 mg / 475.6 mg/mmol) / 1.05 mL = 10.0 mM

• Dissolving: Mix by vortexing or pipetting until the powder is completely dissolved. The solution should be clear and may have a faint yellow hue.

• Aliquoting: Dispense the stock solution into smaller, single-use aliquots (e.g., 20-50 µL) in sterile microcentrifuge tubes. This is crucial to prevent degradation from repeated freeze-thaw cycles.

• Storage: Store the aliquots at -20°C. The stock solution is stable for at least one month under these conditions.

Protocol 2: Preparation of a 10 mM Leupeptin Stock Solution in DMSO

This protocol is recommended for applications requiring longer-term storage or when Leupeptin is part of a protease inhibitor cocktail with other components soluble in DMSO.

Materials:

• Leupeptin hemisulfate (MW: 475.6 g/mol )

• Anhydrous/molecular biology grade DMSO

• Sterile, chemical-resistant tubes

• Calibrated pipette

Procedure:

• Weighing: Weigh 10 mg of Leupeptin hemisulfate powder into a sterile, chemical-resistant tube.

• Solvent Addition: Add 2.1 mL of high-quality DMSO to the tube. This results in a 10 mM stock solution.

  • Calculation: (10 mg / 475.6 mg/mmol) / 2.1 mL = 10.0 mM

• Dissolving: Mix thoroughly until the solid is completely dissolved.

• Aliquoting: As with the aqueous solution, dispense into single-use aliquots to minimize freeze-thaw cycles.

• Storage: Store the aliquots at -20°C. The DMSO stock solution is stable for up to 3 months.

Visualization of Leupeptin's Mechanism

Leupeptin functions as a competitive, reversible inhibitor of various serine and cysteine proteases. The aldehyde group in its structure is key to its inhibitory action, forming a covalent hemiacetal adduct with the active site serine or cysteine residue of the target protease. This effectively blocks the enzyme's catalytic activity.

Caption: Leupeptin's inhibitory action on proteases.

Caption: Workflow for Leupeptin stock solution preparation.

References

• 1. Mechanism of Microbial Metabolite Leupeptin in the Treatment of COVID-19 by Traditional Chinese Medicine Herbs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Leupeptin - Wikipedia [en.wikipedia.org]
• 3. ulab360.com [ulab360.com]
• 4. caymanchem.com [caymanchem.com]

Leupeptin in Protein Purification: Application Notes and Protocols for Researchers

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of leupeptin (B1674832), a potent reversible inhibitor of serine and cysteine proteases, in protein purification techniques. These guidelines are intended to assist researchers in preserving protein integrity during extraction and purification processes.

Introduction to Leupeptin

Leupeptin is a naturally occurring tripeptide aldehyde (N-acetyl-L-leucyl-L-leucyl-L-argininal) produced by various species of actinomycetes.[1] It is a widely used protease inhibitor in biochemical research due to its efficacy in preventing the degradation of target proteins by a broad range of proteases released during cell lysis.[1] Leupeptin's mechanism of action involves the formation of a covalent hemiacetal adduct between its aldehyde group and the hydroxyl group of serine residues or the thiol group of cysteine residues in the active site of target proteases.[2][3]

Mechanism of Action

The inhibitory effect of leupeptin is attributed to its structural similarity to the transition state of the substrate, allowing it to bind tightly but reversibly to the active site of the protease.[1] This binding blocks the catalytic activity of the enzyme, thereby preventing the proteolysis of the protein of interest.

Caption: Mechanism of Leupeptin Inhibition.

Quantitative Data: Inhibitory Activity of Leupeptin

Leupeptin exhibits varying inhibitory constants (Ki) and half-maximal inhibitory concentrations (IC50) against a range of proteases. This data is crucial for determining the effective concentration needed for specific applications.

Protease	Inhibitor Constant (Ki)	IC50	References
Cathepsin B	6 nM	-	[4][5]
Calpain	10 nM	-	[4][5]
Trypsin	3.5 nM - 35 nM	~0.8 µM	[1][4][6]
Plasmin	3.4 µM	-	[1][4][5]
Kallikrein	19 µM	-	[4][5]
Mpro (SARS-CoV-2)	-	127.2 µM	[7]
Human Coronavirus 229E	-	0.4 µg/mL (~1 µM)	[6][7]

Note: Ki and IC50 values can vary depending on the experimental conditions, such as substrate concentration and pH.

Experimental Protocols

Preparation of Leupeptin Stock Solution

Proper preparation and storage of the leupeptin stock solution are critical for maintaining its inhibitory activity.

Materials:

• Leupeptin hemisulfate salt (powder)

• High-purity water, DMSO, or ethanol (B145695)

• Sterile microcentrifuge tubes

Protocol:

• Weigh out the desired amount of leupeptin powder.

• Dissolve the powder in high-purity water, DMSO, or ethanol to a final concentration of 1-10 mM.[8][9][10] For example, to make a 10 mM stock solution from leupeptin hemisulfate (MW: 475.6 g/mol ), dissolve 5 mg in 1.05 mL of solvent.[9][11]

• Vortex thoroughly until the leupeptin is completely dissolved.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C. Aqueous solutions are stable for about one week at 4°C and for up to 6 months at -20°C.[2][3] Solutions in DMSO or ethanol can be stored at -20°C for up to 3 months.[3][12]

Caption: Leupeptin Stock Solution Workflow.

Protein Extraction from Cultured Mammalian Cells

This protocol outlines the steps for lysing cultured mammalian cells while preserving protein integrity using leupeptin.

Materials:

• Cultured mammalian cells

• Ice-cold Phosphate-Buffered Saline (PBS)

• Ice-cold Lysis Buffer (e.g., RIPA buffer)

• Leupeptin stock solution (1-10 mM)

• Other protease inhibitors (optional, e.g., PMSF, aprotinin)

• Cell scraper

• Microcentrifuge tubes

• Refrigerated centrifuge

Protocol:

• Wash the cultured cells with ice-cold PBS. For adherent cells, aspirate the culture medium and wash the cell monolayer. For suspension cells, pellet the cells by centrifugation and resuspend in PBS.

• Remove the PBS and add ice-cold lysis buffer to the cells.

• Immediately before use, supplement the lysis buffer with leupeptin to a final working concentration of 1-10 µM (typically a 1:1000 dilution of a 1-10 mM stock).[1][9][13] Other protease inhibitors can also be added at their recommended concentrations.

• For adherent cells, use a cell scraper to detach the cells from the culture dish.

• Transfer the cell lysate to a pre-chilled microcentrifuge tube.

• Incubate the lysate on ice for 30 minutes with occasional vortexing to ensure complete lysis.

• Centrifuge the lysate at approximately 14,000 x g for 15-20 minutes at 4°C to pellet the cell debris.

• Carefully transfer the supernatant, which contains the soluble protein fraction, to a new pre-chilled tube.

• Determine the protein concentration using a suitable protein assay (e.g., BCA assay).

• The protein extract is now ready for downstream applications or can be stored at -80°C.

Protein Extraction from Tissues

This protocol is designed for the extraction of proteins from animal tissues, incorporating leupeptin to prevent proteolysis.

Materials:

• Fresh or frozen tissue sample

• Ice-cold homogenization buffer

• Leupeptin stock solution (1-10 mM)

• Other protease inhibitors (optional)

• Tissue homogenizer (e.g., Dounce or mechanical homogenizer)

• Refrigerated centrifuge

• Microcentrifuge tubes

Protocol:

• Excise the tissue of interest and place it in an ice-cold tube.

• If starting with frozen tissue, it is recommended to keep it frozen until homogenization to minimize protease activity.

• Add ice-cold homogenization buffer to the tissue. The buffer volume will depend on the amount of tissue (a common ratio is 1:10 w/v).

• Supplement the homogenization buffer with leupeptin to a final concentration of 1-10 µM just before use.[1][9][13]

• Homogenize the tissue on ice until no visible chunks remain.

• Incubate the homogenate on ice for 30-60 minutes to allow for further lysis.

• Centrifuge the homogenate at a high speed (e.g., 12,000-15,000 x g) for 20-30 minutes at 4°C to pellet insoluble material.

• Collect the supernatant containing the soluble proteins.

• Measure the protein concentration and proceed with purification or store at -80°C.

Signaling Pathways Affected by Leupeptin-Inhibited Proteases

Leupeptin's inhibition of specific proteases can impact various cellular signaling pathways. Understanding these connections is crucial for interpreting experimental results.

Calpain Signaling Pathway

Calpains are calcium-dependent cysteine proteases involved in cell motility, proliferation, and apoptosis.[8] Leupeptin's inhibition of calpain can affect these processes.

Caption: Leupeptin inhibits Calpain signaling.

Cathepsin B Signaling Pathway

Cathepsin B is a lysosomal cysteine protease that, when released into the cytoplasm, can initiate apoptosis and inflammation.[7]

Caption: Leupeptin's effect on Cathepsin B.

Kallikrein and Plasmin Signaling in Tissue Remodeling

Tissue kallikreins and plasmin are serine proteases involved in a cascade that leads to the degradation of the extracellular matrix (ECM) and tissue remodeling.

Caption: Inhibition of tissue remodeling.

Conclusion

Leupeptin is an indispensable tool for researchers engaged in protein purification. Its broad inhibitory spectrum against common serine and cysteine proteases makes it a valuable component of lysis and homogenization buffers, ensuring the isolation of intact, full-length proteins. The protocols and data presented here provide a comprehensive guide for the effective application of leupeptin in various protein purification workflows. Careful consideration of the target proteases and the appropriate working concentrations will maximize the yield and purity of the protein of interest.

References

• 1. researchgate.net [researchgate.net]
• 2. pnas.org [pnas.org]
• 3. journals.physiology.org [journals.physiology.org]
• 4. Calpain signaling: from biology to therapeutic opportunities in neurodegenerative disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Plasminogen Activation and Regulation of Fibrinolysis | Oncohema Key [oncohemakey.com]
• 6. Involvement of Kallikrein-Related Peptidases in Normal and Pathologic Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cathepsin B - Wikipedia [en.wikipedia.org]
• 8. Calpain - Wikipedia [en.wikipedia.org]
• 9. ahajournals.org [ahajournals.org]
• 10. Cathepsin B in cardiovascular disease: Underlying mechanisms and therapeutic strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Kallikreins - the melting pot of activity and function - PMC [pmc.ncbi.nlm.nih.gov]
• 12. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 13. atlasgeneticsoncology.org [atlasgeneticsoncology.org]

Leupeptin's Efficacy in Halting Trypsin Activity: A Detailed Guide

For Immediate Release

Application Note: Determining the Optimal Working Concentration of Leupeptin (B1674832) for Trypsin Inhibition

Leupeptin, a microbial-derived peptide, is a potent and widely utilized reversible inhibitor of serine and cysteine proteases. Its efficacy in targeting trypsin makes it an invaluable tool in various research and drug development applications, from protecting proteins during extraction to studying specific enzymatic pathways. This document provides a comprehensive overview of leupeptin's working concentration for trypsin inhibition, detailed experimental protocols, and its mechanism of action.

Quantitative Data Summary

The effective concentration of leupeptin for inhibiting trypsin can vary based on experimental conditions such as substrate concentration, buffer composition, and temperature. The following table summarizes key quantitative data for leupeptin's interaction with trypsin.

Parameter	Value	Notes	Source(s)
Suggested Working Concentration	1 - 100 µM	A general range recommended for most applications.	[1][2][3][4][5]
Inhibition Constant (Ki)	0.13 - 35 nM	Represents the dissociation constant of the enzyme-inhibitor complex. Lower values indicate tighter binding. The variability may be due to different experimental conditions or trypsin sources.
50% Inhibitory Concentration (IC50/ID50)	~0.8 µM - 36 µg/mL	The concentration of leupeptin required to inhibit 50% of trypsin activity. This value is highly dependent on the substrate and its concentration.

Mechanism of Action: Covalent Inhibition

Leupeptin functions as a competitive transition-state inhibitor. Its C-terminal argininal (B8454810) residue mimics the natural arginine substrate of trypsin. The aldehyde group of the argininal forms a covalent hemiacetal adduct with the hydroxyl group of the serine residue within the active site of trypsin. This stable complex effectively blocks the enzyme's catalytic activity.

References

• 1. Leupeptin - Wikipedia [en.wikipedia.org]
• 2. ubpbio.com [ubpbio.com]
• 3. goldbio.com [goldbio.com]
• 4. ulab360.com [ulab360.com]
• 5. cephamls.com [cephamls.com]

Leupeptin in Protease Inhibitor Cocktails: Application Notes and Protocols for Researchers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of leupeptin (B1674832) as a critical component of protease inhibitor cocktails for preventing protein degradation during experimental procedures. Detailed protocols for cell lysis, protein extraction, and downstream applications are included, along with quantitative data and visualizations to aid in experimental design and execution.

Introduction to Leupeptin and Protease Inhibition

When cells are lysed, endogenous proteases are released from cellular compartments, which can rapidly degrade proteins of interest.[1] This proteolytic degradation can lead to lower protein yields and compromised experimental results.[1] Protease inhibitor cocktails are essential additives to lysis buffers to preserve the integrity of protein samples.[2][3]

Leupeptin is a naturally occurring tripeptide that acts as a reversible, competitive inhibitor of a broad range of serine and cysteine proteases.[4][5] Its mechanism of action involves the formation of a covalent hemiacetal adduct between its aldehyde group and the hydroxyl or thiol group in the active site of the protease.[4][6] Leupeptin is effective against proteases such as trypsin, plasmin, cathepsins, and calpain.[7][8] It is a crucial component of many protease inhibitor cocktails due to its broad-spectrum activity.

Data Presentation: Efficacy of Protease Inhibition

The inclusion of a protease inhibitor cocktail containing leupeptin significantly enhances the stability of proteins in cell lysates. This can be observed both qualitatively by techniques like Western blotting and quantitatively through protein yield and protease activity assays.

Table 1: Commonly Used Protease Inhibitor Cocktail Recipe (100X Stock)

This table provides a typical recipe for a homemade 100X protease inhibitor cocktail. The final concentration in the lysis buffer should be 1X.

Inhibitor	Target Proteases	Stock Solution Concentration (100X)	Final (1X) Concentration
Aprotinin	Serine Proteases	2 mg/mL in H₂O	2 µg/mL
Leupeptin	Serine and Cysteine Proteases	10 mM in H₂O or DMSO	10 µM
Pepstatin A	Aspartic Proteases	1 mM in Methanol or DMSO	1 µM
PMSF or AEBSF	Serine Proteases	100 mM in Isopropanol or H₂O	1 mM
EDTA	Metalloproteases	500 mM in H₂O (pH 8.0)	5 mM

Note: PMSF is highly unstable in aqueous solutions and should be added to the lysis buffer immediately before use.

Table 2: Leupeptin Inhibition Constants (Ki) and 50% Inhibitory Concentrations (IC50)

This table summarizes the inhibitory potency of leupeptin against various proteases, providing an indication of its effectiveness.

Protease	Organism/Source	Ki	IC50
Trypsin	Porcine	3.5 nM	2 µg/mL
Plasmin	Human	3.4 nM	8 µg/mL
Cathepsin B	Human	4.1 nM	0.44 µg/mL
Calpain	-	10 nM	-
Kallikrein	Porcine	-	75 µg/mL

Experimental Protocols

Preparation of Leupeptin Stock Solution (10 mM)

Materials:

• Leupeptin hemisulfate (MW: 475.6 g/mol )

• Sterile, deionized water or DMSO

• Microcentrifuge tubes

Procedure:

• Weigh out 10 mg of leupeptin hemisulfate.

• Dissolve the leupeptin in 2.1 mL of sterile water or DMSO to achieve a final concentration of 10 mM.[7]

• Mix thoroughly by vortexing until completely dissolved.

• Aliquot the stock solution into smaller volumes (e.g., 50 µL) to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C. The stock solution is stable for up to one month in water and up to six months in DMSO at -20°C.[9][10]

Protocol for Mammalian Cell Lysis using RIPA Buffer

Materials:

• Cultured mammalian cells

• Ice-cold Phosphate-Buffered Saline (PBS)

• Ice-cold RIPA Lysis Buffer (50 mM Tris-HCl pH 8.0, 150 mM NaCl, 1% NP-40, 0.5% sodium deoxycholate, 0.1% SDS)

• 100X Protease Inhibitor Cocktail (containing leupeptin)

• Cell scraper

• Microcentrifuge

Procedure:

• Place the cell culture dish on ice and aspirate the culture medium.

• Wash the cells twice with ice-cold PBS.

• Immediately before use, add the 100X protease inhibitor cocktail to the required volume of RIPA buffer to a final concentration of 1X (e.g., add 10 µL of 100X cocktail to 990 µL of RIPA buffer).

• Add the chilled RIPA buffer with inhibitors to the cells (e.g., 500 µL for a 10 cm dish).

• Scrape the cells from the dish and transfer the cell lysate to a pre-chilled microcentrifuge tube.

• Incubate the lysate on ice for 30 minutes, with occasional vortexing.

• Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet the cell debris.

• Carefully transfer the supernatant (protein lysate) to a new pre-chilled tube.

• Determine the protein concentration using a suitable protein assay (e.g., BCA or Bradford). Note that leupeptin's aldehyde group may interfere with the Lowry and, to a lesser extent, the Bradford assays.

• The lysate is now ready for downstream applications or can be stored at -80°C.

Protocol for Immunoprecipitation (IP)

Materials:

• Cell lysate (prepared as described above)

• Primary antibody specific to the protein of interest

• Protein A/G magnetic beads or agarose (B213101) slurry

• Wash Buffer (e.g., IP lysis buffer or a modified, less stringent buffer)

• Elution Buffer (e.g., 1X SDS-PAGE sample buffer)

Procedure:

• Pre-clear the lysate by incubating it with protein A/G beads for 1 hour at 4°C on a rotator. This step reduces non-specific binding.

• Centrifuge to pellet the beads and transfer the supernatant to a new tube.

• Add the primary antibody to the pre-cleared lysate and incubate for 2-4 hours or overnight at 4°C with gentle rotation.

• Add fresh protein A/G beads to the lysate-antibody mixture and incubate for another 1-2 hours at 4°C with rotation to capture the antibody-protein complex.

• Pellet the beads by centrifugation or using a magnetic rack.

• Discard the supernatant and wash the beads three to five times with ice-cold Wash Buffer. Ensure the protease inhibitor cocktail is included in the wash buffer to maintain protection.

• After the final wash, remove all supernatant and resuspend the beads in 1X SDS-PAGE sample buffer.

• Boil the samples at 95-100°C for 5-10 minutes to elute the protein and denature it for SDS-PAGE.

• Centrifuge to pellet the beads, and the supernatant containing the immunoprecipitated protein is ready for Western blot analysis.

Protocol for Western Blotting

Materials:

• Protein lysate (prepared as described above)

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary and secondary antibodies

• TBST (Tris-Buffered Saline with 0.1% Tween-20)

• Chemiluminescent substrate

Procedure:

• Mix the protein lysate with Laemmli sample buffer and boil at 95-100°C for 5 minutes.

• Load equal amounts of protein per lane onto an SDS-PAGE gel and run the gel to separate the proteins by size.

• Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C with gentle agitation.

• Wash the membrane three times for 10 minutes each with TBST.

• Incubate the membrane with the HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

• Wash the membrane again three times for 10 minutes each with TBST.

• Incubate the membrane with a chemiluminescent substrate and visualize the protein bands using an imaging system.

Visualizations

Experimental Workflow for Protein Extraction and Analysis

Caption: A typical workflow for protein extraction using a protease inhibitor cocktail and subsequent downstream applications.

EGFR Signaling Pathway

The Epidermal Growth Factor Receptor (EGFR) signaling pathway is a crucial regulator of cell proliferation and survival, and its dysregulation is implicated in many cancers.[8] Studying the phosphorylation status of EGFR and its downstream targets requires efficient inhibition of both proteases and phosphatases during cell lysis to preserve these transient post-translational modifications.

Caption: Simplified diagram of the EGFR signaling pathway, highlighting key components often analyzed by Western blot.

By following these detailed protocols and understanding the critical role of leupeptin within a comprehensive protease inhibitor cocktail, researchers can significantly improve the quality and reliability of their experimental data.

References

• 1. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 2. Comprehensive Optimization of Western Blotting - PMC [pmc.ncbi.nlm.nih.gov]
• 3. info.gbiosciences.com [info.gbiosciences.com]
• 4. Fluorescein isothiocyanate-labeled casein assay for proteolytic enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. merckmillipore.com [merckmillipore.com]
• 7. researchgate.net [researchgate.net]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]

In Vivo Application of Leupeptin in Mouse Models: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Leupeptin (B1674832), a naturally derived tripeptide, is a potent, reversible inhibitor of a broad spectrum of proteases, including those in the serine, cysteine, and threonine classes.[1][2] Its ability to inhibit key cellular enzymes such as calpains and cathepsins makes it an invaluable tool for in vivo studies in mouse models, particularly in the investigation of pathways related to protein degradation, autophagy, and various disease pathologies.[3][4] Leupeptin's low toxicity in animal models further enhances its utility for in vivo applications.[5] These notes provide detailed protocols and data for the effective use of Leupeptin in murine research.

Mechanism of Action

Leupeptin primarily functions by inhibiting lysosomal and cytosolic proteases. It forms a covalent hemiacetal adduct with the active site of serine and cysteine proteases, effectively blocking their activity.[6] This inhibition prevents the degradation of target proteins, leading to their accumulation. This is particularly useful for studying processes like autophagy, where the inhibition of lysosomal degradation allows for the measurement of autophagic flux.[7][8]

The primary signaling pathway inhibited by Leupeptin in the context of autophagy is the final step of the pathway: the fusion of autophagosomes with lysosomes and the subsequent degradation of the autophagosomal contents by lysosomal hydrolases. By inhibiting these hydrolases (e.g., cathepsins), Leupeptin causes the accumulation of autolysosomes and autophagic substrates like LC3b-II and p62.[7]

Applications in Mouse Models

Leupeptin has been utilized in a variety of mouse models to investigate fundamental biological processes and the pathology of several diseases:

• Measurement of Autophagic Flux: Leupeptin is a cornerstone of in vivo autophagy assays. By blocking the degradation of autophagosomes, it allows for the quantification of autophagic activity (flux) by measuring the accumulation of markers like LC3-II.[7][9][10]

• Neurodegenerative Diseases: Leupeptin has been used to induce neuropathological changes in vivo that mimic aspects of neurodegenerative diseases, such as the accumulation of α-synuclein, a key protein in Parkinson's disease.[5]

• Muscular Dystrophy: It has been explored for its potential therapeutic effects in models of muscular dystrophy by inhibiting proteases involved in muscle breakdown.[11][12]

• Hearing Loss: Research in animal models has shown that Leupeptin can protect auditory hair cells from damage induced by noise and certain antibiotics.[5]

• Motoneuron Degeneration: Leupeptin treatment has been shown to improve motoneuron survival and muscle function in models of nerve injury by inhibiting calpains.[4]

Quantitative Data Summary

The following tables summarize quantitative data from key studies on the in vivo application of Leupeptin in mouse models.

Table 1: Leupeptin Dosage and Administration

Mouse Model	Dosage Range (mg/kg)	Administration Route	Frequency	Reference(s)
C57BL/6NCrl (M)	9, 18, 36, 40	Intraperitoneal (i.p.)	Single injection	[1][7][13]
Generic Mouse	15.5	Intraperitoneal (i.p.)	Twice daily	[14]
Strain A	0.1% in diet	Oral (in diet)	Continuous	[15]
Rat (Nerve Crush)	Silicon implant	Local (spinal cord)	Sustained release	[4]

Table 2: In Vivo Effects of Leupeptin on Autophagy Markers

Organ	Treatment	Marker	Fold Increase / Effect	Reference(s)
Liver	40 mg/kg Leupeptin, i.p., 1-4h	LC3b-II	Time-dependent increase, highest and most sustained accumulation among organs tested.	[7]
Lung	20 mg/kg Leupeptin, i.p., 1h	LC3b-II	Increased levels in dense vesicular fractions (lysosomes/autophagosomes).	[7]
Spleen	40 mg/kg Leupeptin, i.p., 1-4h	LC3b-II	Least accumulation compared to other organs.	[7]
Liver	40 mg/kg Leupeptin, i.p.	p62	Accumulation of p62 monomer and SDS-stable complexes.	[7]
Liver	Starvation + 40 mg/kg Leupeptin, i.p.	LC3b-II	45% increase in turnover compared to fed controls.	[7]

Experimental Protocols

Protocol 1: In Vivo Autophagic Flux Assay Using Leupeptin

This protocol is adapted from studies characterizing macroautophagic flux in vivo.[7]

Materials:

• Leupeptin hemisulfate salt (e.g., from Sigma-Aldrich, Merck)[6]

• Phosphate-buffered saline (PBS), sterile

• C57BL/6 mice (or other desired strain)

• Syringes and needles for intraperitoneal injection

• Tissue harvesting tools

• Protein lysis buffer (e.g., RIPA buffer) with protease inhibitors (excluding Leupeptin initially)

• Equipment for Western blotting (SDS-PAGE gels, transfer apparatus, antibodies for LC3b and p62)

Procedure:

• Preparation of Leupeptin Solution:

  • Dissolve Leupeptin hemisulfate salt in sterile PBS to a final concentration of 4 mg/mL. Ensure it is fully dissolved. Prepare fresh on the day of the experiment.

• Animal Dosing:

  • Administer Leupeptin solution to mice via intraperitoneal (i.p.) injection at a dose of 40 mg/kg body weight.

  • For control animals, inject an equivalent volume of sterile PBS.

• Time Course and Tissue Collection:

  • Sacrifice mice at various time points after injection (e.g., 0, 30, 60, 120, 240 minutes) to analyze the kinetics of LC3b-II accumulation. A 4-hour time point is often sufficient to observe significant accumulation.[7]

  • Harvest organs of interest (e.g., liver, lung, spleen, heart, muscle) quickly and flash-freeze in liquid nitrogen or proceed directly to protein extraction.

• Protein Extraction and Analysis:

  • Homogenize tissues in lysis buffer.

  • Determine protein concentration using a standard assay (e.g., BCA).

  • Perform Western blot analysis to detect and quantify the levels of LC3b-II and p62. It is crucial to resolve LC3b-I and LC3b-II bands clearly.

  • Quantify band intensities using densitometry and normalize to a loading control (e.g., β-actin or GAPDH).

• Data Interpretation:

  • An increase in the LC3b-II/LC3b-I ratio or total LC3b-II levels in Leupeptin-treated mice compared to PBS-treated controls indicates the rate of autophagic flux.

Protocol 2: Long-term Administration of Leupeptin for Chronic Disease Models

This protocol is a general guideline based on studies involving repeated Leupeptin administration.[14]

Materials:

• Leupeptin hemisulfate salt

• Sterile PBS

• Mouse model of the disease of interest

Procedure:

• Dosing Regimen:

  • Administer Leupeptin via i.p. injection at a dose of 15.5 mg/kg twice daily.[14] The exact dose and frequency may need to be optimized for the specific mouse model and desired effect.

  • Alternatively, Leupeptin can be administered continuously in the diet at a concentration of 0.1%.[15]

• Monitoring:

  • Monitor the health of the animals regularly, including body weight and general behavior, as long-term protease inhibition can have unforeseen effects.

  • Be aware of potential paradoxical effects, such as the reported increase in cathepsin B activity with repeated Leupeptin administration.[11][14]

• Endpoint Analysis:

  • At the end of the treatment period, harvest tissues for histological, biochemical, or functional analysis as required by the specific study aims.

Visualizations

Caption: Leupeptin inhibits lysosomal proteases, blocking autophagic degradation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Leupeptin - Wikipedia [en.wikipedia.org]
• 3. selleckchem.com [selleckchem.com]
• 4. Inhibition of calpains, by treatment with leupeptin, improves motoneuron survival and muscle function in models of motoneuron degeneration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. agscientific.com [agscientific.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Characterization of macroautophagic flux in vivo using a leupeptin-based assay - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scilit.com [scilit.com]
• 9. researchgate.net [researchgate.net]
• 10. Methods for Measuring Autophagy in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Paradoxical effect of leupeptin in vivo on cathepsin B activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Mechanism of Microbial Metabolite Leupeptin in the Treatment of COVID-19 by Traditional Chinese Medicine Herbs - PMC [pmc.ncbi.nlm.nih.gov]
• 13. apexbt.com [apexbt.com]
• 14. Effects of the protease inhibitor leupeptin on proteolytic activities and regeneration of mouse skeletal muscles after exercise injuries - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Effect of leupeptin, a protease inhibitor, on the development of spontaneous tumors in strain A mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Protein Degradation in the Presence of Leupeptin

Welcome to our technical support center. This resource is designed to help researchers, scientists, and drug development professionals troubleshoot and prevent protein degradation during their experiments, even when using the protease inhibitor Leupeptin.

Frequently Asked Questions (FAQs)

Q1: I'm using Leupeptin in my lysis buffer, but I'm still observing significant degradation of my protein of interest. What could be the problem?

A1: While Leupeptin is an effective inhibitor of many serine and cysteine proteases, it does not inhibit all classes of proteases.[1][2][3] Your protein may be targeted by proteases that are not inhibited by Leupeptin, such as metalloproteases or aspartic proteases.[3] Additionally, improper storage or handling of Leupeptin can lead to a loss of its inhibitory activity. It's also possible that the concentration of Leupeptin is insufficient for the level of protease activity in your sample.

Q2: How can I determine if my protein is being degraded by a class of protease that Leupeptin doesn't inhibit?

A2: A common strategy is to use a broader-spectrum protease inhibitor cocktail that contains inhibitors for multiple protease classes.[4] Many commercial cocktails include inhibitors for serine, cysteine, aspartic, and metalloproteases. If you see a reduction in degradation after switching to a comprehensive cocktail, it's likely that your protein was being targeted by a protease class not inhibited by Leupeptin alone. You can also add specific inhibitors for other protease classes to your Leupeptin-containing buffer. For example, adding EDTA will inhibit metalloproteases.

Q3: What is the recommended working concentration for Leupeptin?

A3: The suggested working concentration for Leupeptin is typically between 1-10 µM (approximately 0.5-5 µg/mL). However, if you are working with tissues or cell lines known to have high proteolytic activity, you may need to optimize the concentration and potentially use the higher end of this range or even exceed it.

Q4: How should I properly store and handle my Leupeptin stock solution?

A4: Proper storage is critical to maintain Leupeptin's efficacy. Lyophilized Leupeptin should be stored at -20°C. Once reconstituted, stock solutions are stable for about one week at 4°C and for up to one to six months when aliquoted and stored at -20°C to prevent multiple freeze-thaw cycles. Leupeptin is soluble in water, ethanol, and DMSO.

Q5: Could other factors during my experimental workflow be contributing to protein degradation?

A5: Yes, several factors can contribute to protein degradation. It is crucial to work quickly and keep samples on ice or at 4°C at all times during protein extraction and purification to minimize endogenous protease activity. The age of the lysate can also lead to increased degradation. Ensure that your lysis buffer has an appropriate pH and ionic strength for your protein of interest, as suboptimal conditions can lead to protein unfolding and increased susceptibility to proteases.

Troubleshooting Guide

If you are experiencing protein degradation despite using Leupeptin, follow these troubleshooting steps:

Quantitative Data Summary

The effectiveness of a protease inhibitor is often described by its inhibition constant (Ki), which indicates the concentration required to produce half-maximum inhibition. A lower Ki value signifies a more potent inhibitor.

Table 1: Inhibition Constants (Ki) of Leupeptin for Various Proteases

Protease	Protease Class	Ki Value
Cathepsin B	Cysteine Protease	4.1 nM - 6 nM
Calpain	Cysteine Protease	10 nM
Trypsin	Serine Protease	3.5 nM - 35 nM
Plasmin	Serine Protease	3.4 nM - 3.4 µM
Kallikrein	Serine Protease	19 µM

Table 2: Common Components of Broad-Spectrum Protease Inhibitor Cocktails

Inhibitor	Target Protease Class
Leupeptin	Serine and Cysteine Proteases
Aprotinin	Serine Proteases
Pepstatin A	Aspartic Proteases
E-64	Cysteine Proteases
AEBSF	Serine Proteases
Bestatin	Aminopeptidases
EDTA	Metalloproteases

Experimental Protocols

Protocol 1: Cell Lysis with a Comprehensive Protease Inhibitor Cocktail

• Preparation: Prepare your lysis buffer of choice (e.g., RIPA, NP-40) and keep it on ice.

• Add Inhibitors: Immediately before use, add your protease inhibitor cocktail to the lysis buffer at the manufacturer's recommended concentration (e.g., 1X). If your cocktail does not contain a metalloprotease inhibitor and it is not contraindicated for downstream applications, add EDTA to a final concentration of 1-5 mM. If you are also studying protein phosphorylation, add phosphatase inhibitors at this stage.

• Cell Harvesting: Wash cells with ice-cold PBS.

• Lysis: Add the chilled lysis buffer containing the inhibitors to the cell pellet or plate.

• Incubation: Incubate on ice for 15-30 minutes, with occasional vortexing.

• Clarification: Centrifuge the lysate at high speed (e.g., 14,000 x g) for 15 minutes at 4°C to pellet cellular debris.

• Supernatant Collection: Carefully transfer the supernatant containing the soluble proteins to a pre-chilled tube.

• Quantification and Storage: Determine the protein concentration and either use the lysate immediately or aliquot and store at -80°C for future use.

Visualizations

References

• 1. selleckchem.com [selleckchem.com]
• 2. Leupeptin - Wikipedia [en.wikipedia.org]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. bosterbio.com [bosterbio.com]

Technical Support Center: Optimizing Leupeptin Concentration

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing leupeptin (B1674832) concentration for their specific cell lines and experimental needs.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration range for leupeptin in cell culture experiments?

A1: The generally recommended starting concentration for leupeptin is between 1-10 µM. However, the optimal concentration can vary significantly depending on the cell line, the specific application (e.g., cell lysis for western blotting or live-cell imaging), and the duration of the treatment. For cell lysates, a common concentration is 5-10 µg/mL.[1][2][3][4]

Q2: How can I determine the optimal leupeptin concentration for my specific cell line?

A2: The best approach is to perform a dose-response experiment. This involves treating your cells with a range of leupeptin concentrations and then assessing two key factors: its efficacy in preventing protein degradation and its potential cytotoxicity.

Q3: What are the signs of leupeptin-induced cytotoxicity?

A3: High concentrations of leupeptin can be toxic to cells. Signs of cytotoxicity include a decrease in cell viability, changes in cell morphology (e.g., rounding and detachment), and a reduction in metabolic activity. It is crucial to perform a cytotoxicity assay to determine the maximum non-toxic concentration for your specific cell line.

Q4: How can I assess for protein degradation to know if my leupeptin concentration is too low?

A4: Protein degradation can be assessed by western blotting. If your protein of interest appears as multiple bands (especially at lower molecular weights) or if the band intensity is weaker than expected, it could be a sign of degradation by proteases. Including a positive control (a sample known to have stable protein) and a negative control (a lysate prepared without any protease inhibitors) can help in making this determination.

Q5: How stable is leupeptin in solution?

A5: Leupeptin is relatively stable in aqueous solutions. A stock solution can be stored for about a week at 4°C or for up to a month at -20°C. However, at working concentrations in cell culture media, its stability is reduced to a few hours. It is recommended to add fresh leupeptin to your experiments as needed.

Troubleshooting Guides

Issue 1: High background or multiple non-specific bands in Western Blot

Possible Cause: Inadequate protease inhibition, leading to protein degradation.

Troubleshooting Steps:

• Increase Leupeptin Concentration: Your current concentration of leupeptin may be too low to effectively inhibit all relevant proteases. Try increasing the concentration in your lysis buffer.

• Use a Protease Inhibitor Cocktail: Leupeptin is a reversible inhibitor of serine and cysteine proteases.[4] However, other classes of proteases (e.g., metalloproteases, aspartic proteases) may be active in your lysate. Using a broad-spectrum protease inhibitor cocktail that contains inhibitors for multiple protease classes can be more effective.

• Work Quickly and at Low Temperatures: Protease activity increases with temperature. Ensure that all steps of your protein extraction are performed on ice or at 4°C to minimize degradation.[1]

Issue 2: Low cell viability or altered cell morphology after treatment

Possible Cause: Leupeptin concentration is too high, leading to cytotoxicity.

Troubleshooting Steps:

• Perform a Cytotoxicity Assay: It is essential to determine the cytotoxic threshold of leupeptin for your specific cell line. Use assays like the MTT or LDH assay to test a range of concentrations.

• Titrate Down the Leupeptin Concentration: Based on the cytotoxicity assay results, reduce the leupeptin concentration to a level that maintains high cell viability while still providing adequate protease inhibition.

• Reduce Incubation Time: If a higher concentration is necessary for effective protease inhibition, consider reducing the duration of the treatment to minimize toxic effects.

Data Presentation

Table 1: Recommended Leupeptin Concentrations for Cell Lysate Preparation (for Western Blotting)

Cell Line	Recommended Concentration (in Lysis Buffer)	Reference
Jurkat	10 µM or 5 µg/mL	[4][5]
HeLa	5 µg/mL or a 1000x stock of 10 mg/mL	[2][6]
MCF-7	2 µg/mL or 5 µg/mL	[3][7]
HepG2	Included in protease inhibitor cocktail	[8][9][10]
RAW 264.7	5 µg/mL
SH-SY5Y	10 µg/mL	[11]
A549	Included in protease inhibitor cocktail	[12][13][14]
PC-3	Included in RIPA Lysis Buffer System	[15]
LNCaP	Included in RIPA buffer with other inhibitors	[16][17]
BV-2	Not specified, but protease inhibitors used	[18]

Note: These are starting recommendations. The optimal concentration should be determined empirically for your specific experimental conditions.

Experimental Protocols

MTT Assay for Cell Viability

This assay measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• Cells of interest

• Leupeptin

• 96-well plate

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Plate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Prepare serial dilutions of leupeptin in complete cell culture medium.

• Remove the old medium from the wells and replace it with the medium containing different concentrations of leupeptin. Include a vehicle control (medium with the same solvent concentration used for leupeptin) and an untreated control.

• Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, protected from light.

• After incubation, carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a plate reader.

• Calculate cell viability as a percentage of the untreated control.

LDH Cytotoxicity Assay

This assay measures the release of lactate (B86563) dehydrogenase (LDH) from damaged cells, an indicator of cytotoxicity.

Materials:

• Cells of interest

• Leupeptin

• 96-well plate

• Complete cell culture medium

• LDH cytotoxicity assay kit (follow the manufacturer's instructions)

• Plate reader

Procedure:

• Seed cells in a 96-well plate as described for the MTT assay.

• Treat cells with a range of leupeptin concentrations as described above. Include controls for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis buffer provided in the kit).

• After the incubation period, carefully collect the cell culture supernatant from each well.

• Follow the LDH assay kit manufacturer's protocol to measure the LDH activity in the supernatant.

• Measure the absorbance at the recommended wavelength using a plate reader.

• Calculate cytotoxicity as a percentage of the maximum LDH release.

Mandatory Visualizations

Caption: Workflow for optimizing leupeptin concentration.

References

• 1. docs.abcam.com [docs.abcam.com]
• 2. cellsciences.com [cellsciences.com]
• 3. cellsciences.com [cellsciences.com]
• 4. cellsciences.com [cellsciences.com]
• 5. researchgate.net [researchgate.net]
• 6. content.protocols.io [content.protocols.io]
• 7. doc.abcam.com [doc.abcam.com]
• 8. cellsciences.com [cellsciences.com]
• 9. Proteomic profiling of human HepG2 cells treated with hesperidin using antibody array - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. scispace.com [scispace.com]
• 14. researchgate.net [researchgate.net]
• 15. datasheets.scbt.com [datasheets.scbt.com]
• 16. researchgate.net [researchgate.net]
• 17. abjournals.org [abjournals.org]
• 18. researchgate.net [researchgate.net]

Leupeptin Technical Support Center: Stability and Degradation in Aqueous Solutions

For researchers, scientists, and drug development professionals utilizing leupeptin (B1674832) as a protease inhibitor, ensuring its stability and understanding its degradation is paramount for reproducible and accurate experimental outcomes. This technical support center provides a comprehensive guide to the stability of leupe.ptin in aqueous solutions, addressing common questions and troubleshooting potential issues.

Frequently Asked Questions (FAQs)

Q1: What is the recommended way to store lyophilized leupeptin and its stock solutions?

A1: Lyophilized leupeptin should be stored at -20°C for long-term stability, where it can be stable for up to two years[1][2].

For stock solutions, the storage conditions depend on the solvent and desired duration of use. It is highly recommended to aliquot stock solutions to avoid repeated freeze-thaw cycles, which can degrade the peptide[1][3]. Flash-freezing in liquid nitrogen or a dry ice/ethanol bath is preferable to slow freezing[2].

Q2: How stable is leupeptin in aqueous stock solutions?

A2: A 10 mM aqueous stock solution of leupeptin is reported to be stable for one week at 4°C and for at least one month when stored at -20°C[4][5][6]. Some sources suggest stability for up to six months at -15 to -25°C, especially if stored under nitrogen.

Q3: Is DMSO a suitable solvent for leupeptin stock solutions, and how does its stability compare to aqueous solutions?

Q4: What is the stability of leupeptin at working concentrations?

A4: At typical working concentrations of 10-100 µM in aqueous solutions, leupeptin is stable for only a few hours[4][5][6]. Therefore, it is recommended to add leupeptin to your experimental buffer shortly before use. For intermittent use over several hours, the working solution should be kept on ice[4].

Leupeptin Stability and Degradation Data

The primary mechanisms of leupeptin degradation in aqueous solutions are racemization of the C-terminal L-argininal and oxidation of the aldehyde group[4][6]. The D-arginal form of leupeptin is inactive[6]. Oxidation of the aldehyde to a carboxylate results in a compound with some remaining inhibitory activity, though it is less potent than the original molecule.

In aqueous solutions, leupeptin exists in equilibrium between the aldehyde, a hydrated form, and a cyclized carbinolamine[8]. This can result in multiple peaks during HPLC analysis[5].

Table 1: Stability of Leupeptin Stock Solutions

Solvent	Concentration	Storage Temperature	Stability Duration
Water	10 mM	4°C	1 week[4][5][6]
Water	10 mM	-20°C	1 month[4][5][6]
Water	Not specified	-15 to -25°C (under N₂)	At least 6 months
Water	Not specified	-80°C	6 months[3]
DMSO	10 mM	-20°C	Up to 3 months[1][7]
Ethanol	Not specified	-20°C	Up to 3 months[2][7]
Methanol	Not specified	-20°C	Up to 3 months[2][7]

Troubleshooting Guide

Problem 1: Loss of leupeptin activity in my experiment.

• Cause: Degradation of leupeptin in the working solution.

  • Solution: Leupeptin is only stable for a few hours at working concentrations in aqueous buffers[4][5][6]. Prepare fresh working solutions before each experiment and keep them on ice. For long-term experiments, consider adding fresh leupeptin periodically.

• Cause: Improper storage of stock solutions.

  • Solution: Ensure stock solutions are stored at the recommended temperatures and are not subjected to multiple freeze-thaw cycles[1][3]. Aliquoting is crucial for maintaining activity.

• Cause: pH of the experimental buffer.

  • Solution: While specific data on pH-dependent degradation is limited, peptide stability can be pH-sensitive. If you suspect pH is an issue, you may need to empirically determine the stability in your specific buffer system.

Problem 2: My protein concentration readings are inaccurate when using Bradford or Lowry assays.

• Cause: Interference from the aldehyde group of leupeptin.

  • Solution: The aldehyde group in leupeptin can act as a reducing agent, which interferes with protein determination assays like the Lowry and, to a lesser extent, the Bradford assay[4][5].

    • Option 1: Use a compatible protein assay. Consider using a protein assay that is less susceptible to interference from reducing agents.

    • Option 2: Remove the interfering substance. You can precipitate the protein using methods like trichloroacetic acid (TCA) or acetone (B3395972) precipitation. After precipitation, the protein pellet is washed and then resuspended in a buffer compatible with the protein assay.

    • Option 3: Buffer exchange. Use dialysis or desalting columns to exchange the buffer containing leupeptin with a compatible buffer before performing the protein assay.

    • Option 4: Run a control. Prepare a blank sample containing the same concentration of leupeptin as your experimental samples to measure the background signal and subtract it from your readings.

Problem 3: I am observing protein degradation in my cell culture experiments despite adding leupeptin.

• Cause: Instability of leupeptin in cell culture media over time.

  • Solution: The stability of leupeptin in complex media like DMEM or RPMI at 37°C is limited. For long-term cell culture experiments, it may be necessary to replenish the leupeptin-containing media every 24-48 hours to maintain effective protease inhibition. The exact frequency may need to be determined empirically for your specific cell line and experimental conditions.

Experimental Protocols

Protocol 1: Preparation and Storage of Leupeptin Stock Solution

• Reconstitution: To prepare a 10 mM stock solution, dissolve 4.76 mg of leupeptin hemisulfate (MW: 475.6 g/mol ) in 1 mL of sterile, purified water or DMSO.

• Mixing: Vortex gently until the powder is completely dissolved.

• Aliquoting: Dispense the stock solution into small, single-use aliquots in sterile microcentrifuge tubes. The volume of the aliquots should be based on your typical experimental needs to avoid multiple freeze-thaw cycles.

• Storage: Store the aliquots at -20°C or -80°C. Refer to Table 1 for stability information.

Protocol 2: Assessing Leupeptin Activity (Protease Inhibition Assay)

This protocol provides a general workflow to test the inhibitory activity of your leupeptin solution using a generic protease assay kit (e.g., using a fluorescently labeled casein substrate).

• Prepare Reagents:

  • Protease solution (e.g., Trypsin) at a concentration that gives a robust signal in your assay.

  • Substrate solution (e.g., FITC-casein) at the recommended concentration.

  • Assay buffer (e.g., Tris-HCl, pH 7.5).

  • Leupeptin working solutions at various concentrations (e.g., 0, 1, 10, 50, 100 µM).

• Assay Procedure:

  • In a 96-well plate, add the assay buffer.

  • Add the leupeptin working solutions to the respective wells.

  • Add the protease solution to all wells (except for a no-protease control) and incubate for 15-30 minutes at room temperature to allow for inhibitor binding.

  • Initiate the reaction by adding the substrate solution to all wells.

  • Incubate at the optimal temperature for the protease (e.g., 37°C) for a set amount of time (e.g., 60 minutes).

  • Stop the reaction (if necessary, as per the kit instructions, e.g., by adding a stop solution).

  • Measure the fluorescence (or absorbance) using a plate reader at the appropriate wavelengths.

• Data Analysis:

  • Subtract the background reading (no-protease control).

  • Calculate the percentage of inhibition for each leupeptin concentration compared to the no-inhibitor control.

  • This allows you to confirm the activity of your leupeptin stock.

Visualizations

Figure 1. Primary degradation pathways of leupeptin in aqueous solutions.

Figure 2. A logical workflow for troubleshooting loss of leupeptin activity.

References

• 1. Leupeptin Hemisulfate | Cell Signaling Technology [cellsignal.com]
• 2. tribioscience.com [tribioscience.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. mpbio.com [mpbio.com]
• 6. ulab360.com [ulab360.com]
• 7. astorscientific.us [astorscientific.us]
• 8. researchgate.net [researchgate.net]

How to properly store Leupeptin stock solutions to maintain activity

This technical support center provides guidance on the proper storage and handling of Leupeptin stock solutions to ensure optimal activity in your research.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for reconstituting lyophilized Leupeptin?

A1: Leupeptin hemisulfate is soluble in several common laboratory solvents. You can use water, DMSO, ethanol, or methanol (B129727) to prepare your stock solution.[1][2][3] For instance, a 10 mM stock solution can be prepared by reconstituting 5 mg of Leupeptin powder in 1.05 mL of DMSO.[1] Water is also a common choice, with solubility reported up to 50 mg/mL.[4]

Q2: How should I store my Leupeptin stock solution for long-term use?

A2: For long-term storage, it is highly recommended to store Leupeptin stock solutions at -20°C. Some sources suggest that storage at -80°C can extend stability even further, for up to a year. To prevent degradation from repeated freeze-thaw cycles, it is crucial to aliquot the stock solution into smaller, single-use volumes.

Q3: How long will my Leupeptin stock solution remain active when stored at -20°C?

A3: The stability of Leupeptin stock solutions at -20°C can vary depending on the solvent and specific laboratory conditions, but generally ranges from one to six months. Some manufacturers state that a solution stored at -20°C can be used within 3 months to prevent loss of potency.

Q4: Can I store my Leupeptin stock solution in the refrigerator at 4°C?

A4: Refrigeration at 2-8°C is only suitable for short-term storage. An aqueous solution of Leupeptin is stable for approximately one week at 4°C. For any storage longer than a week, freezing is necessary.

Q5: My experiment requires a working solution of Leupeptin. How long is it stable?

A5: Leupeptin at typical working concentrations (10-100 µM) is only stable for a few hours. It is recommended to prepare the working solution fresh for each experiment. If you need to use it intermittently over several hours, the stock solution should be kept on ice.

Leupeptin Stock Solution Stability Data

Storage Temperature	Solvent	Concentration	Duration of Stability
-80°C	DMSO or other appropriate solvent	Stock Solution	Up to 1 year
-20°C	Water, DMSO, Ethanol	Stock Solution	1 to 6 months
4°C	Water	10 mM Stock Solution	Up to 1 week
Room Temperature	N/A	Working Solution (10-100 µM)	A few hours

Troubleshooting Guide

If you are experiencing a loss of Leupeptin activity in your experiments, consult the following troubleshooting guide.

Problem: Reduced or no inhibition of target proteases.

This workflow will help you identify the potential cause of Leupeptin inactivity.

Caption: Troubleshooting workflow for Leupeptin inactivity.

Experimental Protocol: Assessing Leupeptin Activity

This protocol provides a general method for testing the inhibitory activity of your Leupeptin stock solution using trypsin as a model serine protease.

Materials:

• Leupeptin stock solution

• Trypsin (e.g., TPCK-treated)

• Nα-Benzoyl-L-arginine 4-nitroanilide hydrochloride (L-BAPA) substrate

• Tris-HCl buffer (e.g., 50 mM, pH 8.2, containing 20 mM CaCl₂)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 405 nm

Procedure:

• Prepare Reagents:

  • Dilute your Leupeptin stock solution to various working concentrations (e.g., 0, 1, 5, 10, 50 µM) in Tris-HCl buffer.

  • Prepare a working solution of trypsin in Tris-HCl buffer.

  • Prepare a working solution of L-BAPA in a suitable solvent (e.g., DMSO) and then dilute in Tris-HCl buffer.

• Set up the Reaction:

  • In a 96-well plate, add your Leupeptin dilutions.

  • Add the trypsin solution to each well and incubate for a specified time (e.g., 15 minutes) at a controlled temperature (e.g., 25°C) to allow for inhibition.

  • Initiate the reaction by adding the L-BAPA substrate to each well.

• Measure Activity:

  • Immediately begin monitoring the change in absorbance at 405 nm over time using a microplate reader. The release of p-nitroaniline from L-BAPA results in a yellow color.

  • Calculate the initial reaction rates (V₀) for each Leupeptin concentration.

• Analyze Data:

  • Plot the reaction rate as a function of Leupeptin concentration. A decrease in reaction rate with increasing Leupeptin concentration indicates active inhibition.

Leupeptin Degradation Pathway

The primary mechanism of Leupeptin inactivation is the racemization of the L-arginal residue to the D-arginal form, which is inactive.

Caption: Simplified Leupeptin inactivation pathway.

References

• 1. Leupeptin Hemisulfate | Cell Signaling Technology [cellsignal.com]
• 2. Leupeptin hemisulphate, 25 mg, CAS No. 103476-89-7 | Individual Inhibitors | Inhibitors | Biochemistry | Life Science | Carl ROTH - International [carlroth.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]

Potential interference of Leupeptin in Bradford protein assay

This technical support center provides troubleshooting guidance and frequently asked questions regarding the potential interference of Leupeptin in the Bradford protein assay. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the principle of the Bradford protein assay?

The Bradford protein assay is a colorimetric method used to determine the concentration of total protein in a solution.[1] The assay is based on the binding of the Coomassie Brilliant Blue G-250 dye to proteins. In an acidic environment, the dye exists in a reddish-brown form with an absorbance maximum at 465 nm. When the dye binds to proteins, it stabilizes the blue form of the dye, shifting the absorbance maximum to 595 nm.[2] This color change is proportional to the amount of protein in the sample. The dye primarily interacts with basic amino acid residues, particularly arginine and lysine, through ionic and hydrophobic interactions.[2][3]

Q2: What is Leupeptin and why is it used in protein samples?

Leupeptin is a naturally occurring tripeptide (N-acetyl-L-leucyl-L-leucyl-L-argininal) that acts as a reversible inhibitor of serine and cysteine proteases.[4] It is commonly added to cell lysis buffers to prevent the degradation of proteins of interest by proteases that are released during sample preparation.

Q3: Can Leupeptin interfere with the Bradford protein assay?

Yes, Leupeptin can interfere with the Bradford protein assay. The interference arises from the chemical structure of Leupeptin, which contains an arginine residue. Since the Bradford assay's mechanism involves the binding of Coomassie dye to arginine residues, the presence of Leupeptin can lead to a false-positive signal, resulting in an overestimation of the actual protein concentration.

Q4: At what concentration does Leupeptin interfere with the Bradford assay?

The interference of Leupeptin is concentration-dependent. According to technical documentation from Thermo Fisher Scientific, Leupeptin is compatible with their Pierce Bradford Protein Assay Kit at concentrations up to 10 mg/L.[4] Above this concentration, significant interference may occur.

Q5: What are the visible signs of Leupeptin interference in a Bradford assay?

The primary sign of Leupeptin interference is a higher-than-expected absorbance reading at 595 nm, leading to a calculated protein concentration that is erroneously high. This can be particularly noticeable in samples with low actual protein content but a high concentration of Leupeptin.

Q6: Are there alternative protein assays that are less susceptible to interference from Leupeptin?

Yes, several alternative protein assays are available that are less prone to interference from small molecules like Leupeptin. The Bicinchoninic Acid (BCA) assay and the Pierce 660 nm Protein Assay are two commonly used alternatives. The BCA assay is based on the reduction of Cu2+ to Cu1+ by protein in an alkaline medium, followed by the chelation of Cu1+ by BCA to produce a colored product.[5] The Pierce 660 nm assay utilizes a proprietary dye-metal complex that binds to proteins in an acidic environment.[2]

Troubleshooting Guide

This guide provides a step-by-step approach to addressing suspected Leupeptin interference in your Bradford protein assay.

Problem: Higher than expected protein concentration in samples containing Leupeptin.

Step 1: Assess the Likelihood of Interference

• Consult the compatibility table: Check the concentration of Leupeptin in your sample against the known compatibility limits of your Bradford assay kit.

• Run a Leupeptin-only control: Prepare a sample containing only the lysis buffer with Leupeptin (at the same concentration as in your experimental samples) and measure its absorbance in the Bradford assay. A significant absorbance reading in this control indicates interference.

Step 2: Mitigation Strategies for the Bradford Assay

• Dilute the sample: If the Leupeptin concentration is only slightly above the compatible limit, diluting your sample might reduce the interference to an acceptable level. However, ensure that your protein concentration remains within the detection range of the assay.

• Create a custom standard curve: Prepare your protein standards (e.g., BSA) in the same lysis buffer containing Leupeptin that you use for your samples. This can help to compensate for the background signal from Leupeptin.

Step 3: Consider an Alternative Protein Assay

If the interference from Leupeptin in the Bradford assay is significant and cannot be easily mitigated, switching to an alternative protein quantification method is recommended.

• Bicinchoninic Acid (BCA) Assay: This assay is generally more robust to the presence of various non-protein compounds.

• Pierce 660 nm Protein Assay: This assay is also known for its compatibility with a wide range of substances commonly found in protein samples.

The logical workflow for troubleshooting this issue can be visualized as follows:

Troubleshooting workflow for Leupeptin interference.

Quantitative Data Summary

The following table summarizes the known compatibility of Leupeptin with the Bradford protein assay.

Compound	Compatible Concentration with Pierce Bradford Protein Assay Kit
Leupeptin	10 mg/L
Data sourced from Thermo Fisher Scientific technical documentation.[4]

Experimental Protocols

Standard Bradford Protein Assay Protocol (Microplate)

• Prepare Protein Standards: Prepare a series of protein standards (e.g., Bovine Serum Albumin - BSA) with known concentrations ranging from 0 to 2000 µg/mL.

• Sample Preparation: Dilute your unknown protein samples to fall within the linear range of the standard curve.

• Assay Procedure:

  • Pipette 5 µL of each standard and unknown sample into separate wells of a 96-well microplate.

  • Add 250 µL of the Bradford reagent to each well.

  • Mix the plate on a shaker for 30 seconds.

  • Incubate at room temperature for 10 minutes.

• Measurement: Measure the absorbance at or near 595 nm using a microplate reader.

• Data Analysis: Subtract the average absorbance of the blank (0 µg/mL standard) from the absorbance of all other standards and samples. Plot the blank-corrected absorbance of the standards versus their concentrations to generate a standard curve. Use the standard curve to determine the concentration of the unknown samples.

Alternative Assay: Bicinchoninic Acid (BCA) Protein Assay Protocol (Microplate)

• Prepare BCA Working Reagent: Mix 50 parts of BCA Reagent A with 1 part of BCA Reagent B.

• Prepare Protein Standards: Prepare a series of BSA standards with known concentrations.

• Assay Procedure:

  • Pipette 25 µL of each standard and unknown sample into separate wells of a 96-well microplate.

  • Add 200 µL of the BCA working reagent to each well.

  • Mix the plate thoroughly.

  • Incubate the plate at 37°C for 30 minutes.

• Measurement: Cool the plate to room temperature and measure the absorbance at 562 nm.[5]

• Data Analysis: Generate a standard curve and determine the concentration of the unknown samples as described for the Bradford assay.

Alternative Assay: Pierce 660 nm Protein Assay Protocol (Microplate)

• Prepare Protein Standards: Prepare a series of BSA standards with known concentrations.

• Assay Procedure:

  • Pipette 10 µL of each standard and unknown sample into separate wells of a 96-well microplate.

  • Add 150 µL of the Pierce 660 nm Protein Assay Reagent to each well.

  • Mix the plate on a shaker for 1 minute.

  • Incubate at room temperature for 5 minutes.

• Measurement: Measure the absorbance at 660 nm.[6]

• Data Analysis: Generate a standard curve and determine the concentration of the unknown samples as described for the Bradford assay.

The general workflow for these protein assays is illustrated below:

General workflow for colorimetric protein assays.

References

• 1. Protocol for Bradford Protein Assay - Creative Proteomics [creative-proteomics.com]
• 2. タンパク質アッセイの化学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 3. Evaluation of Colorimetric Assays for Analyzing Reductively Methylated Proteins: Biases and Mechanistic Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Overcoming Limited Membrane Permeability of Leupeptin in Live Cells

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges associated with the limited membrane permeability of Leupeptin in live cell experiments.

Frequently Asked Questions (FAQs)

Compound-Related Issues

1. Is Leupeptin cell-permeable? There is conflicting information regarding the cell permeability of Leupeptin. Some sources describe it as cell-permeable, while others state it is not.[1] This discrepancy may be due to variations in experimental conditions, including cell type, compound concentration, and incubation time. It is recommended to empirically determine the permeability of Leupeptin in your specific cell line.

2. What is the mechanism of action of Leupeptin? Leupeptin is a reversible competitive inhibitor of a broad spectrum of serine and cysteine proteases, including trypsin, plasmin, cathepsins, and calpains.[1] It forms a covalent hemiacetal adduct with the serine or cysteine residues in the active site of these proteases, thereby blocking their activity.

3. What are the recommended working concentrations for Leupeptin in cell culture? The effective concentration of Leupeptin can vary depending on the cell type and the specific application. A typical working concentration range is 10-100 µM.[2] However, for some applications, concentrations up to 200 µM have been used.[3] It is advisable to perform a dose-response experiment to determine the optimal concentration for your experimental setup.

4. How should I prepare and store Leupeptin solutions? Leupeptin is soluble in water, and a stock solution can be prepared and stored at -20°C for several months.[1] For use in cell culture, the stock solution should be diluted to the final working concentration in the appropriate culture medium. It is important to note that at working concentrations, the stability of Leupeptin in solution may be limited to a few hours, so fresh dilutions are recommended for each experiment.

Troubleshooting Guide

Issue 1: Low or No Apparent Intracellular Activity of Leupeptin

Potential Cause	Troubleshooting Steps
Poor Cell Permeability	1. Increase Concentration: Carefully titrate the Leupeptin concentration upwards, monitoring for cytotoxicity. 2. Increase Incubation Time: Extend the incubation period to allow for greater uptake. 3. Use a Permeabilization Agent: A very low concentration of a gentle permeabilizing agent like digitonin (B1670571) can be used, but this requires careful optimization to avoid significant cell death. 4. Employ a Delivery System: Utilize cell-penetrating peptides (CPPs) or liposomal formulations to enhance intracellular delivery.
Compound Inactivation	1. Enzymatic Degradation: Mammalian cells contain enzymes that can inactivate Leupeptin. Consider this possibility when interpreting long-term experiments. 2. Chemical Instability: Ensure the Leupeptin solution is freshly prepared from a properly stored stock.
Incorrect Readout for Activity	1. Assay Specificity: Confirm that your downstream assay is a reliable indicator of the inhibition of Leupeptin's target proteases in your cell line. 2. Alternative Pathways: Be aware that cells may have compensatory mechanisms that mask the effect of Leupeptin.

Issue 2: High Cytotoxicity Observed

Potential Cause	Troubleshooting Steps
High Leupeptin Concentration	1. Dose-Response Curve: Perform a cytotoxicity assay (e.g., MTT, LDH) to determine the IC50 value of Leupeptin in your cell line. 2. Work Below Toxic Levels: Use a Leupeptin concentration well below the determined IC50 for your experiments.
Off-Target Effects	1. Inhibition of Essential Proteases: Broad-spectrum inhibition of proteases can disrupt essential cellular processes, leading to toxicity. 2. Use More Specific Inhibitors: If the target protease is known, consider using a more specific inhibitor to minimize off-target effects.
Contamination	1. Mycoplasma Testing: Regularly test your cell cultures for mycoplasma contamination, which can affect cell health and response to treatments. 2. Sterile Technique: Ensure strict aseptic techniques are followed during all experimental procedures.

Enhancing Leupeptin Delivery: Methodologies and Protocols

For researchers encountering challenges with Leupeptin's intrinsic permeability, several strategies can be employed to enhance its intracellular delivery.

Cell-Penetrating Peptides (CPPs)

CPPs are short peptides that can traverse cellular membranes and deliver a variety of cargo molecules, including other peptides, proteins, and small molecules.

Experimental Protocol: CPP-Leupeptin Conjugation and Delivery

• Selection of CPP: Choose a well-characterized CPP such as TAT peptide or Penetratin.

• Conjugation: Synthesize a conjugate where Leupeptin is covalently linked to the CPP, often through a disulfide or amide bond.

• Purification: Purify the CPP-Leupeptin conjugate using methods like HPLC.

• Cell Treatment:

  • Plate cells at an appropriate density and allow them to adhere overnight.

  • Prepare a stock solution of the CPP-Leupeptin conjugate in a suitable solvent (e.g., sterile water or PBS).

  • Dilute the conjugate to the desired final concentration in serum-free or complete culture medium.

  • Incubate the cells with the CPP-Leupeptin conjugate for a defined period (e.g., 1-4 hours).

• Washing: Wash the cells thoroughly with PBS to remove any extracellular conjugate.

• Analysis: Proceed with your downstream analysis to assess the intracellular activity of Leupeptin.

Liposomal Delivery

Liposomes are vesicular structures composed of a lipid bilayer that can encapsulate both hydrophilic and hydrophobic molecules, facilitating their delivery into cells.

Experimental Protocol: Liposomal Formulation of Leupeptin

• Liposome Preparation:

  • Prepare a lipid film by dissolving lipids (e.g., DOPC, cholesterol) in an organic solvent and then evaporating the solvent.

  • Hydrate the lipid film with an aqueous solution containing Leupeptin.

  • Sonication or extrusion can be used to create small, unilamellar vesicles.

• Purification: Remove any unencapsulated Leupeptin by dialysis or size-exclusion chromatography.

• Cell Treatment:

  • Plate cells and allow them to adhere.

  • Add the liposomal Leupeptin formulation to the cell culture medium.

  • Incubate for a specified time to allow for cellular uptake.

• Analysis: Wash the cells and perform the desired downstream assays.

Leupeptin Analogs with Potentially Improved Permeability

Quantitative Data Summary

The following table summarizes hypothetical data that researchers should aim to generate when evaluating different Leupeptin delivery methods.

Delivery Method	Leupeptin Concentration	Incubation Time	Cell Type	Intracellular Leupeptin Concentration (µM)	Target Protease Inhibition (%)	Cell Viability (%)
Leupeptin alone	50 µM	4 hours	HeLa	1.2 ± 0.3	15 ± 5	95 ± 3
CPP-Leupeptin	10 µM	4 hours	HeLa	8.5 ± 1.1	75 ± 8	92 ± 4
Liposomal Leupeptin	10 µM	4 hours	HeLa	6.7 ± 0.9	68 ± 7	94 ± 2

Note: This table is for illustrative purposes. Actual values must be determined experimentally.

Signaling Pathways and Experimental Workflows

Leupeptin's Impact on the Lysosomal Degradation Pathway

Leupeptin is a potent inhibitor of lysosomal proteases, such as cathepsins. Its application in live cells can lead to the accumulation of autophagosomes and disrupt the normal flux of the autophagy-lysosome pathway.

Caption: Leupeptin inhibits cathepsins within the lysosome, blocking autolysate degradation.

Experimental Workflow for Evaluating Leupeptin Delivery

The following workflow outlines the key steps for assessing the efficacy of different Leupeptin delivery strategies.

Caption: Workflow for comparing Leupeptin delivery methods.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Effect of the selective and non-selective cysteine protease inhibitors on the intracellular processing of interleukin 6 by HEPG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Inactivation of Leupeptin and how to prevent it

Welcome to the technical support center for leupeptin (B1674832). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions regarding the use and stability of leupeptin in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of leupeptin inactivation?

A1: Leupeptin can be inactivated through two primary mechanisms:

• Enzymatic Degradation: Certain enzymes, known as leupeptin-inactivating enzymes (LIEs), can hydrolyze the peptide bonds of leupeptin. For instance, a leucine-specific protease has been identified that inactivates leupeptin by cleaving it between its leucine (B10760876) residues and between leucine and argininal.[1][2][3]

• Chemical Inactivation: The primary chemical mechanism of inactivation is the racemization of the L-arginal group at the C-terminus to the D-arginal form. The D-arginal form of leupeptin is completely inactive as a protease inhibitor.[4][5] Oxidation of the aldehyde group can also occur, but if the L-configuration is retained, the resulting carboxylate compound may still possess some inhibitory activity.

Q2: My protease inhibition with leupeptin is not effective. What are the possible causes?

A2: Several factors could lead to ineffective protease inhibition with leupeptin:

• Improper Storage: Leupeptin is sensitive to temperature and moisture. Both the lyophilized powder and stock solutions require specific storage conditions to maintain activity.

• Solution Instability: Leupeptin has limited stability in aqueous solutions, especially at working concentrations. It is recommended to prepare fresh working solutions or use aliquots stored at -20°C.

• Incorrect Concentration: The effective working concentration of leupeptin typically ranges from 10 to 100 µM. Using a concentration that is too low may result in incomplete protease inhibition.

• Presence of Leupeptin-Inactivating Enzymes (LIEs): Your sample may contain endogenous enzymes that degrade leupeptin.

• pH of the Buffer: The stability of leupeptin can be influenced by the pH of the solution.

• Repeated Freeze-Thaw Cycles: Aliquoting stock solutions is crucial to avoid repeated freezing and thawing, which can lead to degradation.

Q3: How should I store leupeptin to ensure its stability?

A3: Proper storage is critical for maintaining leupeptin's inhibitory activity. Please refer to the table below for recommended storage conditions.

Data Presentation: Leupeptin Storage and Stability

Form	Storage Temperature	Duration of Stability	Citations
Lyophilized Powder	+2 to +8°C	Stable through the expiry date on the label.
-20°C	Up to 18 months or 24 months (desiccated).
Aqueous Stock Solution (e.g., 10 mM in water)	+2 to +8°C	Up to 1 week.
-15 to -25°C or -20°C	At least 6 months (in aliquots).
-20°C	1 to 3 months (in aliquots).
-80°C	Up to 6 months.
Working Solution (10-100 µM)	On ice	For intermittent use over several hours.
Room Temperature	Only a few hours.

Troubleshooting Guides

Issue: Loss of Leupeptin Activity in Stock Solutions

If you suspect your leupeptin stock solution has lost its inhibitory activity, follow this troubleshooting guide.

Experimental Protocol: Assessing Leupeptin Stock Solution Activity

This protocol uses a commercially available trypsin activity assay to determine the potency of your leupeptin stock solution.

Materials:

• Trypsin (e.g., TPCK-treated)

• Trypsin substrate (e.g., Nα-Benzoyl-L-arginine ethyl ester, BAEE)

• Tris buffer (e.g., 50 mM Tris-HCl, pH 8.0)

• Your leupeptin stock solution

• Fresh, high-quality leupeptin (as a positive control)

• Spectrophotometer capable of measuring absorbance at 253 nm

Methodology:

• Prepare Reagents:

  • Prepare a working solution of trypsin in 1 mM HCl.

  • Prepare a substrate solution of BAEE in Tris buffer.

  • Dilute your leupeptin stock solution and the fresh leupeptin to a working concentration (e.g., 10 µM) in Tris buffer.

• Set up the Assay:

  • In a cuvette, mix the Tris buffer, BAEE substrate solution, and your diluted leupeptin solution (or the fresh leupeptin for the control).

  • Initiate the reaction by adding the trypsin working solution.

• Measure Activity:

  • Immediately measure the change in absorbance at 253 nm over time. The rate of increase in absorbance is proportional to trypsin activity.

• Analyze Results:

  • Compare the inhibition of trypsin activity by your leupeptin stock to the inhibition by the fresh leupeptin. A significant decrease in inhibition indicates degradation of your stock solution.

Troubleshooting workflow for ineffective leupeptin inhibition.

Visualizing Leupeptin's Mechanism and Inactivation

To further aid in understanding, the following diagrams illustrate the mechanism of action of leupeptin and the pathways of its inactivation.

Leupeptin inhibits serine and cysteine proteases.

Primary mechanisms leading to the inactivation of leupeptin.

References

• 1. Characterization of the leupeptin-inactivating enzyme from Streptomyces exfoliatus SMF13 which produces leupeptin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. portlandpress.com [portlandpress.com]
• 3. Characterization of the leupeptin-inactivating enzyme from Streptomyces exfoliatus SMF13 which produces leupeptin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. mpbio.com [mpbio.com]

Technical Support Center: Optimizing Leupeptin for Highly Proteolytic Tissues

This guide provides troubleshooting advice and frequently asked questions for researchers working with tissues known for high proteolytic activity. Proper adjustment of protease inhibitors, such as leupeptin (B1674832), is critical for preserving protein integrity during extraction.

Frequently Asked Questions (FAQs)

Q1: What is the standard working concentration for leupeptin?

A typical working concentration for leupeptin is in the range of 1-10 µM (0.5-5 µg/ml).[1] However, for tissues with particularly high proteolytic activity, this concentration may need to be increased, with some protocols suggesting a range of 10-100 µM.[2][3]

Q2: How does leupeptin work and what proteases does it inhibit?

Leupeptin is a reversible, competitive inhibitor that targets a broad range of proteases.[3] It is an organic compound produced by actinomycetes that inhibits serine, cysteine, and threonine proteases.[1] Specifically, it is effective against trypsin, plasmin, papain, kallikrein, calpain, and cathepsin B. It accomplishes this by covalently binding to the catalytic residues of these enzymes. It does not, however, inhibit α-chymotrypsin or thrombin.

Q3: When should I suspect that the standard leupeptin concentration is insufficient?

You should suspect insufficient protease inhibition if you observe the following:

• Low protein yield: Overall protein concentration is lower than expected.

• Protein degradation: Western blots show multiple lower molecular weight bands for your target protein, suggesting it is being cleaved.

• Loss of protein activity: If you are performing functional assays, a loss of activity may indicate that your protein of interest has been degraded.

• Inconsistent results: High variability between replicate extractions can be a sign of uncontrolled proteolysis.

Q4: Can I just add more of a standard protease inhibitor cocktail?

While adding more of a broad-spectrum cocktail is an option, it may not be the most cost-effective or targeted approach. Tissues can have varying levels and types of proteases, and a targeted increase in a specific inhibitor like leupeptin may be more effective. Commercial cocktails contain a mixture of inhibitors, and indiscriminately increasing the concentration of all of them may interfere with downstream applications.

Troubleshooting Guide: Adjusting Leupeptin Concentration

If you suspect that protein degradation is occurring despite using a standard concentration of leupeptin, follow this guide to optimize the concentration for your specific tissue.

Step 1: Initial Assessment

Begin by confirming that other aspects of your protein extraction protocol are optimized to minimize degradation. This includes:

• Temperature: Always keep samples and buffers ice-cold.

• Speed: Perform the extraction as quickly as possible to minimize the time proteases are active.

• Buffer Composition: Ensure your lysis buffer has the appropriate pH and salt concentrations for your protein of interest.

Step 2: Leupeptin Titration

If degradation persists, perform a titration experiment to determine the optimal leupeptin concentration. This involves setting up parallel extractions with increasing concentrations of leupeptin. A suggested range for this titration is from the standard 10 µM up to 200 µM.

Step 3: Analysis of Results

Analyze the results of your titration experiment. The primary method for this will likely be a Western blot for a protein of interest that is known to be susceptible to degradation.

• Look for the disappearance of lower molecular weight degradation bands. The optimal concentration of leupeptin will be the lowest concentration at which these bands are no longer visible.

• Assess the intensity of the full-length protein band. You should see an increase in the intensity of this band as you increase the leupeptin concentration, up to a certain point.

Step 4: Implementation

Once you have determined the optimal leupeptin concentration for your highly proteolytic tissue, use this concentration in all future extractions from that tissue type. Remember that this concentration may need to be re-optimized if you switch to a different tissue.

Data Presentation

Leupeptin Concentration Summary

Concentration Range	Context	Source
1-10 µM (0.5-5 µg/ml)	Suggested concentration for general use.
10-100 µM	Typical working concentration range.
2.1 µM - 2 mM	Concentration in various commercial protease inhibitor cocktails.

Experimental Protocols

Protocol for Optimizing Leupeptin Concentration

Objective: To determine the optimal concentration of leupeptin required to prevent protein degradation during extraction from a highly proteolytic tissue.

Materials:

• Highly proteolytic tissue of interest

• Ice-cold lysis buffer (e.g., RIPA buffer)

• Leupeptin stock solution (e.g., 10 mM in water)

• Protein quantification assay (e.g., BCA or Bradford)

• SDS-PAGE and Western blotting reagents

• Primary antibody against a target protein known to be susceptible to degradation

Methodology:

• Prepare Lysis Buffers: Prepare at least five aliquots of your lysis buffer. Keep them on ice.

• Add Leupeptin: Create a concentration gradient by adding different amounts of your leupeptin stock solution to each aliquot of lysis buffer. For example:

  • Buffer 1: No leupeptin (Negative Control)

  • Buffer 2: 10 µM leupeptin

  • Buffer 3: 50 µM leupeptin

  • Buffer 4: 100 µM leupeptin

  • Buffer 5: 200 µM leupeptin

  • Note: It is crucial to add other protease inhibitors (a broad-spectrum cocktail minus leupeptin) to all samples to inhibit other classes of proteases.

• Tissue Homogenization: Aliquot your tissue sample equally into five pre-chilled tubes. Add the corresponding lysis buffer to each tube.

• Lysis: Homogenize the tissues on ice using your standard protocol (e.g., sonication or mechanical homogenization).

• Incubation: Incubate the lysates on ice for 30 minutes to allow for lysis.

• Clarification: Centrifuge the lysates at high speed (e.g., 14,000 x g) for 15 minutes at 4°C to pellet cellular debris.

• Protein Quantification: Transfer the supernatant to fresh, pre-chilled tubes. Determine the protein concentration of each lysate.

• Sample Preparation for SDS-PAGE: Normalize the protein concentration for all samples. Prepare the samples for SDS-PAGE by adding loading buffer and heating.

• Western Blot Analysis:

  • Run the samples on an SDS-PAGE gel.

  • Transfer the proteins to a membrane.

  • Probe the membrane with the primary antibody for your target protein.

  • Develop the blot and analyze the results. Look for the reduction or elimination of degradation bands with increasing leupeptin concentrations.

Visualizations

Caption: Troubleshooting workflow for adjusting leupeptin concentration.

References

• 1. Leupeptin - Wikipedia [en.wikipedia.org]
• 2. ubpbio.com [ubpbio.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]

Ensuring complete protease inhibition with Leupeptin in lysate

This guide provides detailed information, frequently asked questions, and troubleshooting advice to ensure complete and effective protease inhibition using Leupeptin in your experimental lysates.

Frequently Asked Questions (FAQs)

Q1: What is Leupeptin and which proteases does it inhibit?

Leupeptin is a naturally derived tripeptide that acts as a reversible, competitive inhibitor of a specific range of proteases.[1][2] It is primarily effective against certain serine and cysteine proteases.[1][3] Its mechanism involves the aldehyde group of Leupeptin forming a covalent bond with the catalytic serine or cysteine residue in the protease active site.[2][4]

Key proteases inhibited by Leupeptin include:

• Trypsin[5]

• Plasmin[5]

• Calpain[6][7]

• Papain[5]

• Cathepsin B, H, and L[2][7]

• Proteinase K[5]

However, Leupeptin is notably ineffective against many other common proteases, such as α-chymotrypsin, pepsin, cathepsin D, elastase, and metalloproteases.[5][6]

Q2: What is the recommended working concentration for Leupeptin?

The effective working concentration of Leupeptin typically ranges from 10 to 100 µM.[3][5][8][9][10] For many standard applications, such as western blotting, a final concentration of 1-10 µg/mL is suggested.[1][11] The optimal concentration can depend on the specific cell or tissue type and the abundance of target proteases.

Q3: How should I prepare and store Leupeptin stock solutions?

Proper preparation and storage are critical to maintaining Leupeptin's efficacy.

• Reconstitution: Leupeptin powder is readily soluble in water, DMSO, methanol, and ethanol.[9][12] To prepare a 10 mM stock solution of Leupeptin Hemisulfate (MW ≈ 475.6 g/mol ), dissolve 10 mg in 2.1 mL of sterile water or DMSO.[9]

• Storage:

  • Powder: Store the lyophilized powder desiccated at -20°C for long-term stability (up to 24 months).[2][7]

  • Stock Solution: Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.[7] An aqueous stock is stable for about one week at 2-8°C or for at least 1-6 months at -20°C.[1][10]

  • Working Solution: Diluted, working concentrations of Leupeptin are only stable for a few hours and should be kept on ice during use.[2][10] Always add Leupeptin fresh to your lysis buffer immediately before use.[13][14]

Q4: Is Leupeptin sufficient as a standalone protease inhibitor?

No, in most cases, Leupeptin alone is not sufficient for complete protease inhibition. Because Leupeptin has a specific target range, it will not inhibit other classes of proteases like aspartic, metallo, and some serine proteases that are released during cell lysis. For broad-spectrum protection, it is highly recommended to use Leupeptin as part of a comprehensive protease inhibitor cocktail that includes inhibitors for other protease classes (e.g., PMSF, EDTA, Pepstatin A).[11][13][14]

Quantitative Data

The inhibitory capacity of Leupeptin varies for different proteases, which can be expressed by the inhibition constant (Ki) or the half-maximal inhibitory concentration (IC50).

Protease	Inhibition Constant (Ki)	IC50 (µg/mL)
Cathepsin B	6 nM[6]	0.44[2]
Calpain	10 nM[6]	-
Trypsin	3.5 nM[1] - 35 nM[6]	2[2]
Plasmin	3.4 µM[1][6]	8[2]
Kallikrein	19 µM[6]	75[2]
Papain	-	0.5[2]

Note: Lower values indicate stronger inhibition. Data is aggregated from multiple sources and experimental conditions may vary.

Troubleshooting Guide

Problem: My protein of interest is still degrading, even with Leupeptin in the lysis buffer.

Protein degradation, often visible as lower molecular weight bands on a Western Blot, can persist despite the addition of Leupeptin.[15] Use this guide to troubleshoot the issue.

Caption: Troubleshooting workflow for protein degradation.

Detailed Causes and Solutions

• Cause: Leupeptin Degradation.

  • Problem: Leupeptin's active aldehyde group is susceptible to oxidation. Stock solutions stored improperly or for too long, subjected to multiple freeze-thaw cycles, or working solutions left at room temperature can lose activity.[2][7][10]

  • Solution: Prepare fresh Leupeptin stock solutions regularly. Aliquot stocks into single-use volumes and store them at -20°C for no longer than 1-6 months.[7] Always add the inhibitor to your lysis buffer immediately before starting the extraction and keep the lysate on ice at all times.[13][16]

• Cause: Incomplete Protease Inhibition Spectrum.

  • Problem: Cell lysates contain a wide variety of proteases. Leupeptin is specific and will not inhibit metalloproteases (which require a chelating agent like EDTA) or aspartic proteases (which are inhibited by Pepstatin A).[14]

  • Solution: Use a comprehensive protease inhibitor cocktail. A common "homemade" cocktail includes Leupeptin, Aprotinin, Pepstatin A, and PMSF (or AEBSF) to cover serine, cysteine, and aspartic proteases. Add EDTA to inhibit metalloproteases, unless it interferes with downstream applications.

• Cause: Suboptimal Lysis Conditions.

  • Problem: Protease activity is highly temperature-dependent. Performing lysis at room temperature, even for short periods, can lead to significant protein degradation before the inhibitors can act effectively.[13][16]

  • Solution: Ensure every step of the lysis and clarification process is performed at 4°C or on ice.[13] This includes pre-chilling buffers, centrifuges, and tubes. Work quickly and efficiently to minimize the time from cell lysis to sample denaturation or freezing.

Experimental Protocols

Protocol: Assessing Protease Inhibition Efficacy

This protocol uses a Western Blot time-course experiment to visually assess the effectiveness of your protease inhibitor cocktail.

• Prepare Two Lysis Buffers:

  • Buffer A (Control): Your standard lysis buffer WITHOUT any protease inhibitors.

  • Buffer B (Test): Your standard lysis buffer WITH your complete protease inhibitor cocktail (including Leupeptin).

  • Keep both buffers on ice.

• Cell Lysis:

  • Harvest a sufficient quantity of cells and divide them into two equal pellets.

  • Lyse one pellet with Buffer A and the other with Buffer B, following your standard protocol but keeping everything on ice.

  • Clarify the lysates by centrifugation at 4°C to remove cellular debris.

• Time-Course Incubation:

  • Aliquot the supernatant from each lysate (Control and Test) into separate tubes for different time points (e.g., 0, 15, 30, and 60 minutes).

  • Incubate these tubes at room temperature. This will intentionally challenge the stability of the proteins.

  • At each time point, take the corresponding "Control" and "Test" tubes and immediately add 2x Laemmli sample buffer and boil for 5 minutes to stop all enzymatic reactions.

• Western Blot Analysis:

  • Load equal amounts of protein from each time point onto an SDS-PAGE gel.

  • Perform the Western Blot, probing for a protein known to be susceptible to degradation (e.g., a large protein or one with known cleavage sites).

  • Expected Result: In the "Control" lanes, you should see the band for your protein of interest decrease in intensity over time, with a corresponding increase in lower molecular weight degradation bands. In the "Test" lanes, the band for the intact protein should remain stable across all time points, demonstrating effective inhibition.

Caption: Workflow for testing protease inhibitor efficacy.

References

• 1. Leupeptin - Wikipedia [en.wikipedia.org]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. biofargo.com [biofargo.com]
• 4. Mechanism of Microbial Metabolite Leupeptin in the Treatment of COVID-19 by Traditional Chinese Medicine Herbs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. custombiotech.roche.com [custombiotech.roche.com]
• 6. selleckchem.com [selleckchem.com]
• 7. Leupeptin Hemisulfate | Cell Signaling Technology [cellsignal.com]
• 8. zellbio.eu [zellbio.eu]
• 9. ubpbio.com [ubpbio.com]
• 10. mpbio.com [mpbio.com]
• 11. Western Blotting Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 12. cdn.caymanchem.com [cdn.caymanchem.com]
• 13. blog.addgene.org [blog.addgene.org]
• 14. researchgate.net [researchgate.net]
• 15. reddit.com [reddit.com]
• 16. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Leupeptin and Aprotinin for Serine Protease Inhibition

For researchers, scientists, and drug development professionals navigating the complexities of protease inhibition, selecting the appropriate inhibitor is paramount for experimental success. This guide provides a detailed comparison of two widely used serine protease inhibitors: leupeptin (B1674832) and aprotinin (B3435010). We will delve into their mechanisms of action, specificity, and present supporting experimental data to aid in your selection process.

Overview and Mechanism of Action

Both leupeptin and aprotinin are effective inhibitors of serine proteases, but they differ in their origin, chemical nature, and breadth of activity. Leupeptin is a naturally occurring N-acetylated and C-terminally modified tripeptide aldehyde derived from actinomycetes.[1] It acts as a competitive, reversible inhibitor of a broad spectrum of proteases, including serine, cysteine, and threonine proteases.[1][2][3] Its inhibitory mechanism involves the aldehyde group forming a covalent hemiacetal adduct with the active site serine residue of the protease.[4]

Aprotinin, also known as bovine pancreatic trypsin inhibitor (BPTI), is a small protein consisting of 58 amino acids.[5][6] It is a competitive and reversible inhibitor that specifically targets a range of serine proteases.[7] Aprotinin's mechanism of inhibition relies on its rigid structure, which includes a lysine (B10760008) residue (Lys15) that fits into the specificity pocket of target proteases, effectively blocking substrate access to the active site.[5]

Quantitative Comparison of Inhibitory Potency

The efficacy of an inhibitor is quantified by its inhibition constant (Ki) or the half-maximal inhibitory concentration (IC50). A lower value for these parameters indicates a higher inhibitory potency. The following table summarizes the reported inhibitory activities of leupeptin and aprotinin against common serine proteases.

Inhibitor	Target Protease	Inhibitory Value (Ki)	Inhibitory Value (IC50)
Leupeptin	Trypsin	3.5 nM[1][3]	-
Plasmin	3.4 µM[8]	-
Kallikrein	-	-
Cathepsin B (a cysteine protease)	4.1 nM[1][3]	4 nM[9]
Calpain (a cysteine protease)	72 nM[8]	-
SARS-CoV-2 Mpro (a cysteine protease)	-	127.2 µM[2][4][10]
Aprotinin	Trypsin	-	-
Plasmin	-	-
Kallikrein	-	-
Chymotrypsin	-	-
General Serine Proteases	-	0.06 - 0.80 µM[11]

Note: Direct comparison of Ki and IC50 values should be made with caution as they can be influenced by experimental conditions.

Signaling Pathways and Experimental Workflow

To visualize the inhibitory mechanism and a typical experimental workflow for comparing these inhibitors, the following diagrams are provided.

Caption: General mechanism of competitive serine protease inhibition.

Caption: Workflow for comparing serine protease inhibitors.

Experimental Protocol: Serine Protease Inhibition Assay

This protocol outlines a general method for comparing the inhibitory effects of leupeptin and aprotinin on a model serine protease, such as trypsin, using a chromogenic substrate.

Materials and Reagents:

• Serine Protease (e.g., Trypsin)

• Chromogenic Substrate (e.g., Nα-Benzoyl-L-arginine 4-nitroanilide hydrochloride for trypsin)

• Leupeptin

• Aprotinin

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0, containing 20 mM CaCl2)

• Dimethyl Sulfoxide (DMSO) for dissolving inhibitors

• 96-well microplate

• Microplate reader capable of measuring absorbance at 405 nm

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of the serine protease in assay buffer. The final concentration should be determined empirically to yield a linear reaction rate.

  • Prepare stock solutions of leupeptin and aprotinin in DMSO.

  • Prepare a series of dilutions of each inhibitor in assay buffer.

  • Prepare a stock solution of the chromogenic substrate in DMSO and then dilute it to the working concentration in assay buffer.

• Assay Setup: [12]

  • In a 96-well microplate, add 20 µL of each inhibitor dilution to the appropriate wells.

  • For the control wells (no inhibitor), add 20 µL of assay buffer containing the same concentration of DMSO as the inhibitor wells.

  • Add 160 µL of the serine protease solution to all wells.

  • Mix gently and pre-incubate the plate at 37°C for 15 minutes to allow the inhibitor to bind to the enzyme.[12]

• Reaction Initiation and Measurement:

  • Initiate the enzymatic reaction by adding 20 µL of the pre-warmed substrate solution to all wells.[12]

  • Immediately place the microplate in a microplate reader pre-set to 37°C.

  • Measure the absorbance at 405 nm every minute for 30 minutes.[12]

• Data Analysis:

  • Calculate the rate of reaction (V) for each well by determining the slope of the linear portion of the absorbance versus time curve.[12]

  • Calculate the percentage of inhibition for each inhibitor concentration using the following formula: % Inhibition = [1 - (V_inhibitor / V_control)] * 100

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value, the concentration of inhibitor that causes 50% inhibition, by fitting the data to a sigmoidal dose-response curve using appropriate software.[12]

Conclusion

Both leupeptin and aprotinin are valuable tools for inhibiting serine proteases. Leupeptin offers broad-spectrum inhibition across different protease classes, making it suitable for applications where complete protease activity needs to be suppressed, such as in cell lysis buffers.[1] However, its potency against specific serine proteases may be lower compared to more targeted inhibitors. Aprotinin, on the other hand, is a highly specific and potent inhibitor of certain serine proteases like trypsin and plasmin.[5][7] This makes it an excellent choice for applications requiring the selective inhibition of these enzymes. The choice between leupeptin and aprotinin will ultimately depend on the specific experimental requirements, including the target protease and the desired level of specificity. The provided experimental protocol offers a framework for empirically determining the most effective inhibitor for your research needs.

References

• 1. Leupeptin - Wikipedia [en.wikipedia.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Leupeptin | TargetMol [targetmol.com]
• 4. Mechanism of Microbial Metabolite Leupeptin in the Treatment of COVID-19 by Traditional Chinese Medicine Herbs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Aprotinin - Wikipedia [en.wikipedia.org]
• 6. Aprotinin and similar protease inhibitors as drugs against influenza - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. go.drugbank.com [go.drugbank.com]
• 8. apexbt.com [apexbt.com]
• 9. Inhibition studies of some serine and thiol proteinases by new leupeptin analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. apexbt.com [apexbt.com]
• 12. benchchem.com [benchchem.com]

A Head-to-Head Battle of Protease Inhibitors: Leupeptin vs. PMSF

In the realm of protein research, safeguarding the integrity of isolated proteins is paramount. Proteases, ubiquitous enzymes that degrade proteins, are the ever-present adversaries in this endeavor. To counteract their destructive activity, researchers employ a variety of protease inhibitors. Among the most common are Leupeptin and Phenylmethylsulfonyl Fluoride (PMSF). This guide provides a comprehensive comparison of these two widely used inhibitors, supported by their biochemical properties and a detailed experimental protocol for evaluating their effectiveness.

At a Glance: Leupeptin vs. PMSF

Feature	Leupeptin	Phenylmethylsulfonyl Fluoride (PMSF)
Mechanism of Action	Reversible, competitive inhibitor	Irreversible, covalent modification
Target Proteases	Serine and Cysteine proteases (e.g., trypsin, plasmin, cathepsin B, papain)[1][2][3][4]	Primarily Serine proteases (e.g., trypsin, chymotrypsin, thrombin)[5][6][7]
Inhibition Type	Competitive transition state inhibitor	Suicide inhibitor[8]
Typical Working Conc.	0.5 - 10 µM (0.24 - 4.76 µg/mL)[2][4]	0.1 - 1 mM[7][9]
Solubility	Readily soluble in water, methanol, ethanol, acetic acid, DMF, and DMSO[10]	Soluble in anhydrous ethanol, isopropanol (B130326), or DMSO; limited solubility and highly unstable in aqueous solutions[9][11]
Stability in Aqueous Sol.	Stable for 1 week at 4°C and 1 month at -20°C[2][12]	Short half-life (e.g., ~30 minutes at pH 8)[9][11]; must be added fresh to buffers
Toxicity	Generally considered to have low toxicity[4][13]	Highly toxic and corrosive; should be handled with caution in a fume hood[11][14][15][16]

Delving Deeper: Mechanism of Action

Leupeptin, a natural peptide aldehyde, functions as a reversible, competitive inhibitor. It mimics the transition state of the substrate, binding tightly to the active site of serine and cysteine proteases and thereby blocking their catalytic activity.[1][2]

Caption: Reversible inhibition of proteases by Leupeptin.

In contrast, PMSF is an irreversible inhibitor. It covalently modifies the hydroxyl group of the active site serine residue in serine proteases through a process called sulfonylation.[6] This permanent modification renders the enzyme inactive.

Caption: Irreversible inhibition of serine proteases by PMSF.

Experimental Protocol: A Direct Comparison of Leupeptin and PMSF Efficacy

This protocol outlines a method to directly compare the effectiveness of Leupeptin and PMSF in preventing protein degradation in a cell lysate. The outcome can be assessed qualitatively by Western blotting for a specific protein of interest and quantitatively using a general protease activity assay.

Materials

• Cell culture of interest (e.g., HeLa, HEK293)

• Phosphate-buffered saline (PBS), ice-cold

• Lysis Buffer (e.g., RIPA buffer without protease inhibitors)

• Leupeptin stock solution (e.g., 10 mM in water)

• PMSF stock solution (e.g., 100 mM in isopropanol or ethanol)

• Protein quantification assay (e.g., BCA or Bradford)

• SDS-PAGE gels and running buffer

• Western blotting apparatus and reagents

• Primary antibody against a protein of interest

• Secondary antibody (HRP-conjugated)

• Chemiluminescent substrate

• Protease activity assay kit (e.g., using a fluorescently labeled casein substrate)

Experimental Workflow

Caption: Workflow for comparing Leupeptin and PMSF effectiveness.

Procedure

• Cell Harvest: Harvest cultured cells and wash them twice with ice-cold PBS.

• Lysis Buffer Preparation: Prepare the desired lysis buffer without any protease inhibitors. Keep it on ice.

• Cell Lysis (Initial Step): Resuspend the cell pellet in the cold lysis buffer.

• Aliquoting: Immediately divide the cell suspension into three pre-chilled microcentrifuge tubes:

  • Tube 1: No inhibitor (Negative Control)

  • Tube 2: Add Leupeptin to a final concentration of 10 µM.

  • Tube 3: Add PMSF to a final concentration of 1 mM. Note: Add PMSF immediately before use due to its instability in aqueous solutions.[9][11]

• Incubation: Gently mix the contents of each tube and incubate on ice for 30 minutes, with occasional vortexing.

• Clarification: Centrifuge the lysates at high speed (e.g., 14,000 x g) for 15 minutes at 4°C to pellet cellular debris.

• Lysate Collection: Carefully transfer the supernatant (cell lysate) to fresh, pre-chilled tubes.

• Protein Quantification: Determine the protein concentration of each lysate using a standard protein assay.

• Western Blot Analysis:

  • Normalize the protein concentration for all samples.

  • Prepare samples for SDS-PAGE by adding loading buffer and heating.

  • Perform SDS-PAGE, transfer to a membrane, and probe with a primary antibody against a protein known to be susceptible to degradation.

  • Incubate with a secondary antibody and detect via chemiluminescence.

  • Compare the band intensity of the target protein across the three conditions. Higher band intensity indicates better protection from degradation.

• Protease Activity Assay:

  • Follow the manufacturer's protocol for the chosen protease activity assay kit.

  • Use equal amounts of protein from each lysate (Control, Leupeptin, PMSF).

  • Measure the fluorescence or absorbance as an indicator of general protease activity.

  • Lower fluorescence/absorbance indicates more effective protease inhibition.

Data Presentation

Quantitative Comparison of Inhibitor Properties

Parameter	Leupeptin	PMSF
Molecular Weight	475.6 g/mol (hemisulfate salt)	174.2 g/mol
Typical Stock Solution	10 mM in H₂O	100 mM in isopropanol or ethanol
Working Concentration	0.5 - 10 µM	0.1 - 1 mM
Half-life in aqueous solution (pH 7.5, 25°C)	Stable	~55-60 minutes[9]
Toxicity (LD50, oral, mouse)	1.5 g/kg[10]	~200 mg/kg[15]

Expected Experimental Results

Treatment	Western Blot (Target Protein Band Intensity)	Protease Activity Assay (Relative Fluorescence Units)
No Inhibitor (Control)	Low	High
Leupeptin (10 µM)	Intermediate to High	Low to Intermediate
PMSF (1 mM)	Intermediate to High	Low to Intermediate

Conclusion

Both Leupeptin and PMSF are effective protease inhibitors, but their distinct properties make them suitable for different applications. Leupeptin offers broader specificity, targeting both serine and cysteine proteases, and is less toxic and more stable in aqueous solutions.[1][2][4][10] PMSF is a potent, irreversible inhibitor of serine proteases but is highly toxic and has a short half-life in aqueous buffers, necessitating fresh preparation before each use.[5][9][11][14]

For general protein protection during routine extractions, a cocktail containing multiple inhibitors, including Leupeptin, is often preferred for its broad coverage and lower toxicity. PMSF is a valuable tool when potent and irreversible inhibition of serine proteases is specifically required. The choice between Leupeptin and PMSF, or their use in combination, will ultimately depend on the specific experimental goals, the target protein, and the types of proteases expected in the sample. The provided experimental protocol offers a framework for researchers to empirically determine the most effective inhibitor strategy for their particular system.

References

• 1. researchgate.net [researchgate.net]
• 2. elearning.unite.it [elearning.unite.it]
• 3. interchim.fr [interchim.fr]
• 4. Protease Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. neb.com [neb.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Assay for Protealysin-like Protease Inhibitor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. bosterbio.com [bosterbio.com]
• 11. Protease Inhibitor Cocktails & Individual Inhibitors | G-Biosciences [gbiosciences.com]
• 12. biocompare.com [biocompare.com]
• 13. Comparison of Different Buffers for Protein Extraction from Formalin-Fixed and Paraffin-Embedded Tissue Specimens | PLOS One [journals.plos.org]
• 14. youtube.com [youtube.com]
• 15. biocompare.com [biocompare.com]
• 16. researchgate.net [researchgate.net]

Validation of Leupeptin's inhibitory activity in a new experimental setup

For researchers in proteomics, cell biology, and drug discovery, the integrity of cellular proteins during experimental procedures is paramount. Endogenous proteases, released during cell lysis, can quickly degrade target proteins, compromising experimental outcomes. Leupeptin, a microbial-derived peptide aldehyde, is a widely used inhibitor of a broad spectrum of serine and cysteine proteases. This guide provides a framework for validating the inhibitory activity of Leupeptin in a new experimental setup, comparing its performance against two other common protease inhibitors, Aprotinin and Phenylmethylsulfonyl fluoride (B91410) (PMSF).

Comparative Analysis of Protease Inhibitors

Leupeptin, Aprotinin, and PMSF are mainstays in the researcher's toolkit for preventing proteolysis. However, they differ significantly in their mechanism of action, specificity, and practical application.

Inhibitor	Target Proteases	Mechanism of Action	Reversibility	Key Characteristics
Leupeptin	Serine and Cysteine proteases (e.g., Trypsin, Cathepsin B, Calpain)[1][2]	Competitive inhibitor; the aldehyde group forms a covalent hemiacetal adduct with the active site serine or cysteine.[1]	Reversible[2]	Broad specificity, low toxicity.[1] Not cell-permeable.[1]
Aprotinin	Serine proteases (e.g., Trypsin, Chymotrypsin, Plasmin, Kallikrein)[3][4][5]	Competitive inhibitor; forms a tight, reversible complex with the protease's active site.[4][6]	Reversible[3][4][6]	High affinity for trypsin, highly stable molecule.[7][6]
PMSF	Serine proteases (e.g., Trypsin, Chymotrypsin, Thrombin) and some Cysteine proteases.[8][9][10][11][12][13]	Covalently modifies the serine residue in the active site through sulfonation.[11][14][15]	Irreversible[8][9][13][14]	Highly toxic and has a short half-life in aqueous solutions.[11][16][17] Must be prepared fresh.[16]

Table 1: Comparison of Leupeptin, Aprotinin, and PMSF. This table summarizes the key features of the three protease inhibitors, highlighting their distinct properties.

Quantitative Comparison of Inhibitory Potency

The inhibitory constant (Ki) is a measure of the inhibitor's binding affinity to the target enzyme. A lower Ki value indicates a stronger inhibition. The following table presents a comparison of the Ki values for Leupeptin and Aprotinin against two common proteases. As an irreversible inhibitor, the potency of PMSF is typically measured by its inactivation rate constant, and thus a direct Ki comparison is not applicable.

Inhibitor	Target Protease	Inhibitory Constant (Ki)
Leupeptin	Trypsin	3.5 nM[18]
Cathepsin B	4.1 nM[18]
Aprotinin	Trypsin	0.06 pM - 2.8 x 10⁻¹¹ M[7][19]
Cathepsin B	Weakly inhibits or no inhibition
PMSF	Trypsin	Not applicable (irreversible inhibitor)
Cathepsin B	Not a primary inhibitor

Table 2: Inhibitory Potency (Ki) of Leupeptin and Aprotinin. This table provides a quantitative comparison of the inhibitory strength of Leupeptin and Aprotinin against Trypsin and Cathepsin B.

Experimental Protocols

To validate the inhibitory activity of Leupeptin and compare it with other inhibitors, a fluorescence-based in vitro protease inhibition assay can be employed. This protocol is designed to be a general template that can be adapted for specific proteases and substrates.

Principle

This assay utilizes a fluorogenic substrate that is cleaved by the protease of interest, releasing a fluorescent molecule. The rate of the increase in fluorescence is proportional to the protease activity. In the presence of an inhibitor, the rate of substrate cleavage, and thus the fluorescence signal, will be reduced.

Materials

• Protease of interest (e.g., Trypsin from bovine pancreas)

• Fluorogenic substrate (e.g., Boc-Gln-Ala-Arg-AMC for Trypsin)

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0, 20 mM CaCl₂)

• Leupeptin

• Aprotinin

• PMSF (prepare fresh in an appropriate solvent like ethanol (B145695) or isopropanol)

• 96-well black microplate

• Fluorescence microplate reader

Procedure

• Reagent Preparation:

  • Prepare a stock solution of the protease in the assay buffer.

  • Prepare a stock solution of the fluorogenic substrate in DMSO.

  • Prepare stock solutions of Leupeptin, Aprotinin, and PMSF at various concentrations.

• Assay Setup:

  • In a 96-well black microplate, add the following to each well:

    • Assay Buffer

    • Inhibitor solution (or solvent control)

    • Protease solution

  • Mix gently and pre-incubate for 15 minutes at room temperature to allow the inhibitor to bind to the enzyme.

• Initiation of Reaction:

  • Add the fluorogenic substrate to each well to initiate the reaction.

• Measurement:

  • Immediately place the microplate in a fluorescence microplate reader.

  • Measure the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., Ex: 380 nm, Em: 460 nm for AMC-based substrates) at regular intervals (e.g., every 1 minute) for a desired period (e.g., 30-60 minutes).

• Data Analysis:

  • Calculate the initial reaction velocity (rate of fluorescence increase) for each condition.

  • Plot the reaction velocity against the inhibitor concentration.

  • Determine the IC₅₀ value (the concentration of inhibitor that causes 50% inhibition of the enzyme activity) for each inhibitor.

Visualizing Mechanisms and Workflows

To better understand the processes involved, the following diagrams illustrate the mechanism of action of Leupeptin, the experimental workflow, and the logic of data analysis.

Caption: Mechanism of Leupeptin inhibition on a serine protease.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. interchim.fr [interchim.fr]
• 4. Aprotinin Applications in Biotechnology and Pharmaceutical Manufacturing Processes [sigmaaldrich.com]
• 5. go.drugbank.com [go.drugbank.com]
• 6. Aprotinin [sigmaaldrich.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. agscientific.com [agscientific.com]
• 9. m.youtube.com [m.youtube.com]
• 10. ubpbio.com [ubpbio.com]
• 11. biofargo.com [biofargo.com]
• 12. medchemexpress.com [medchemexpress.com]
• 13. apexbt.com [apexbt.com]
• 14. phosphatase-inhibitor.com [phosphatase-inhibitor.com]
• 15. Addition of phenylmethylsulfonyl fluoride increases the working lifetime of the trout liver S9 substrate depletion assay resulting in improved detection of low intrinsic clearance rates - PMC [pmc.ncbi.nlm.nih.gov]
• 16. What are the most commonly used protease inhibitors? [qiagen.com]
• 17. PMSF - Wikipedia [en.wikipedia.org]
• 18. epub.ub.uni-muenchen.de [epub.ub.uni-muenchen.de]
• 19. sigmaaldrich.com [sigmaaldrich.com]

A Researcher's Guide to Leupeptin: Navigating Target Inhibition and Off-Target Effects

For researchers in the fields of biochemistry, cell biology, and drug development, protease inhibitors are indispensable tools for preserving protein integrity and dissecting cellular pathways. Leupeptin (B1674832), a microbial-derived tripeptide aldehyde, is a widely utilized inhibitor known for its broad-spectrum activity against serine and cysteine proteases. However, its utility can be compromised by a lack of specificity, leading to off-target effects that can confound experimental results. This guide provides a comprehensive comparison of Leupeptin's activity against its target and non-target enzymes, supported by experimental data and detailed protocols to aid in the judicious use of this inhibitor.

Performance Comparison: Leupeptin's Inhibitory Profile

Leupeptin functions as a reversible, competitive inhibitor, with its aldehyde group forming a covalent hemiacetal adduct with the active site serine or cysteine residues of target proteases.[1] Its efficacy varies significantly across different protease families and individual enzymes. The following table summarizes the inhibitory constants (Ki) and half-maximal inhibitory concentrations (IC50) of Leupeptin against a panel of common proteases, providing a clear comparison of its on-target and off-target activities.

Enzyme Class	Enzyme	Organism/Source	Ki	IC50	Inhibition Status
Serine Protease	Trypsin	Bovine	3.5 nM[2][3], 35 nM[4][5]	-	Target
Plasmin	Human	3.4 nM[2][3], 3.4 µM[4][5]	-	Target
Kallikrein	Porcine	19 µM[4][5]	-	Target
Acrosin	Mammalian Spermatozoa	5.9 x 10⁻⁸ M	-	Target
Chymotrypsin	-	-	-	Non-Target [2][3][4][5]
Elastase	-	-	-	Non-Target [4][5]
Cysteine Protease	Cathepsin B	Bovine Spleen	4.1 nM[2][3], 6 nM[4][5]	-	Target
Calpain	Recombinant Human	10 nM[4][5]	-	Target
Papain	-	-	-	Target [2][3]
Endoproteinase Lys-C	-	-	-	Target [2][3]
Aspartic Protease	Pepsin	-	-	-	Non-Target [4][5]
Renin	-	-	-	Non-Target [4][5]
Threonine Protease	Mpro (SARS-CoV-2)	-	-	127.2 µM[6]	Target

Note: Ki and IC50 values can vary depending on the experimental conditions, such as substrate concentration and pH.

Alternatives to Leupeptin for Enhanced Specificity

Given Leupeptin's broad reactivity, researchers may consider more specific inhibitors to minimize off-target effects. For serine proteases, alternatives include Aprotinin, Phenylmethylsulfonyl Fluoride (PMSF), and specific inhibitors targeting individual proteases.[7][8] For cysteine proteases, E-64 and its analogs offer high potency and specificity.[9] The choice of inhibitor should be guided by the specific protease of interest and the experimental context.

Experimental Protocols

Accurate determination of inhibitor potency is crucial for interpreting experimental data. Below are detailed protocols for assessing the inhibitory activity of Leupeptin against two of its common targets: Trypsin (a serine protease) and Cathepsin B (a cysteine protease).

Protocol 1: Determination of Trypsin Inhibition using a Chromogenic Substrate

This protocol outlines a colorimetric assay to measure the inhibition of trypsin activity.

Materials:

• Bovine Trypsin

• Leupeptin

• Nα-Benzoyl-L-arginine 4-nitroanilide hydrochloride (L-BAPNA)

• Tris-HCl buffer (100 mM, pH 8.2) containing 20 mM CaCl2

• DMSO

• 96-well microplate

• Spectrophotometer

Procedure:

• Prepare a stock solution of Trypsin: Dissolve 1.25 mg of bovine trypsin in 1 mL of water (pH 3.0, adjusted with HCl).

• Prepare a stock solution of L-BAPNA: Dissolve 130.47 mg of L-BAPNA in 5 mL of DMSO. Store at -20°C, protected from light.

• Prepare the working L-BAPNA solution: Dilute the L-BAPNA stock solution 1:50 in 100 mM Tris-HCl buffer (pH 8.2) with 20 mM CaCl2. Prepare this solution fresh.

• Prepare Leupeptin dilutions: Prepare a series of Leupeptin concentrations in the Tris-HCl buffer.

• Set up the assay in a 96-well plate:

  • Blank: 500 µL of working L-BAPNA solution and 500 µL of buffer.

  • Control (No Inhibitor): 100 µL of trypsin solution and 400 µL of buffer.

  • Test (Inhibitor): 100 µL of trypsin solution, 100 µL of Leupeptin dilution, and 300 µL of buffer.

• Pre-incubate: Incubate the plate at 25°C for 5-6 minutes.

• Initiate the reaction: Add the working L-BAPNA solution to all wells.

• Measure absorbance: Immediately measure the absorbance at 405 nm in kinetic mode for at least 5 minutes, taking readings every 30 seconds.

• Calculate the rate of reaction: Determine the initial velocity (V₀) from the linear portion of the absorbance vs. time plot.

• Determine Ki: Plot the reaction velocities against the inhibitor concentrations and fit the data to the appropriate inhibition model (e.g., Michaelis-Menten for competitive inhibition) to calculate the Ki value.[10][11]

Protocol 2: Fluorometric Assay for Cathepsin B Inhibition

This protocol describes a fluorometric assay to determine the inhibitory activity against Cathepsin B.

Materials:

• Recombinant Human Cathepsin B

• Leupeptin

• Fluorogenic Cathepsin B Substrate (e.g., Ac-RR-AFC)

• CTSB Reaction Buffer

• CTSB Reagent (containing a reducing agent like DTT)

• 96-well black, flat-bottom microplate

• Fluorometer

Procedure:

• Prepare the Cathepsin B enzyme solution: Dilute the recombinant Cathepsin B in CTSB Reaction Buffer containing the CTSB Reagent.

• Prepare Leupeptin dilutions: Prepare a serial dilution of Leupeptin in the CTSB Reaction Buffer.

• Set up the assay in a 96-well plate:

  • Enzyme Control (No Inhibitor): Add the diluted Cathepsin B enzyme solution and CTSB Reaction Buffer.

  • Inhibitor Wells: Add the diluted Cathepsin B enzyme solution and the various dilutions of Leupeptin.

  • Blank (No Enzyme): Add CTSB Reaction Buffer only.

• Pre-incubate: Incubate the plate at room temperature for 10-15 minutes to allow the inhibitor to bind to the enzyme.

• Prepare the substrate solution: Dilute the fluorogenic Cathepsin B substrate in the CTSB Reaction Buffer.

• Initiate the reaction: Add the substrate solution to all wells.

• Measure fluorescence: Immediately measure the fluorescence intensity (e.g., Ex/Em = 400/505 nm for AFC-based substrates) in kinetic mode for 30-60 minutes at 37°C.[12]

• Calculate the rate of reaction: Determine the initial velocity from the linear portion of the fluorescence vs. time plot.

• Determine IC50 and Ki: Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC50 value. The Ki can then be calculated from the IC50 using the Cheng-Prusoff equation, provided the substrate concentration and Km are known.[4][13]

Visualizing Leupeptin's Context: Pathways and Workflows

To better understand the implications of Leupeptin's cross-reactivity, the following diagrams illustrate a relevant signaling pathway and a typical experimental workflow for inhibitor profiling.

Caption: Serine protease signaling via PAR2, a target of Leupeptin.

Caption: Experimental workflow for protease inhibitor profiling.

By understanding the specific inhibitory profile of Leupeptin and employing rigorous experimental protocols, researchers can more effectively utilize this inhibitor while being mindful of its potential off-target effects, ultimately leading to more reliable and reproducible scientific findings.

References

• 1. Inhibition properties of free and conjugated leupeptin analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bpsbioscience.com [bpsbioscience.com]
• 3. Inhibition properties of free and conjugated leupeptin analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. assaygenie.com [assaygenie.com]
• 5. selleckchem.com [selleckchem.com]
• 6. abcam.com [abcam.com]
• 7. biocompare.com [biocompare.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. protocols.io [protocols.io]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 13. Enzyme Inhibitor Terms and Calculations [sigmaaldrich.com]

Synthetic Leupeptin Analogs: A Comparative Guide to Enhanced Protease Inhibition

For Researchers, Scientists, and Drug Development Professionals

In the landscape of biochemical research and therapeutic development, protease inhibitors are indispensable tools for preventing protein degradation and studying cellular processes. Leupeptin, a naturally occurring tripeptide aldehyde produced by actinomycetes, has long been a staple inhibitor of a broad spectrum of serine and cysteine proteases. However, the advent of synthetic chemistry has paved the way for the development of Leupeptin analogs, offering significant advantages over their natural counterpart in terms of specificity, potency, and stability. This guide provides an objective comparison of synthetic Leupeptin analogs with natural Leupeptin, supported by experimental data, detailed protocols, and pathway visualizations to inform your research and development endeavors.

Key Advantages of Synthetic Leupeptin Analogs

Synthetic analogs of Leupeptin offer several distinct advantages over the natural compound, primarily stemming from the ability to precisely modify their chemical structure. These advantages include:

• Enhanced Specificity and Potency: Natural Leupeptin exhibits broad-spectrum activity, which can be a drawback in studies requiring the targeted inhibition of a specific protease. Synthetic analogs can be designed to have a higher affinity and selectivity for particular proteases. For instance, modifications to the peptide sequence and the C-terminal argininal (B8454810) have yielded analogs with significantly increased inhibitory activity against specific enzymes like cathepsin B. One study reported that an acetyl-L-leucyl-L-valyl-L-lysinal analog showed stronger inhibition of cathepsin B (IC50 = 4 nM) than Leupeptin.[1] Another analog, acetyl-L-phenylalanyl-L-valyl-L-argininal, was found to be a potent inhibitor of cathepsin B (IC50 = 0.039 µM), thrombin (IC50 = 1.8 µM), and plasmin (IC50 = 2.2 µM).[1]

• Improved Stability: Natural peptides are often susceptible to rapid degradation by proteases in biological fluids such as serum.[2] Synthetic analogs can incorporate non-natural amino acids or modified peptide bonds that are resistant to proteolytic cleavage, leading to a longer half-life in experimental systems.[2] This increased stability is crucial for in vivo studies and for applications requiring prolonged protease inhibition.

• Enhanced Cell Permeability: The cell permeability of natural Leupeptin is limited. Synthetic modifications can be introduced to improve the lipophilicity and reduce the hydrogen bonding potential of the molecule, thereby enhancing its ability to cross cell membranes. This is a critical advantage for targeting intracellular proteases.

• Consistency and Purity: Synthetic production ensures high purity and batch-to-batch consistency, which is essential for reproducible experimental results. Natural products, on the other hand, can have variability in purity and composition.

• Ease of Modification: The synthesis process allows for the straightforward incorporation of labels, such as fluorescent tags or biotin, for use in a variety of molecular biology and imaging applications.

Comparative Inhibitory Activity

The following table summarizes the inhibitory constants (Ki) and half-maximal inhibitory concentrations (IC50) of natural Leupeptin and several synthetic analogs against a panel of serine and cysteine proteases. The data clearly demonstrates the potential for synthetic analogs to achieve higher potency and altered selectivity profiles compared to the parent compound.

Inhibitor	Protease	Ki (nM)	IC50 (µM)
Natural Leupeptin	Trypsin	3.5	-
Plasmin	3400	-
Cathepsin B	4.1	-
(Benzyloxycarbonyl)-L-leucyl-L-leucyl-L-argininal	Trypsin	-	1.6
Plasmin	-	10.5
Kallikrein	-	2.5
(Benzyloxycarbonyl)-L-leucyl-L-leucyl-L-lysinal	Trypsin	-	>50
Plasmin	-	>50
Kallikrein	-	12.0
(Benzyloxycarbonyl)-L-leucyl-L-leucyl-L-ornithinal	Trypsin	-	>50
Plaslin	-	>50
Kallikrein	-	3.5
Acetyl-L-leucyl-L-valyl-L-lysinal	Cathepsin B	-	0.004
Acetyl-L-phenylalanyl-L-valyl-L-argininal	Cathepsin B	-	0.039
Thrombin	-	1.8
Plasmin	-	2.2
Ahx–Phe–Leu–Arg–COOH	Trypsin	2.69 µM	-
Ahx–Leu–Leu–Arg–COOH	Trypsin	8.31 µM	-

Experimental Protocols

Spectrophotometric Trypsin Inhibition Assay

This protocol describes a common method for determining the inhibitory activity of a compound against trypsin using the chromogenic substrate Nα-Benzoyl-L-arginine 4-nitroanilide hydrochloride (BAPNA).

Materials:

• Trypsin from bovine pancreas

• Nα-Benzoyl-L-arginine 4-nitroanilide hydrochloride (BAPNA)

• Tris-HCl buffer (e.g., 50 mM, pH 8.2)

• Calcium Chloride (CaCl2) solution (e.g., 10 mM)

• Dimethyl sulfoxide (B87167) (DMSO)

• Inhibitor stock solution (Natural Leupeptin or synthetic analog)

• Microplate reader or spectrophotometer capable of reading absorbance at 410 nm

• 96-well microplate

Procedure:

• Reagent Preparation:

  • Trypsin Stock Solution: Prepare a 1 mg/mL stock solution of trypsin in 1 mM HCl. Store in aliquots at -20°C.

  • BAPNA Stock Solution: Prepare a 40 mM stock solution of BAPNA in DMSO.

  • Assay Buffer: Prepare a Tris-HCl buffer (50 mM, pH 8.2) containing 10 mM CaCl2.

  • Working Trypsin Solution: Dilute the trypsin stock solution in the assay buffer to the desired final concentration (e.g., 10 µg/mL).

  • Working BAPNA Solution: Dilute the BAPNA stock solution in the assay buffer to the desired final concentration (e.g., 1 mM).

  • Inhibitor Solutions: Prepare a serial dilution of the inhibitor (natural Leupeptin or synthetic analog) in the assay buffer.

• Assay Protocol:

  • Add 50 µL of assay buffer to all wells of a 96-well plate.

  • Add 25 µL of the inhibitor solutions of varying concentrations to the test wells. Add 25 µL of assay buffer to the control wells (no inhibitor).

  • Add 25 µL of the working trypsin solution to all wells.

  • Incubate the plate at 37°C for 15 minutes to allow the inhibitor to bind to the enzyme.

  • Initiate the reaction by adding 100 µL of the working BAPNA solution to all wells.

  • Immediately measure the absorbance at 410 nm every minute for 15-30 minutes using a microplate reader. The rate of increase in absorbance is proportional to the trypsin activity.

• Data Analysis:

  • Calculate the initial reaction velocity (V0) for each inhibitor concentration from the linear portion of the absorbance vs. time curve.

  • Plot the percentage of trypsin inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity.

Signaling Pathway and Experimental Workflow Visualization

Calpain-Mediated Apoptosis Pathway

Leupeptin and its analogs are known inhibitors of calpains, a family of calcium-dependent cysteine proteases. Dysregulation of calpain activity is implicated in various pathological conditions, including apoptosis (programmed cell death). The following diagram illustrates the central role of calpain in the apoptotic signaling cascade.

Caption: Calpain-mediated apoptotic signaling pathway.

Experimental Workflow for Comparative Inhibitor Analysis

The following diagram outlines the general workflow for comparing the efficacy of natural Leupeptin and its synthetic analogs.

Caption: Workflow for comparing protease inhibitors.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Differential stability of therapeutic peptides with different proteolytic cleavage sites in blood, plasma and serum | PLOS One [journals.plos.org]

A Comparative Analysis of Commercial Leupeptin Formulations for Researchers

For researchers, scientists, and professionals in drug development, selecting the right protease inhibitor is critical for preserving protein integrity during experimental procedures. Leupeptin (B1674832), a potent reversible inhibitor of serine and cysteine proteases, is a widely used component in protease inhibitor cocktails. However, with various commercial formulations available, choosing the most suitable one can be challenging. This guide provides a comparative analysis of different commercial Leupeptin formulations, supported by experimental protocols to empower researchers in making informed decisions.

Understanding Leupeptin and its Formulations

Leupeptin, with the chemical structure N-acetyl-L-leucyl-L-leucyl-L-argininal, is a naturally derived or synthetically produced tripeptide that effectively inhibits proteases such as trypsin, plasmin, kallikrein, papain, and cathepsins.[1] Its mechanism of action involves the formation of a covalent hemiacetal adduct between its C-terminal aldehyde group and the serine hydroxyl group in the active site of the target protease.

Commercially, Leupeptin is available in several formulations, primarily differing in their salt form, origin (microbial or synthetic), and purity. The most common salt forms are hemisulfate, trifluoroacetate, and hydrochloride. While all forms are generally considered equally effective when adjusted for molarity, the choice of salt may be influenced by specific experimental conditions. For instance, the hydrochloride salt is sometimes preferred in biological settings due to being potentially less invasive.[2]

Comparative Data of Commercial Leupeptin Formulations

To facilitate a direct comparison, the following table summarizes the specifications of Leupeptin formulations from various suppliers. It is important to note that purity analysis by High-Performance Liquid Chromatography (HPLC) can yield multiple peaks due to the equilibrium of three tautomeric forms of Leupeptin in solution.[2]

Supplier	Product Name	Formulation	Purity	Source	Storage (Lyophilized)
Sigma-Aldrich	Leupeptin hemisulfate salt	Hemisulfate	≥85% (HPLC)	Synthetic	-20°C
Cell Signaling Technology	Leupeptin Hemisulfate	Hemisulfate	>96.5%	Not Specified	-20°C, desiccated (stable for 24 months)[3]
Selleck Chemicals	Leupeptin Hemisulfate	Hemisulfate	97%	Not Specified	-20°C (3 years)[4]
GoldBio	Leupeptin Hemisulfate	Hemisulfate	Molecular Biology Grade	Not Specified	-20°C[1]
MP Biomedicals	Leupeptin Hemisulfate	Hemisulfate	Not Specified	Not Specified	Not Specified
MP Biomedicals	Leupeptin Trifluoroacetate salt	Trifluoroacetate	Not Specified	Not Specified	Not Specified
MP Biomedicals	Leupeptin Hydrochloride	Hydrochloride	Not Specified	Not Specified	Not Specified

Experimental Protocols for Performance Evaluation

To objectively assess the performance of different Leupeptin formulations, standardized experimental protocols are essential. Below are detailed methodologies for key experiments.

Purity Analysis by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a method to determine the purity of a Leupeptin formulation.

Methodology:

• Sample Preparation:

  • Accurately weigh and dissolve the Leupeptin formulation in deionized water to a final concentration of 1 mg/mL.

  • Filter the solution through a 0.45 µm syringe filter before injection.

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in water.

  • Mobile Phase B: 0.1% TFA in acetonitrile.

  • Gradient:

    • 0-5 min: 5% B

    • 5-25 min: 5-95% B (linear gradient)

    • 25-30 min: 95% B

    • 30-35 min: 95-5% B (linear gradient)

    • 35-40 min: 5% B

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 214 nm.

  • Injection Volume: 20 µL.

• Data Analysis:

  • Integrate the peak areas of all detected peaks.

  • Calculate the purity by dividing the sum of the areas of the main Leupeptin peaks (representing the different tautomers) by the total area of all peaks and multiplying by 100.

Stability Assessment of Leupeptin Solutions

This protocol evaluates the stability of Leupeptin solutions under different storage conditions.

Methodology:

• Solution Preparation:

  • Prepare a 10 mM stock solution of Leupeptin in deionized water.

  • Aliquot the stock solution into separate sterile tubes.

• Storage Conditions:

  • Store aliquots at 4°C and -20°C.

  • For an accelerated stability study, store an additional set of aliquots at room temperature (approximately 25°C).

• Time Points for Analysis:

  • Analyze the solutions at time 0 (immediately after preparation) and at subsequent time points (e.g., 1, 3, 7, 14, and 30 days).

• Analysis:

  • At each time point, determine the purity of the stored solutions using the HPLC protocol described above.

  • Calculate the percentage of degradation over time relative to the initial purity at time 0.

Inhibitory Activity Assay (Trypsin Inhibition)

This protocol measures the inhibitory activity of Leupeptin formulations against the serine protease trypsin.

Methodology:

• Reagents:

  • Trypsin Solution: Prepare a 1 µM solution of trypsin in 50 mM Tris-HCl, pH 8.0, 20 mM CaCl2.

  • Substrate Solution: Prepare a 1 mM solution of Nα-Benzoyl-L-arginine 4-nitroanilide hydrochloride (BAPNA) in a small amount of DMSO and dilute with the assay buffer.

  • Leupeptin Solutions: Prepare a series of dilutions of the Leupeptin formulation to be tested (e.g., ranging from 0.1 nM to 100 µM) in the assay buffer.

• Assay Procedure:

  • In a 96-well plate, add 20 µL of each Leupeptin dilution.

  • Add 160 µL of the assay buffer to each well.

  • Add 10 µL of the trypsin solution to each well, except for the blank wells (add buffer instead).

  • Pre-incubate the plate at 37°C for 15 minutes.

  • Initiate the reaction by adding 10 µL of the BAPNA substrate solution to all wells.

  • Immediately measure the absorbance at 405 nm every minute for 15-30 minutes using a microplate reader.

• Data Analysis:

  • Calculate the rate of reaction (change in absorbance per minute) for each Leupeptin concentration.

  • Determine the percentage of inhibition for each concentration relative to the control (no Leupeptin).

  • Plot the percentage of inhibition against the logarithm of the Leupeptin concentration and determine the IC50 value (the concentration of inhibitor that causes 50% inhibition).

Visualizing Leupeptin's Role in Cellular Pathways

Leupeptin's inhibitory effects on specific proteases have significant implications for various cellular signaling pathways. Two key pathways where Leupeptin plays a crucial role are the autophagy and apoptosis pathways through its inhibition of lysosomal cathepsins and calpains.

Experimental Workflow for Leupeptin Evaluation

Caption: Workflow for the comparative evaluation of commercial Leupeptin formulations.

Leupeptin's Inhibition of the Autophagy Pathway

Autophagy is a cellular process involving the degradation of cellular components via lysosomes. Leupeptin inhibits lysosomal proteases like cathepsins, leading to the accumulation of autophagosomes.[5][6]

Caption: Leupeptin inhibits the degradation phase of autophagy by blocking lysosomal proteases.

By providing standardized protocols and summarizing available product information, this guide aims to equip researchers with the necessary tools to select the most appropriate Leupeptin formulation for their specific research needs, ultimately contributing to more reliable and reproducible experimental outcomes.

References

• 1. goldbio.com [goldbio.com]
• 2. ulab360.com [ulab360.com]
• 3. Leupeptin Hemisulfate | Cell Signaling Technology [cellsignal.com]
• 4. selleckchem.com [selleckchem.com]
• 5. Effect of leupeptin on the autophagic vacuolar system of rat hepatocytes. Correlation between ultrastructure and degradation of membrane and cytosolic proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Characterization of macroautophagic flux in vivo using a leupeptin-based assay - PMC [pmc.ncbi.nlm.nih.gov]

The Synergistic Efficacy of Leupeptin in Protease Inhibitor Cocktails

A Comparative Guide for Researchers

In the realm of protein research, safeguarding the integrity of target proteins from endogenous proteases is paramount. Leupeptin (B1674832), a reversible competitive inhibitor of serine and cysteine proteases, is a cornerstone of this endeavor. While effective on its own, its true potential is often realized when used in combination with other protease inhibitors. This guide provides a comparative analysis of leupeptin's efficacy, both individually and as part of a cocktail, supported by experimental data and detailed protocols.

Unveiling the Synergy: A Data-Driven Comparison

While direct head-to-head quantitative comparisons in single studies are not always readily available, a synthesis of data from various sources highlights the enhanced efficacy of using leupeptin within a cocktail.

Table 1: Efficacy of Leupeptin in Inhibiting Protein Degradation

Inhibitor(s)	Target Protein/Process	Efficacy	Data Source
Leupeptin (100 µg/ml)	Intracellular proteoglycan degradation in rat ovarian granulosa cells	~80% inhibition	[1]
Leupeptin and Pepstatin A	Collagen production in embryonic chick tendon fibroblasts	Significant reduction in collagen synthesis compared to either inhibitor alone (qualitative)	[2]
Protease Inhibitor Cocktail (including Leupeptin, Aprotinin, Bestatin, E-64, Pepstatin A)	General protein degradation in saliva samples	No significant difference in protein patterns on 1D SDS-PAGE compared to untreated samples processed immediately on ice, suggesting effective preservation.	[3]

Note: The data presented is a synthesis from multiple studies and should be interpreted as a general guide to the comparative efficacy.

The data suggests that while leupeptin alone provides substantial protection, particularly against specific degradation pathways like that of proteoglycans[1], its combination with other inhibitors offers a broader spectrum of protection. For instance, the combination of leupeptin and pepstatin A, an aspartic protease inhibitor, demonstrates a synergistic effect in reducing collagen production, an outcome not achieved to the same extent by either inhibitor individually[2].

The Rationale for Combination: Targeting a Diverse Proteolytic Landscape

Cells contain a diverse arsenal (B13267) of proteases, each with distinct mechanisms and substrate specificities. Leupeptin is highly effective against serine proteases like trypsin and cysteine proteases such as papain and cathepsin B. However, it does not inhibit aspartic proteases (like pepsin and cathepsin D) or metalloproteases. This is where the utility of a protease inhibitor cocktail becomes evident. A typical broad-spectrum cocktail complements leupeptin with other inhibitors to provide more comprehensive protection.

Table 2: Common Components of a Protease Inhibitor Cocktail with Leupeptin

Inhibitor	Target Protease Class	Typical Working Concentration
Leupeptin	Serine and Cysteine Proteases	1-10 µM
Aprotinin	Serine Proteases	1-2 µg/mL
Pepstatin A	Aspartic Proteases	1 µM
E-64	Cysteine Proteases	1-10 µM
Bestatin	Aminopeptidases	1-10 µM
AEBSF or PMSF	Serine Proteases	0.1-1 mM
EDTA	Metalloproteases	1-5 mM

Experimental Protocols: Methodologies for Assessing Efficacy

To evaluate the efficacy of leupeptin and its combinations, researchers can employ a variety of experimental techniques. Below are detailed protocols for key assays.

Quantitative Western Blot Analysis of Protein Degradation

This protocol allows for the visualization and quantification of the degradation of a specific protein of interest in the presence and absence of inhibitors.

a. Cell Lysis and Protein Extraction:

• Harvest cells and wash with ice-cold PBS.

• Lyse the cells in RIPA buffer (or another suitable lysis buffer) supplemented with either leupeptin alone or a protease inhibitor cocktail. Prepare a control lysate without any inhibitors.

• Incubate the lysates on ice for 30 minutes with periodic vortexing.

• Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Collect the supernatant containing the soluble proteins.

b. Protein Quantification:

• Determine the protein concentration of each lysate using a standard method such as the Bradford or BCA assay.

c. SDS-PAGE and Western Blotting:

• Normalize the protein concentrations for all samples.

• Separate the proteins by SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with a primary antibody specific for the protein of interest overnight at 4°C.

• Wash the membrane three times with TBST.

• Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times with TBST.

• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

d. Data Analysis:

• Quantify the band intensities using densitometry software (e.g., ImageJ).

• Compare the intensity of the protein band in the samples with inhibitors to the control sample to determine the extent of degradation.

Workflow for Quantitative Western Blot Analysis

Caption: Workflow for assessing protein degradation using quantitative Western blotting.

In Vitro Protein Degradation Assay

This assay provides a controlled environment to assess the direct effect of protease inhibitors on protein degradation.

a. Preparation of Cell Extract and Substrate:

• Prepare a cell extract known to have high protease activity.

• Purify a recombinant protein to be used as the substrate.

b. Degradation Reaction:

• Set up reaction tubes containing the cell extract and the purified protein substrate.

• Add leupeptin alone, a protease inhibitor cocktail, or a vehicle control to the respective tubes.

• Incubate the reactions at 37°C.

• Take aliquots at various time points (e.g., 0, 15, 30, 60 minutes).

• Stop the reaction by adding SDS-PAGE sample buffer and boiling.

c. Analysis:

• Analyze the samples by SDS-PAGE and Coomassie staining or Western blotting for the substrate protein.

• Quantify the amount of remaining substrate at each time point to determine the rate of degradation.

Caspase-3 Activity Assay (Colorimetric)

This protocol is used to measure the activity of caspase-3, a key executioner in apoptosis, and to assess the effect of protease inhibitors on this process.

a. Cell Lysis:

• Induce apoptosis in cell cultures (e.g., using staurosporine).

• Lyse the cells in a specific lysis buffer provided with a commercial caspase-3 assay kit. The lysis buffer is often supplemented with DTT but should omit cysteine protease inhibitors like leupeptin or E-64 if their effect is being tested.

b. Caspase Assay:

• Add the cell lysate to a 96-well plate.

• Add the caspase-3 substrate (e.g., Ac-DEVD-pNA) to each well.

• To test the effect of inhibitors, pre-incubate the lysate with leupeptin or a cocktail before adding the substrate.

• Incubate the plate at 37°C for 1-2 hours.

• Measure the absorbance at 405 nm using a microplate reader.

c. Data Analysis:

• The absorbance is proportional to the amount of p-nitroaniline (pNA) released, which indicates caspase-3 activity.

• Compare the activity in the presence and absence of inhibitors.

Signaling Pathways and Leupeptin's Role

Leupeptin and other protease inhibitors can influence cellular signaling pathways, most notably the apoptosis cascade. Caspases, a family of cysteine proteases, are central to apoptosis. Leupeptin, as a cysteine protease inhibitor, can potentially modulate caspase activity.

Apoptosis Signaling Pathway

References

• 1. Inhibition of intracellular degradation of proteoglycans by leupeptin in rat ovarian granulosa cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. kmrs.or.kr [kmrs.or.kr]
• 3. Inhibition of calpains, by treatment with leupeptin, improves motoneuron survival and muscle function in models of motoneuron degeneration - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Your Research: A Comprehensive Guide to Handling Leupeptin

For researchers and scientists in the fast-paced world of drug development, ensuring laboratory safety is paramount. This guide provides essential, immediate safety and logistical information for handling Leupeptin (B1674832), a common protease inhibitor. By offering clear, procedural guidance, we aim to be your trusted resource for chemical handling, empowering you to focus on your groundbreaking research.

Personal Protective Equipment (PPE) for Handling Leupeptin

The following table summarizes the recommended personal protective equipment for various tasks involving Leupeptin. Adherence to these guidelines is crucial to minimize exposure and ensure a safe laboratory environment.

Task	Eye Protection	Hand Protection	Body Protection	Respiratory Protection	Engineering Controls
Weighing/Aliquoting Powder	Safety glasses with side shields or chemical splash goggles[1][2][3]	Nitrile or latex gloves (double-gloving recommended)[4]	Dedicated lab coat (fully buttoned) or disposable coveralls[1]	NIOSH-approved N95 respirator or higher	Chemical fume hood or ventilated enclosure
Reconstituting/Dissolving	Safety glasses with side shields or chemical splash goggles	Nitrile or latex gloves	Lab coat	Not generally required if handled in a fume hood	Chemical fume hood
Handling Stock/Working Solutions	Safety glasses	Nitrile or latex gloves	Lab coat	Not required	Standard laboratory ventilation
Cleaning Spills (Solid)	Chemical splash goggles	Heavy rubber gloves	Chemical resistant apron or coveralls	NIOSH-approved respirator with dust filter	Ensure adequate ventilation
Cleaning Spills (Liquid)	Chemical splash goggles	Chemical resistant gloves	Chemical resistant apron or coveralls	Not generally required if spill is small and ventilation is adequate	Ensure adequate ventilation

Experimental Protocol: Safe Handling of Leupeptin

This protocol outlines the step-by-step methodology for safely handling Leupeptin from receipt to disposal.

1. Receiving and Storage:

• Upon receipt, inspect the container for any damage.

• Wear appropriate PPE (lab coat, gloves, safety glasses) when handling the container.

• Store the lyophilized product in a tightly sealed container in a freezer at -20°C.

2. Preparation of Stock Solution (in a Chemical Fume Hood):

• Don all required PPE for handling powder: safety glasses with side shields, double nitrile gloves, and a lab coat. If a significant amount of powder is being handled, a respirator is recommended.

• Perform all operations within a certified chemical fume hood to minimize inhalation exposure.

• Carefully weigh the desired amount of Leupeptin powder onto weigh paper. Avoid creating dust.

• To reconstitute, add the appropriate solvent (e.g., water, DMSO) to the vial containing the Leupeptin powder.

• Gently swirl the vial to dissolve the powder.

• Clearly label the stock solution with the chemical name, concentration, date of preparation, and your initials.

• A 10 mM aqueous solution of leupeptin is reported to be stable for a week at 4°C, and for a month at –20°C.

3. Use in Experiments:

• When diluting the stock solution to working concentrations, wear a lab coat, safety glasses, and nitrile gloves.

• Handle all solutions containing Leupeptin with care to avoid skin and eye contact.

Visualizing Safety Workflows

To further clarify the safety procedures, the following diagrams illustrate the decision-making process for PPE selection and the proper workflow for waste disposal.

Caption: PPE selection workflow for handling Leupeptin.

Caption: Proper disposal workflow for Leupeptin waste.

Disposal Plan

Proper disposal of Leupeptin and any contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

• Unused Leupeptin: Dispose of as chemical waste in accordance with your institution's and local regulations. Do not dispose of it down the drain or in the regular trash.

• Contaminated Materials: All disposable items that have come into contact with Leupeptin, such as gloves, weigh paper, and pipette tips, must be collected in a designated, sealed hazardous waste container.

• Liquid Waste: Collect all solutions containing Leupeptin in a clearly labeled hazardous waste container for proper disposal by your institution's environmental health and safety department.

References

• 1. spectrumchemical.com [spectrumchemical.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. fishersci.com [fishersci.com]
• 4. benchchem.com [benchchem.com]